Bromophos-ethyl

• CAS: 4824-78-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical and Physical Properties of Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl, an organothiophosphate insecticide, has been utilized in agricultural and public health sectors for the control of a variety of pests.[1] As a member of the organophosphate class, its mode of action involves the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of both insects and mammals.[1][2] A thorough understanding of its chemical and physical properties is paramount for researchers and scientists involved in environmental fate analysis, toxicology studies, and the development of novel pest control agents or antidotes. This technical guide provides a comprehensive overview of the core physicochemical characteristics of Bromophos-ethyl, detailed experimental protocols for their determination, and visualizations of key pathways and workflows.

Chemical and Physical Properties

The fundamental chemical and physical properties of Bromophos-ethyl are summarized in the tables below. These data are essential for predicting its environmental distribution, biological uptake, and potential for persistence.

Table 1: General Chemical Properties of Bromophos-ethyl

Property	Value	Reference(s)
IUPAC Name	O-(4-bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate	[1][3]
CAS Number	4824-78-6	[3]
Molecular Formula	C₁₀H₁₂BrCl₂O₃PS	[3]
Molecular Weight	394.05 g/mol	[3]
Canonical SMILES	CCOP(=S)(OCC)OC1=CC(=C(C=C1Cl)Br)Cl	[1]
InChIKey	KWGUFOITWDSNQY-UHFFFAOYSA-N	[3]

Table 2: Physicochemical Properties of Bromophos-ethyl

Property	Value	Conditions	Reference(s)
Physical State	Colorless to pale yellow liquid	Ambient	[4]
Melting Point	-22.1 °C	[5]
Boiling Point	122-133 °C	at 0.001 mmHg	[3]
Water Solubility	0.14 mg/L	20 °C	[3]
2.0 mg/L	20 °C, pH 7	[1]
Solubility in Organic Solvents	Miscible with most common organic solvents	20 °C	[1][3]
Vapor Pressure	4.6 x 10⁻⁵ mmHg	30 °C	[4]
Octanol-Water Partition Coefficient (log P)	6.15	[1][3]
Density	1.52 - 1.55 g/cm³	20 °C	[3]
Refractive Index	1.5600	20 °C/D	[3]
Stability	Stable in aqueous suspension up to pH 9; slowly hydrolyzes in alkaline media above pH 9.	[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of the physicochemical properties of Bromophos-ethyl. This section outlines established protocols for key experiments.

Determination of Water Solubility (Flask Method - adapted from OECD Guideline 105)

This method is suitable for substances with a solubility above 10⁻² g/L.

Principle: A supersaturated solution of Bromophos-ethyl in water is prepared and allowed to equilibrate. The concentration of Bromophos-ethyl in the aqueous phase is then determined after separation of the undissolved solid.

Apparatus:

• Glass flasks with stoppers

• Constant temperature water bath or shaker

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatograph (HPLC) with UV detector or Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Add an excess amount of Bromophos-ethyl to a glass flask containing a known volume of deionized water.

• Seal the flask and place it in a constant temperature shaker bath set at 20 ± 0.5 °C.

• Agitate the flask for a sufficient period to reach equilibrium (preliminary tests should be conducted to determine this time, typically 24-48 hours).

• After equilibration, cease agitation and allow the solution to stand at the same temperature to permit the undissolved material to settle.

• Centrifuge an aliquot of the supernatant at a high speed to remove any suspended micro-particles.

• Carefully withdraw a known volume of the clear aqueous phase for analysis.

• Quantify the concentration of Bromophos-ethyl in the aliquot using a validated HPLC or GC-MS method.

• The analysis should be performed in triplicate.

Determination of Octanol-Water Partition Coefficient (log P) (Shake Flask Method - adapted from OECD Guideline 107)

Principle: The partition coefficient is determined by measuring the concentration of the substance in both n-octanol and water after they have been in contact and have reached equilibrium.

Apparatus:

• Glass separatory funnels with stoppers

• Mechanical shaker

• Centrifuge

• Analytical balance

• HPLC with UV detector or GC-MS

Procedure:

• Pre-saturate n-octanol with water and water with n-octanol by shaking them together for 24 hours, then allowing the phases to separate.

• Prepare a stock solution of Bromophos-ethyl in the pre-saturated n-octanol.

• Add a known volume of the n-octanol stock solution to a separatory funnel containing a known volume of the pre-saturated water. The volume ratio should be adjusted based on the expected log P value.

• Shake the funnel for a period sufficient to establish equilibrium (e.g., 24 hours).

• After shaking, allow the two phases to separate completely. Centrifugation may be required to break up any emulsions.

• Withdraw aliquots from both the n-octanol and aqueous phases for analysis.

• Determine the concentration of Bromophos-ethyl in each phase using a suitable analytical method (HPLC or GC-MS).

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The log P is the base-10 logarithm of this value.

• The experiment should be repeated with different initial concentrations and volume ratios.

Analysis of Bromophos-ethyl by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for the analysis of Bromophos-ethyl in environmental samples.[6]

Principle: Bromophos-ethyl is extracted from the sample matrix, cleaned up to remove interfering substances, and then separated and detected by GC-MS.

Sample Preparation (e.g., for soil):

• Homogenize the soil sample.

• Weigh 5-10 g of the homogenized soil into a centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

• Shake vigorously again for 1 minute and then centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• Cleanup can be performed using dispersive solid-phase extraction (d-SPE) with appropriate sorbents to remove interfering matrix components.

• The final extract is then concentrated and reconstituted in a suitable solvent for GC-MS analysis.

GC-MS Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 7000A Triple Quadrupole or equivalent.

• Column: Rxi-5Sil MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.3 mL/min).

• Inlet: Splitless injection at 250 °C.

• Oven Temperature Program: Start at 50 °C (hold for 2 min), ramp at 25 °C/min to 150 °C (hold for 1 min), then ramp at 4 °C/min to 260 °C (hold for 8 min).

• MS Transfer Line: 250 °C.

• Ion Source: Electron Ionization (EI) at 320 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Specific precursor and product ions for Bromophos-ethyl should be determined.

Mandatory Visualizations

Synthesis of Bromophos-ethyl

The commercial production of Bromophos-ethyl involves the esterification of 2,5-dichloro-4-bromophenol with diethyl phosphorochloridothioate.[1]

Diagram 1: Synthesis Pathway of Bromophos-ethyl.

Mechanism of Action: Acetylcholinesterase Inhibition

Bromophos-ethyl, like other organophosphates, acts as an inhibitor of the enzyme acetylcholinesterase (AChE).[1] This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, causing overstimulation of cholinergic receptors.

Diagram 2: Mechanism of Acetylcholinesterase Inhibition by Bromophos-ethyl.

Experimental Workflow: GC-MS Analysis of Bromophos-ethyl in Soil

The following diagram illustrates a typical workflow for the analysis of Bromophos-ethyl residues in a soil sample using Gas Chromatography-Mass Spectrometry.[6]

Diagram 3: Workflow for GC-MS Analysis of Bromophos-ethyl in Soil.

Conclusion

This technical guide has provided a detailed overview of the chemical and physical properties of Bromophos-ethyl, catering to the needs of researchers, scientists, and drug development professionals. The tabulated data offers a quick reference for its key characteristics, while the outlined experimental protocols provide a foundation for its analysis and characterization in a laboratory setting. The visualizations of its synthesis, mechanism of action, and an example analytical workflow serve to further elucidate the core concepts related to this compound. A comprehensive understanding of these properties is essential for assessing its environmental impact, toxicological profile, and for the development of related chemical entities.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Differential in vivo inhibition of the foetal and maternal brain acetylcholinesterase by bromophos in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bromophos-ethyl - Hazardous Agents | Haz-Map [haz-map.com]
• 5. gcms.cz [gcms.cz]
• 6. recipp.ipp.pt [recipp.ipp.pt]

Synthesis Pathway of O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis pathway for O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate (B77711), an organophosphate compound also known as Bromophos-ethyl. The synthesis is a two-step process commencing with the halogenation of 2,5-dichlorophenol (B122974) to yield the key intermediate, 4-bromo-2,5-dichlorophenol (B52177). This intermediate is subsequently reacted with O,O-diethyl phosphorochloridothioate to produce the final product. This document details the experimental protocols for each step, presents key quantitative data, and includes visualizations of the synthetic workflow.

Introduction

O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate is an organophosphate insecticide and acaricide. Understanding its synthesis is crucial for the development of related compounds, the optimization of production processes, and for toxicological and environmental studies. The synthesis involves the formation of a substituted phenolic intermediate followed by a phosphorylation reaction.

Synthesis Pathway Overview

The synthesis of O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate proceeds via the following two key steps:

• Bromination of 2,5-dichlorophenol: This step introduces a bromine atom onto the aromatic ring of 2,5-dichlorophenol to form 4-bromo-2,5-dichlorophenol.

• Esterification of 4-bromo-2,5-dichlorophenol: The phenolic intermediate is then reacted with O,O-diethyl phosphorochloridothioate to form the final phosphorothioate ester.

Below is a diagram illustrating the overall synthetic workflow.

Diagram 1: Overall synthetic workflow for O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate.

Experimental Protocols

Step 1: Synthesis of 4-bromo-2,5-dichlorophenol

This protocol is based on the bromination of 2,5-dichlorophenol in the presence of a catalyst.

Materials:

• 2,5-Dichlorophenol

• Chlorobenzene (solvent)

• Triethylamine hydrochloride (catalyst)

• Bromine

Procedure:

• Dissolve 81.5 g (0.5 mole) of 2,5-dichlorophenol in 120 g of chlorobenzene in a suitable reaction vessel.

• Add 4.1 g (0.03 mole) of triethylamine hydrochloride to the mixture.

• Cool the reaction mixture to 5°C.

• Slowly add 80.0 g (0.5 mole) of bromine over a period of 3 hours, maintaining the temperature between 5°C and 8°C.

• After the addition of bromine is complete, allow the reaction mixture to warm to approximately 15°C and stir for an additional hour.

• The solvent is then removed by distillation under reduced pressure (in vacuo) at 70°C and 15 to 20 torr.

Yield and Purity: This process yields approximately 126.0 g of the product, which contains about 94% by weight of 4-bromo-2,5-dichlorophenol, corresponding to a yield of 98% of the theoretical amount. The product may contain 0.5 to 1% by weight of the isomeric byproduct, 6-bromo-2,5-dichlorophenol.

Step 2: Synthesis of O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate

This step involves the esterification of the previously synthesized 4-bromo-2,5-dichlorophenol. The commercial production of bromophos-ethyl involves reacting the intermediate with diethyl phosphorochloridothioate in the presence of a base such as pyridine or triethylamine.[1] The reaction is typically carried out under anhydrous conditions to prevent hydrolysis and ensure a high yield and purity.[1]

Materials:

• 4-bromo-2,5-dichlorophenol

• O,O-Diethyl phosphorochloridothioate

• Pyridine or Triethylamine (base)

• Anhydrous solvent (e.g., Toluene or Dichloromethane)

Generalized Procedure:

• In a reaction vessel equipped with a stirrer and under a dry, inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromo-2,5-dichlorophenol in an anhydrous solvent.

• Add an equimolar amount of a base (e.g., pyridine or triethylamine) to the solution.

• Cool the mixture in an ice bath.

• Slowly add an equimolar amount of O,O-diethyl phosphorochloridothioate to the cooled solution while stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete (monitored by TLC or GC).

• The reaction mixture is then washed with water, a dilute acid solution (e.g., 5% HCl) to remove the base, and finally with a saturated sodium bicarbonate solution.

• The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product can be further purified by vacuum distillation or column chromatography.

Quantitative Data

The following table summarizes the key quantitative data for the starting materials and the final product.

Compound	Molecular Formula	Molar Mass ( g/mol )
2,5-Dichlorophenol	C₆H₄Cl₂O	163.00
4-Bromo-2,5-dichlorophenol	C₆H₃BrCl₂O	241.89
O,O-Diethyl phosphorochloridothioate	C₄H₁₀ClO₂PS	188.61
O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate	C₁₀H₁₂BrCl₂O₃PS	394.05

Mandatory Visualization

The logical relationship of the synthesis is depicted in the following diagram.

Diagram 2: Logical flow of the synthesis from starting materials to the final product.

Conclusion

The synthesis of O,O-diethyl O-(4-bromo-2,5-dichlorophenyl) phosphorothioate is a well-established process involving two primary synthetic steps. This guide provides a detailed protocol for the synthesis of the key intermediate, 4-bromo-2,5-dichlorophenol, and a generalized yet comprehensive procedure for the final esterification step based on established chemical principles. The provided data and visualizations offer a clear and concise understanding of the synthesis pathway for researchers and professionals in the field. Further optimization of the second step could focus on specific reaction conditions and purification techniques to maximize yield and purity.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]

An In-depth Technical Guide on the Mechanism of Action of Bromophos-ethyl on Acetylcholinesterase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromophos-ethyl, an organophosphate insecticide, exerts its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the cholinergic nervous system. This technical guide delineates the molecular mechanism of this inhibition, providing a comprehensive overview of the kinetic parameters involved, detailed experimental protocols for its assessment, and visual representations of the key pathways and workflows. The irreversible phosphorylation of the serine residue within the active site of AChE by bromophos-ethyl leads to the accumulation of the neurotransmitter acetylcholine (B1216132), resulting in overstimulation of cholinergic receptors and subsequent disruption of nerve function. Understanding the specifics of this interaction is paramount for the development of potential antidotes and for assessing the environmental and health impacts of this compound.

Introduction

Organophosphate (OP) insecticides, including bromophos-ethyl, represent a significant class of neurotoxic agents. Their primary mode of action is the targeted inhibition of acetylcholinesterase (AChE), an enzyme responsible for the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular junctions. This enzymatic degradation of ACh is essential for the termination of nerve impulses. The inhibition of AChE by OPs leads to an accumulation of ACh, resulting in persistent stimulation of cholinergic receptors, which can cause a range of adverse effects from muscle tremors to paralysis and, in severe cases, death.[1][2] Bromophos-ethyl has been identified as an irreversible inhibitor of AChE.[3] This guide provides a detailed examination of the mechanism of action of bromophos-ethyl on AChE, with a focus on the quantitative aspects of this interaction and the methodologies used for its study.

The Molecular Mechanism of Acetylcholinesterase Inhibition

The interaction between bromophos-ethyl and acetylcholinesterase is a multi-step process that ultimately leads to the formation of a stable, covalent bond between the organophosphate and the enzyme's active site. This process effectively renders the enzyme non-functional.

The overall reaction can be summarized as follows:

E-OH + PX ⇌ E-OH·PX → E-OP + XH

Where:

• E-OH represents the active acetylcholinesterase enzyme with the critical serine hydroxyl group.

• PX represents the organophosphate inhibitor, bromophos-ethyl.

• E-OH·PX is the reversible Michaelis-Menten complex formed upon initial binding.

• E-OP is the stable, phosphorylated, and inactive enzyme.

• XH is the leaving group.

This process can be further broken down into the following key kinetic events:

• Binding and Formation of the Reversible Complex: Initially, the bromophos-ethyl molecule binds to the active site of AChE to form a reversible enzyme-inhibitor complex. The affinity of the inhibitor for the enzyme is described by the dissociation constant (Kd).

• Phosphorylation: Following the formation of the reversible complex, a nucleophilic attack by the serine hydroxyl group in the AChE active site on the phosphorus atom of bromophos-ethyl occurs. This results in the formation of a stable, covalent phosphyl-enzyme conjugate and the release of a leaving group. The rate of this irreversible step is defined by the phosphorylation rate constant (kp).

• Aging: The phosphorylated enzyme can undergo a further, time-dependent conformational change known as "aging." This process typically involves the dealkylation of the attached phosphoryl group, resulting in a more stable, negatively charged adduct that is highly resistant to reactivation by nucleophilic agents like oximes. The rate of this process is described by the aging rate constant (ka).

• Spontaneous Reactivation: In some cases, the phosphorylated enzyme can be slowly hydrolyzed by water, leading to the regeneration of the active enzyme. This process, known as spontaneous reactivation, is generally very slow for most organophosphate-inhibited AChE and is quantified by the spontaneous reactivation rate constant (ks).

The overall potency of an irreversible inhibitor like bromophos-ethyl is often characterized by the bimolecular rate constant (ki), which incorporates both the binding affinity (Kd) and the rate of phosphorylation (kp).

Signaling Pathway of Acetylcholinesterase Inhibition

The following diagram illustrates the molecular interactions involved in the inhibition of acetylcholinesterase by bromophos-ethyl.

Figure 1. Mechanism of Acetylcholinesterase Inhibition by Bromophos-ethyl.

Quantitative Analysis of Acetylcholinesterase Inhibition

A comprehensive understanding of the inhibitory potential of bromophos-ethyl requires the determination of several key kinetic parameters. While specific kinetic data for bromophos-ethyl is not extensively available in the public literature, data for the closely related parent compound, bromophos, provides valuable insights.

Table 1: In Vitro and In Vivo Inhibition of Cholinesterase by Bromophos

Parameter	Tissue/Organism	Value	Reference
In Vitro IC50
Maternal Serum (Rat)	119.12 µM	[4]
Maternal Brain (Rat)	115.17 µM	[4]
Foetal Brain (Rat)	112.14 µM	[4]
In Vivo ID50
Maternal Serum (Rat)	2.02 mg/kg b.w.	[4]
Maternal Brain (Rat)	205.0 mg/kg b.w.	[4]
Foetal Brain (Rat)	952.92 mg/kg b.w.	[4]

Note: IC50 (half-maximal inhibitory concentration) is the concentration of an inhibitor that causes 50% inhibition of the enzyme activity in vitro. ID50 (median inhibitory dose) is the dose of a substance that causes 50% inhibition of the enzyme activity in vivo.

Experimental Protocols

The in vitro assessment of AChE inhibition by bromophos-ethyl is typically conducted using a modification of the Ellman's method.[5][6][7] This colorimetric assay is widely used due to its simplicity, reliability, and suitability for high-throughput screening.

Principle of the Ellman's Method

The Ellman's assay measures the activity of AChE by quantifying the production of thiocholine (B1204863). The enzyme catalyzes the hydrolysis of the substrate acetylthiocholine (B1193921) (ATCh) to thiocholine and acetate. The produced thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate the yellow-colored 5-thio-2-nitrobenzoate (TNB2-) anion, which can be measured spectrophotometrically at 412 nm. The rate of color formation is directly proportional to the AChE activity. The presence of an inhibitor like bromophos-ethyl will reduce the rate of this reaction.

Typical Experimental Workflow

The following diagram outlines a typical workflow for an in vitro AChE inhibition assay using the Ellman's method.

Figure 2. Experimental Workflow for an In Vitro AChE Inhibition Assay.

Detailed Methodological Considerations

• Enzyme Source: Acetylcholinesterase can be obtained from various sources, including electric eel (Electrophorus electricus), bovine erythrocytes, or recombinant human AChE. The choice of enzyme source can influence the kinetic parameters.

• Buffer Conditions: The pH and composition of the buffer are critical for optimal enzyme activity and inhibitor interaction. Phosphate buffer at a pH of 7.4 to 8.0 is commonly used.[6]

• Substrate and Inhibitor Concentrations: A range of substrate (ATCh) concentrations should be used to determine the kinetic parameters of the enzyme. Similarly, a series of bromophos-ethyl concentrations are required to determine the IC50 value and other inhibitory constants.

• Solvent: As bromophos-ethyl has low aqueous solubility, it is typically dissolved in an organic solvent like DMSO or ethanol. The final concentration of the solvent in the assay should be kept low (typically <1%) to avoid affecting enzyme activity.

• Temperature: The assay is usually performed at a constant temperature, typically 25°C or 37°C.

• Incubation Times: Pre-incubation of the enzyme with the inhibitor before adding the substrate is crucial for irreversible inhibitors to allow for the phosphorylation reaction to occur. The duration of this pre-incubation and the subsequent reaction time for the colorimetric measurement should be optimized.

• Data Analysis: Reaction rates are calculated from the linear portion of the absorbance versus time plots. The percentage of inhibition is calculated relative to the control (enzyme activity without the inhibitor). The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve. More complex kinetic analyses are required to determine the individual rate constants (ki, kp, Kd, etc.).[8]

Conclusion

Bromophos-ethyl acts as a potent and irreversible inhibitor of acetylcholinesterase through the phosphorylation of a critical serine residue in the enzyme's active site. This covalent modification leads to the accumulation of acetylcholine and the disruption of cholinergic neurotransmission. While specific kinetic data for bromophos-ethyl remains limited in publicly accessible literature, the established methodologies, such as the Ellman's assay, provide a robust framework for its detailed characterization. Further research to determine the precise kinetic constants (ki, kp, Kd, ka, and ks) for bromophos-ethyl with various AChE species is essential for a more complete understanding of its toxicological profile and for the development of effective countermeasures. This technical guide provides the foundational knowledge and experimental framework necessary for researchers, scientists, and drug development professionals to investigate the intricate mechanism of action of bromophos-ethyl on acetylcholinesterase.

References

• 1. youtube.com [youtube.com]
• 2. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Differential in vivo inhibition of the foetal and maternal brain acetylcholinesterase by bromophos in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman’s method [publichealthtoxicology.com]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of kinetic data for irreversible enzyme inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Biochemical Pathways of Bromophos-ethyl Metabolism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromophos-ethyl, an organothiophosphate insecticide, undergoes extensive metabolic transformation in biological systems. This guide delineates the core biochemical pathways involved in the metabolism of Bromophos-ethyl, focusing on the key enzymatic reactions, resulting metabolites, and the experimental methodologies used for their characterization. While specific quantitative data for Bromophos-ethyl is limited in publicly accessible literature due to its status as an older and now largely obsolete pesticide, this document compiles available information and extrapolates likely metabolic fates based on the well-understood metabolism of analogous organophosphate compounds. The primary metabolic routes involve oxidative desulfuration, hydrolysis by esterases, and conjugation reactions, leading to the formation of more polar and readily excretable metabolites.

Introduction

Bromophos-ethyl, O-(4-bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate (B77711), is a non-systemic insecticide and acaricide. Like other organophosphates, its biological activity and detoxification are intrinsically linked to its metabolic fate within the organism. Understanding these metabolic pathways is crucial for assessing its toxicological profile, developing sensitive analytical methods for exposure monitoring, and for professionals in drug development studying xenobiotic metabolism. The metabolism of Bromophos-ethyl primarily occurs in the liver and involves a series of enzymatic reactions that can be broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions.

Phase I Metabolic Pathways

Phase I metabolism of Bromophos-ethyl introduces or exposes functional groups, which generally decreases its lipophilicity and prepares it for Phase II conjugation. The principal Phase I reactions are oxidative desulfuration and hydrolytic cleavage.

Oxidative Desulfuration

A critical activation step for many organothiophosphates is the oxidative desulfuration of the P=S bond to a P=O bond, mediated by cytochrome P450 (CYP) enzymes in the liver. This reaction converts the parent compound into its oxygen analog, Bromoxon-ethyl, which is a much more potent inhibitor of acetylcholinesterase, the primary target of organophosphate toxicity.

Hydrolysis

Hydrolytic cleavage of the ester bonds is a major detoxification pathway for Bromophos-ethyl and its active metabolite, Bromoxon-ethyl. This process is catalyzed by a group of enzymes known as A-esterases or paraoxonases, which are found in plasma and liver microsomes[1]. Carboxylesterases may also play a role in the hydrolysis of the ethyl ester linkages. The primary sites of hydrolytic attack are the P-O-aryl and P-O-ethyl bonds.

• Cleavage of the P-O-aryl bond: This reaction yields O,O-diethyl phosphorothioate and 4-bromo-2,5-dichlorophenol.

• Cleavage of the P-O-ethyl bonds (Dealkylation): This results in the formation of desethyl-bromophos-ethyl.

A significant residue identified in the fat of animals exposed to Bromophos-ethyl is O,O-diethyl O-(2,5-dichlorophenyl)phosphorothionate, indicating that cleavage of the bromine atom is not a primary metabolic step and that the core phosphorothioate structure can persist[1].

Phase II Metabolic Pathway

The metabolites generated during Phase I, particularly the phenolic metabolite 4-bromo-2,5-dichlorophenol, can undergo Phase II conjugation reactions. These reactions further increase water solubility and facilitate excretion.

Glutathione (B108866) Conjugation

Glutathione S-transferases (GSTs) can catalyze the conjugation of glutathione to the ethyl groups of Bromophos-ethyl (O-de-ethylation), leading to the formation of a desethylated metabolite and a glutathione conjugate. While direct evidence for Bromophos-ethyl is scarce, this is a known pathway for related organophosphates. Studies on the closely related bromophos (the dimethyl analog) have shown that its degradation is stimulated by glutathione in liver preparations[1].

Summary of Potential Metabolites

Based on the described pathways, the following table summarizes the potential metabolites of Bromophos-ethyl.

Metabolite	Metabolic Pathway	Enzymes Involved (Putative)
Bromoxon-ethyl	Oxidative Desulfuration	Cytochrome P450s
O,O-diethyl phosphorothioate	Hydrolysis (P-O-aryl cleavage)	A-esterases, Paraoxonases
4-bromo-2,5-dichlorophenol	Hydrolysis (P-O-aryl cleavage)	A-esterases, Paraoxonases
Desethyl-bromophos-ethyl	Hydrolysis (P-O-ethyl cleavage)	Esterases, Glutathione S-transferases
O,O-diethyl O-(2,5-dichlorophenyl)phosphorothionate	Residue found in fat	Likely a stable metabolite

Experimental Protocols

In Vitro Metabolism using Liver Microsomes

This protocol is designed to investigate the oxidative metabolism of Bromophos-ethyl.

Objective: To determine the rate of disappearance of Bromophos-ethyl and the formation of its metabolites when incubated with liver microsomes.

Materials:

• Pooled liver microsomes (e.g., from rat or human)

• Bromophos-ethyl standard

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard for analytical quantification

• LC-MS/MS or GC-MS system for analysis

Procedure:

• Prepare a stock solution of Bromophos-ethyl in a suitable organic solvent (e.g., methanol (B129727) or DMSO).

• In a microcentrifuge tube, pre-incubate the liver microsomes (final protein concentration typically 0.5-1.0 mg/mL) in phosphate buffer at 37°C for 5 minutes.

• Initiate the reaction by adding the Bromophos-ethyl substrate (final concentration typically 1-10 µM) and the NADPH regenerating system.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the concentration of Bromophos-ethyl and its metabolites using a validated LC-MS/MS or GC-MS method.

In Vivo Metabolism and Excretion Study in Rats

This protocol outlines a basic in vivo study to identify and quantify the metabolites of Bromophos-ethyl excreted in urine and feces.

Objective: To determine the excretion profile and identify the major metabolites of Bromophos-ethyl in a mammalian model.

Materials:

• Sprague-Dawley rats

• Metabolic cages for separate collection of urine and feces

• Bromophos-ethyl

• Vehicle for oral administration (e.g., corn oil)

• Analytical standards of potential metabolites

• Solid-phase extraction (SPE) cartridges for sample cleanup

• LC-MS/MS or GC-MS system for analysis

Procedure:

• House rats individually in metabolic cages for an acclimatization period.

• Administer a single oral dose of Bromophos-ethyl to the rats.

• Collect urine and feces at predetermined intervals (e.g., 0-6, 6-12, 12-24, 24-48, and 48-72 hours) post-dosing.

• Measure the volume of urine and the weight of feces collected at each interval.

• Homogenize fecal samples and extract the metabolites with a suitable organic solvent.

• Process urine samples, which may include enzymatic deconjugation (using β-glucuronidase/sulfatase) to analyze for conjugated metabolites.

• Clean up the extracts using SPE.

• Analyze the processed samples by LC-MS/MS or GC-MS to identify and quantify Bromophos-ethyl and its metabolites.

Visualizations

The following diagrams illustrate the proposed metabolic pathways and a general experimental workflow for studying Bromophos-ethyl metabolism.

References

• 1. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile of Bromophos-ethyl in Mammals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the absorption, distribution, and excretion of Bromophos-ethyl in mammals. This document synthesizes available data to offer insights for researchers, scientists, and professionals in drug development and toxicology.

Executive Summary

Bromophos-ethyl, an organothiophosphate insecticide, undergoes rapid absorption, distribution, and excretion in mammals. While specific quantitative data for Bromophos-ethyl is limited in publicly available literature, studies on the closely related compound Bromophos, along with residue analyses for Bromophos-ethyl in livestock, provide a strong framework for understanding its pharmacokinetic profile. Following oral or dermal administration, the compound is expected to be absorbed and distributed to various tissues, with a notable affinity for fatty tissues. Metabolism primarily involves hydrolysis and oxidation, leading to the formation of polar metabolites that are predominantly excreted via the urine.

Absorption

The absorption of Bromophos-ethyl can occur through oral and dermal routes.

Oral Absorption

Studies on the methyl analog, Bromophos, indicate rapid and significant absorption from the gastrointestinal tract in rats. Following oral administration of radiolabeled Bromophos, peak blood levels were observed at 7 hours, with a biological half-life of 14 hours, suggesting efficient uptake from the gut[1].

Dermal Absorption

Distribution

Once absorbed, Bromophos-ethyl is distributed throughout the body. Organophosphates, in general, are distributed to a wide range of tissues.

Tissue Distribution in Rodents

In studies with radiolabeled Bromophos in rats, high concentrations of radioactivity were initially found in the stomach, intestine, liver, and kidneys within the first 12 hours after administration, indicating these as primary sites of distribution and potential metabolism[1].

Distribution in Livestock

Field studies have demonstrated the distribution of Bromophos-ethyl into the fat and milk of livestock.

Table 1: Residue Levels of Bromophos-ethyl in Sheep Fat Following Dipping

Time After Dipping (days)	Concentration in Back Fat (mg/kg)	Concentration in Renal Fat (mg/kg)	Concentration in Omental Fat (mg/kg)
2	0.6 - 1.1	0.7 - 3.1	Not Reported
7	1.0 - 3.4	1.5 - 2.9	Not Reported
14	0.9 - 1.9	1.2	1.9
28	0.3 - 0.4	0.4 - 1.0	Not Reported
42	0.03 - 0.14	0.03 - 0.3	Not Reported
56	<0.1	0.02	0.04

Source: Adapted from WHO/JMPR, 1975[2]

Table 2: Residue Levels of Bromophos-ethyl in Butter from Dipped Dairy Cows

Time After Dipping (days)	Concentration in Butter (mg/kg)
0	0.49 - 0.87
1	0.87 - 1.13
2	0.35 - 1.02
3	0.24 - 0.47
4	0.08 - 0.12
5	0.06 - 0.08
6-7	0.02 - 0.04
8-17	≤ 0.01

Source: Adapted from WHO/JMPR, 1975[2]

Metabolism

The biotransformation of Bromophos-ethyl is expected to follow the general metabolic pathways of organothiophosphate insecticides, which primarily involve oxidative and hydrolytic reactions. The metabolism of the closely related Bromophos in rats has been shown to yield several metabolites[1].

The probable metabolic pathway for Bromophos-ethyl involves two main routes:

• Oxidative Desulfuration: The conversion of the thiophosphate group (P=S) to a phosphate (B84403) group (P=O) to form the more potent oxygen analog, "bromoxon-ethyl". This is a common activation step for organothiophosphates.

• Hydrolysis: Cleavage of the ester bonds, leading to the formation of O,O-diethyl phosphorothioic acid or O,O-diethyl phosphoric acid and the halogenated phenol, 4-bromo-2,5-dichlorophenol.

Further degradation can occur through dealkylation of the ethyl groups.

Probable Metabolic Pathway of Bromophos-ethyl.

Excretion

The elimination of Bromophos-ethyl and its metabolites is rapid and occurs primarily through the urine.

Excretion in Rodents

Studies on radiolabeled Bromophos in rats provide significant insight into the excretion of these compounds.

Table 3: Excretion of Radiolabeled Bromophos in Rats

Radiotracer	Route	24 Hours (% of Dose)	96 Hours (% of Dose)
³H-Bromophos	Urine	96%	Not Reported
Feces	1%	2%
³²P-Bromophos	Urine	63%	Not Reported
Feces	16%	Not Reported

Source: Adapted from WHO, 1972[1]

Biliary Excretion

Biliary excretion plays a role in the elimination of Bromophos metabolites. In a study with ³H-labeled Bromophos in rats, 25% of the administered radioactivity was excreted in the bile within 8 hours of intraduodenal administration[1]. This suggests that metabolites, likely including the dichlorobromophenol moiety, are secreted into the bile. These metabolites may then be subject to enterohepatic recirculation or excretion in the feces.

ADME Pathway of Bromophos-ethyl.

Experimental Protocols

Detailed experimental protocols for the cited studies on Bromophos-ethyl are not fully available in the public domain. However, a representative protocol for a pharmacokinetic study in rats, compliant with Good Laboratory Practice (GLP) and based on current OECD guidelines, is outlined below.

Representative Protocol for an Oral Pharmacokinetic Study in Rats

• Test System: Male and female Sprague-Dawley rats (8-10 weeks old).

• Acclimatization: Minimum of 5 days.

• Housing: Individually in metabolism cages to allow for separate collection of urine and feces.

• Test Substance Administration: A single oral gavage dose of radiolabeled ([¹⁴C] or [³H]) Bromophos-ethyl in a suitable vehicle (e.g., corn oil). At least two dose levels should be tested.

• Sample Collection:

  • Blood: Serial blood samples are collected from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours) post-dosing. Plasma is separated by centrifugation.

  • Urine and Feces: Collected at intervals (e.g., 0-8, 8-24, 24-48, 48-72 hours).

  • Tissues: At the termination of the study, key tissues (liver, kidney, fat, muscle, brain, etc.) are collected.

• Analytical Methods:

  • Quantification of Radioactivity: Total radioactivity in plasma, urine, feces, and tissue homogenates is determined by liquid scintillation counting.

  • Metabolite Profiling: Chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) with a radiodetector or Liquid Chromatography-Mass Spectrometry (LC-MS), are used to separate and identify the parent compound and its metabolites in plasma, urine, and feces. Gas Chromatography-Mass Spectrometry (GC-MS) may also be used, particularly for the analysis of the volatile phenolic metabolite.

• Data Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and clearance are calculated from the plasma concentration-time data. The percentage of the administered dose excreted in urine and feces is determined. Tissue distribution is expressed as the concentration of radioactivity per gram of tissue.

References

• 1. 225. Bromophos (WHO Pesticide Residues Series 2) [inchem.org]
• 2. 319. Bromophos-ethyl (WHO Pesticide Residues Series 5) [inchem.org]

An In-Depth Technical Guide on the Toxicokinetics and Toxicodynamics of Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromophos-ethyl, an organothiophosphate insecticide, exerts its toxicity primarily through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system. This technical guide provides a comprehensive overview of the toxicokinetics and toxicodynamics of bromophos-ethyl, synthesizing available data on its absorption, distribution, metabolism, and excretion (ADME), as well as its mechanism of action and dose-response relationships. The information is presented to aid researchers, scientists, and drug development professionals in understanding the toxicological profile of this compound. While quantitative data for bromophos-ethyl is limited in publicly available literature, this guide consolidates existing knowledge and draws parallels from its closely related methyl analog, bromophos, to provide a holistic view.

Toxicokinetics: The Journey of Bromophos-ethyl in the Body

The toxicokinetics of a compound describes its movement into, through, and out of the body. For bromophos-ethyl, this involves the processes of absorption, distribution, metabolism, and excretion (ADME).

Absorption

Bromophos-ethyl can be absorbed into the body through oral, dermal, and inhalation routes. The rate and extent of absorption can be influenced by the formulation and the vehicle used.[1] As a lipophilic organophosphate, dermal absorption is a significant route of exposure.

Distribution

Following absorption, organophosphorus compounds like bromophos-ethyl are distributed throughout the body via the bloodstream.[1] Due to their lipophilicity, they can accumulate in fatty tissues. One study detected residues of O,O-diethyl O-(2,5-dichlorophenyl)phosphorothionate, a metabolite of bromophos-ethyl, in the meat fats of animals, indicating its distribution to and storage in adipose tissue.[2]

Metabolism

Metabolism of bromophos-ethyl, like other organothiophosphates, involves two primary phases.

• Phase I (Activation and Detoxification): This phase involves oxidative desulfuration, where the P=S group is converted to a P=O group by cytochrome P450 enzymes. This creates the oxygen analog, or "oxon," which is a much more potent inhibitor of acetylcholinesterase. This is a bioactivation step. Detoxification also occurs in Phase I through the hydrolysis of the ester linkages by esterases.[1]

• Phase II (Conjugation): The metabolites from Phase I are then conjugated with endogenous molecules, such as glutathione, to increase their water solubility and facilitate their excretion.

The primary metabolites of bromophos (the methyl analog) have been identified as phosphate, dimethylthionophosphate, monodesmethyl-bromophos, and dichlorobromophenol.[3] It is expected that bromophos-ethyl would undergo analogous de-ethylation and hydrolysis to yield diethyl thionophosphate and 4-bromo-2,5-dichlorophenol.

References

• 1. Bromophos and bromophos-ethyl residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]

Environmental Fate and Persistence of Bromophos-ethyl in Soil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl, an organophosphate insecticide, was formerly used to control a range of agricultural and public health pests. As with many agrochemicals, understanding its behavior in the soil is critical for assessing its environmental impact. This technical guide provides a comprehensive overview of the environmental fate and persistence of bromophos-ethyl in soil, summarizing available quantitative data, outlining detailed experimental protocols for its study, and visualizing key processes. Given that bromophos-ethyl is an obsolete pesticide, publicly available data is limited; therefore, information from its closely related methyl analog, bromophos, is included for comparative purposes where noted.

Physicochemical Properties

A substance's chemical and physical properties are fundamental to its environmental fate.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂BrCl₂O₃PS	--INVALID-LINK--
Molecular Weight	394.05 g/mol	--INVALID-LINK--
Water Solubility	0.14 mg/L at 20 °C	--INVALID-LINK--
Vapor Pressure	4.60 x 10⁻⁵ mm Hg at 30 °C	--INVALID-LINK--
Log Kow (Octanol-Water Partition Coefficient)	6.15	--INVALID-LINK--
Henry's Law Constant	1.6 x 10⁻⁵ atm-m³/mol (estimated)	--INVALID-LINK--

Degradation and Persistence in Soil

The persistence of bromophos-ethyl in soil is influenced by a combination of biotic and abiotic degradation processes. It is generally considered to be non-persistent in soil systems[1].

Quantitative Data on Soil Persistence

Quantitative data on the dissipation of bromophos-ethyl in soil is scarce in publicly available literature. The following table summarizes the available data for bromophos-ethyl and its analog, bromophos.

Compound	Soil Type	DT₅₀ (days)	Experimental Conditions	Reference
Bromophos-ethyl	Not Specified	8	Aerobic	--INVALID-LINK-- (Dataset no longer available)
Bromophos	High Moorland (acidic, high organic matter)	~11-12 (calculated from data)	Field application (0.5 g a.i./m²)	--INVALID-LINK--
Bromophos	Sandy Soil	< 3	Field application (0.5 g a.i./m²)	--INVALID-LINK--
Bromophos	Clay Soil	< 3	Field application (0.5 g a.i./m²)	--INVALID-LINK--
Bromophos	Soil (unspecified)	88.5	Biodegradation screening study (inoculum)	--INVALID-LINK--
Bromophos	Soil (unspecified)	48.3	Illuminated (>290 nm)	--INVALID-LINK--
Bromophos	Soil (unspecified)	80	Dark control	--INVALID-LINK--

Note: DT₅₀ (Dissipation Time 50%) is the time required for 50% of the initial concentration to dissipate.

Degradation Pathways

The primary routes of bromophos-ethyl degradation in the soil environment are microbial degradation, hydrolysis, and photodegradation.

Microbial Degradation: This is often the most significant pathway for the breakdown of organophosphate pesticides in soil. Microorganisms, particularly bacteria, can utilize the pesticide as a source of carbon and phosphorus. The initial step in the microbial degradation of bromophos-ethyl is likely the hydrolysis of the phosphoester bond, catalyzed by enzymes such as organophosphate hydrolases (phosphotriesterases)[2]. This cleavage results in the formation of O,O-diethyl phosphorothioate (B77711) and 4-bromo-2,5-dichlorophenol (B52177). These primary metabolites can be further degraded by soil microorganisms.

Hydrolysis: Bromophos-ethyl is stable in aqueous suspensions up to a pH of 9. In more alkaline conditions, it undergoes slow hydrolysis[3]. The rate of hydrolysis is influenced by soil pH and temperature.

Photodegradation: On the soil surface, bromophos-ethyl can be degraded by sunlight. The half-life of the related compound bromophos under illumination was found to be shorter than in dark conditions, indicating that photolysis contributes to its degradation[4]. The primary photoproduct is likely 4-bromo-2,5-dichlorophenol[4].

Below is a diagram illustrating the putative degradation pathway of bromophos-ethyl in soil.

Putative degradation pathway of Bromophos-ethyl in soil.

Sorption and Mobility in Soil

The mobility of a pesticide in soil, which determines its potential to leach into groundwater, is largely governed by its sorption to soil particles.

Quantitative Data on Soil Sorption

The soil organic carbon-water (B12546825) partitioning coefficient (Koc) is a key indicator of a pesticide's tendency to adsorb to soil. A high Koc value suggests strong adsorption and low mobility.

Compound	Koc (L/kg)	Mobility Classification	Method	Reference
Bromophos-ethyl	54,000 (estimated)	Immobile	Estimation	--INVALID-LINK--

The estimated high Koc value for bromophos-ethyl indicates that it is expected to have no mobility in soil and is unlikely to leach into groundwater[3]. It will be strongly adsorbed to soil organic matter and clay particles.

Experimental Protocols

Standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are used to generate reliable data on the environmental fate of pesticides. Below are detailed, representative protocols for key studies based on these guidelines.

Protocol 1: Aerobic Soil Degradation (based on OECD Guideline 307)

Objective: To determine the rate of aerobic degradation of bromophos-ethyl in soil and to identify its major transformation products.

Materials:

• Freshly collected and sieved (<2 mm) soil with known characteristics (e.g., texture, pH, organic carbon content, microbial biomass).

• Radiolabeled ([¹⁴C]) bromophos-ethyl of high purity.

• Analytical standards of bromophos-ethyl and its potential metabolites.

• Incubation vessels (e.g., biometer flasks) that allow for the trapping of CO₂ and volatile organic compounds.

• Incubator with controlled temperature and humidity.

• Extraction solvents (e.g., acetonitrile (B52724), methanol).

• Analytical instrumentation (e.g., LSC, HPLC-UV/radio-detector, LC-MS/MS, GC-MS).

Procedure:

• Soil Preparation and Treatment: Bring the soil to a moisture content of 40-60% of its maximum water holding capacity. Treat the soil with a solution of [¹⁴C]-bromophos-ethyl at a concentration relevant to its agricultural use.

• Incubation: Place the treated soil samples into the biometer flasks and incubate in the dark at a constant temperature (e.g., 20 ± 2 °C). Include traps for CO₂ (e.g., potassium hydroxide (B78521) solution) and volatile organics (e.g., polyurethane foam plugs).

• Sampling: At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days), sacrifice duplicate flasks for analysis.

• Extraction: Extract the soil samples with an appropriate solvent or series of solvents. Analyze the CO₂ and volatile traps.

• Analysis: Quantify the total radioactivity in the extracts, traps, and remaining soil (non-extractable residues) using Liquid Scintillation Counting (LSC). Identify and quantify bromophos-ethyl and its transformation products in the extracts using HPLC with radio-detection and/or LC-MS/MS.

• Data Analysis: Plot the concentration of bromophos-ethyl and its major metabolites over time. Calculate the DT₅₀ and DT₉₀ values for bromophos-ethyl using appropriate kinetic models (e.g., single first-order).

The following diagram illustrates a typical workflow for a soil degradation study.

Workflow for a soil degradation study.

Protocol 2: Adsorption-Desorption Study (based on OECD Guideline 106)

Objective: To determine the soil adsorption (Kd) and soil organic carbon-water partitioning (Koc) coefficients of bromophos-ethyl.

Materials:

• At least four different soil types with varying organic carbon content, pH, and texture.

• Radiolabeled ([¹⁴C]) bromophos-ethyl.

• 0.01 M CaCl₂ solution.

• Centrifuge tubes with screw caps.

• Shaker.

• Centrifuge.

• LSC.

Procedure:

• Preliminary Test: To determine the optimal soil-to-solution ratio, equilibration time, and to check for degradation during the experiment.

• Adsorption Phase:

  • Weigh a known amount of soil into centrifuge tubes.

  • Add a known volume of 0.01 M CaCl₂ solution containing a series of concentrations of [¹⁴C]-bromophos-ethyl.

  • Shake the tubes for the predetermined equilibration time at a constant temperature (e.g., 25 ± 1 °C).

  • Centrifuge the tubes to separate the soil and aqueous phases.

  • Analyze the radioactivity in the supernatant by LSC to determine the equilibrium concentration in the aqueous phase (Ce).

  • Calculate the amount of bromophos-ethyl adsorbed to the soil by difference.

• Desorption Phase:

  • Remove a portion of the supernatant from the adsorption phase and replace it with a fresh 0.01 M CaCl₂ solution.

  • Resuspend the soil and shake for the same equilibration time.

  • Centrifuge and analyze the radioactivity in the supernatant to determine the amount of bromophos-ethyl desorbed.

• Data Analysis:

  • Calculate the adsorption coefficient (Kd) for each concentration and soil type.

  • Normalize Kd to the organic carbon content of the soil to obtain Koc (Koc = (Kd / %OC) * 100).

  • Determine the Freundlich adsorption isotherm (log Cs = log Kf + (1/n) log Ce) to describe the adsorption behavior.

Protocol 3: Analytical Method for Bromophos-ethyl and Metabolites in Soil

Objective: To quantify the residues of bromophos-ethyl and its primary metabolite, 4-bromo-2,5-dichlorophenol, in soil samples.

Instrumentation: Gas Chromatograph with Mass Spectrometric detection (GC-MS) or Liquid Chromatograph with tandem Mass Spectrometric detection (LC-MS/MS).

Sample Preparation (QuEChERS-based approach):

• Extraction: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. Add 10 mL of water and 10 mL of acetonitrile. Shake vigorously for 1 minute.

• Salting Out: Add magnesium sulfate (B86663) and sodium chloride. Shake vigorously for 1 minute and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex and centrifuge.

• Final Extract: The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

GC-MS Analysis:

• Column: A non-polar capillary column (e.g., HP-5ms).

• Injection: Splitless mode.

• Oven Program: A temperature gradient to separate the analytes.

• MS Detection: Selected Ion Monitoring (SIM) mode for quantification of characteristic ions of bromophos-ethyl and its derivatized metabolite.

LC-MS/MS Analysis:

• Column: A reverse-phase C18 column.

• Mobile Phase: A gradient of water and acetonitrile or methanol, both with a small amount of formic acid or ammonium (B1175870) formate.

• Ionization: Electrospray ionization (ESI) in positive or negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for bromophos-ethyl and 4-bromo-2,5-dichlorophenol for high selectivity and sensitivity.

Conclusion

Bromophos-ethyl is an organophosphate insecticide with low persistence in soil. Its environmental fate is primarily dictated by microbial degradation, with hydrolysis and photodegradation also playing a role. The high estimated soil sorption coefficient (Koc) of 54,000 suggests that bromophos-ethyl is immobile in soil and poses a low risk of leaching into groundwater. The primary degradation products are O,O-diethyl phosphorothioate and 4-bromo-2,5-dichlorophenol, which are further metabolized by soil microorganisms. While specific experimental data for bromophos-ethyl is limited due to its obsolete status, standardized OECD protocols provide a robust framework for assessing its environmental fate and persistence. Further research, should it be required, would benefit from studies conducted under a variety of soil and environmental conditions to provide a more complete picture of its behavior in the terrestrial environment.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Biodegradation of Organophosphorus Compounds Predicted by Enzymatic Process Using Molecular Modelling and Observed in Soil Samples Through Analytical Techniques and Microbiological Analysis: A Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bromophos | C8H8BrCl2O3PS | CID 16422 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of Bromophos-Ethyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromophos-ethyl in water and various organic solvents. The information is compiled from various scientific sources to support research, development, and formulation activities involving this organophosphate insecticide.

Core Data: Solubility of Bromophos-Ethyl

The solubility of a compound is a critical physicochemical property that influences its behavior in various systems, including environmental fate, biological availability, and formulation efficacy. The following tables summarize the available quantitative and qualitative solubility data for bromophos-ethyl.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility	Reference
Water	20	0.14 mg/L	[1]
Water	20	0.44 mg/L	[1]
Water	20 (pH 7)	2.0 mg/L	[2]

Note: The variability in reported aqueous solubility may be attributed to differences in experimental conditions and analytical techniques.

Qualitative and Semi-Quantitative Solubility Data

Solvent(s)	Temperature (°C)	Solubility Description	Reference
Most common organic solvents	20	Completely soluble	[1]
All organic solvents	Not Specified	Soluble	[1]
Acetone	20	Miscible	[2]
Chloroform	Not Specified	Slightly soluble
Methanol	Not Specified	Slightly soluble

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The most widely accepted method for determining the water solubility of chemical substances is outlined in the OECD Guideline for the Testing of Chemicals, Section 105. This guideline describes two primary methods: the Column Elution Method and the Flask Method (also known as the Shake-Flask Method).[3][4][5][6]

Shake-Flask Method (Adapted from OECD Guideline 105)

This method is suitable for substances with solubilities above 10⁻² g/L and is the most common technique for determining the solubility of pesticides.

1. Principle:

An excess amount of the test substance (bromophos-ethyl) is agitated in a solvent (water or an organic solvent) at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved substance is determined using a suitable analytical method.

2. Materials and Apparatus:

• Test Substance: Analytical grade bromophos-ethyl.

• Solvent: High-purity water or the desired organic solvent.

• Vessels: Glass flasks or tubes with sufficient volume and tight-fitting, inert stoppers.

• Constant Temperature Bath/Shaker: Capable of maintaining a constant temperature (e.g., 20 ± 0.5 °C) and providing consistent agitation.[5]

• Separation Equipment: Centrifuge or filtration apparatus with inert filters (e.g., PTFE or glass fiber) that do not adsorb the test substance.

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for quantification.[7][8]

3. Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and determine the appropriate amount of substance and equilibration time needed for the definitive test.[5]

• Equilibration: An excess amount of bromophos-ethyl is added to a known volume of the solvent in the glass vessel. The vessel is then placed in the constant temperature shaker and agitated until equilibrium is reached. This can take 24 to 48 hours, and periodic sampling may be necessary to confirm that equilibrium has been established.

• Phase Separation: Once equilibrium is achieved, the solution is allowed to stand to let the undissolved particles settle. The saturated solution is then carefully separated from the solid phase by centrifugation or filtration at the test temperature.

• Quantification: The concentration of bromophos-ethyl in the clear, saturated solution is determined using a validated analytical method, such as HPLC or GC. A calibration curve prepared with standards of known concentrations is used for accurate quantification.

4. Data and Reporting:

The solubility is reported as the average of at least three replicate determinations, expressed in units of mass per volume of solvent (e.g., mg/L). The test temperature and any other relevant experimental conditions should be clearly documented.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of bromophos-ethyl using the shake-flask method.

Caption: Workflow for solubility determination via the shake-flask method.

References

• 1. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 3. filab.fr [filab.fr]
• 4. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. Bromophos-ethyl | SIELC Technologies [sielc.com]
• 8. Bromophos-Ethyl Analytical Standard, Best Price for HPLC & GC Applications [nacchemical.com]

An In-depth Technical Guide on the Molecular Structure and Spectral Data of Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure and spectral data of Bromophos-ethyl (CAS 4824-78-6), an organothiophosphate insecticide. The document is intended for researchers, scientists, and professionals in drug development and related fields who require detailed structural and spectral information for identification, characterization, and analytical method development. This guide includes key identifiers, tabulated spectral data for Mass Spectrometry (MS), and predicted data for Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, alongside detailed experimental protocols for these analytical techniques. Visualizations of the molecular structure and a general analytical workflow are also provided to aid in understanding.

Molecular Structure and Identification

Bromophos-ethyl is an organophosphate insecticide.[1] Its chemical structure is characterized by a 4-bromo-2,5-dichlorophenyl group attached to a O,O-diethyl phosphorothioate (B77711) moiety.

Identifier	Value
IUPAC Name	O-(4-bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate[2]
Synonyms	Ethyl bromophos, Nexagan, Filariol[3]
CAS Number	4824-78-6[2]
Molecular Formula	C₁₀H₁₂BrCl₂O₃PS[2]
Molecular Weight	394.05 g/mol
Canonical SMILES	CCOP(=S)(OCC)OC1=CC(=C(C=C1Cl)Br)Cl[1]
InChI Key	KWGUFOITWDSNQY-UHFFFAOYSA-N[1]

graph "Bromophos_ethyl_structure" {
layout=neato;
node [shape=plaintext, fontsize=12, fontname="sans-serif", fontcolor="#202124"];
edge [penwidth=1.5];

// Atom nodes
P [label="P", pos="0,0!", fillcolor="#FBBC05", shape=circle, style=filled, fontcolor="#202124"];
S [label="S", pos="0,1!", fillcolor="#FBBC05", shape=circle, style=filled, fontcolor="#202124"];
O1 [label="O", pos="-1.2,-0.5!", fillcolor="#EA4335", shape=circle, style=filled, fontcolor="#FFFFFF"];
O2 [label="O", pos="1.2,-0.5!", fillcolor="#EA4335", shape=circle, style=filled, fontcolor="#FFFFFF"];
O3 [label="O", pos="0,-1.2!", fillcolor="#EA4335", shape=circle, style=filled, fontcolor="#FFFFFF"];
// Diethyl groups
C1 [label="CH₂", pos="-2.2,-0.5!"];
C2 [label="CH₃", pos="-3.2,-0.5!"];
C3 [label="CH₂", pos="2.2,-0.5!"];
C4 [label="CH₃", pos="3.2,-0.5!"];
// Aromatic ring
C5 [label="C", pos="0,-2.2!", shape=none];
C6 [label="C", pos="1,-2.8!", shape=none];
C7 [label="C", pos="1,-4!", shape=none];
C8 [label="C", pos="0,-4.6!", shape=none];
C9 [label="C", pos="-1,-4!", shape=none];
C10 [label="C", pos="-1,-2.8!", shape=none];
// Substituents on the ring
Cl1 [label="Cl", pos="-2,-2.5!", fillcolor="#34A853", shape=circle, style=filled, fontcolor="#FFFFFF"];
Br [label="Br", pos="0,-5.6!", fillcolor="#EA4335", shape=circle, style=filled, fontcolor="#FFFFFF"];
Cl2 [label="Cl", pos="2,-2.5!", fillcolor="#34A853", shape=circle, style=filled, fontcolor="#FFFFFF"];
H1 [label="H", pos="1.8,-4.2!"];
H2 [label="H", pos="-1.8,-4.2!"];
// Bonds
P -- S [label="=", len=0.8];
P -- O1;
P -- O2;
P -- O3;
O1 -- C1;
C1 -- C2;
O2 -- C3;
C3 -- C4;
O3 -- C5;
C5 -- C6;
C6 -- C7;
C7 -- C8;
C8 -- C9;
C9 -- C10;
C10 -- C5;
C10 -- Cl1;
C6 -- Cl2;
C8 -- Br;
C7 -- H1;
C9 -- H2;
// Invisible edges for ring shape
edge [style=invis];
C5 -- C7; C6 -- C8; C7 -- C9; C8 -- C10; C9 -- C5; C10 -- C6;
}

Figure 1: Molecular Structure of Bromophos-ethyl.

Spectral Data

This section details the mass spectrometric, infrared, and nuclear magnetic resonance spectral data for Bromophos-ethyl.

Mass Spectrometry (MS)

Mass spectrometry of Bromophos-ethyl typically involves gas chromatography for sample introduction (GC-MS). The electron ionization (EI) mass spectrum shows a characteristic fragmentation pattern.

Feature	Data
Ionization Mode	Electron Ionization (EI)[4]
Major Fragments (m/z)	359, 331, 303, 242, 125, 97[5]
Molecular Ion [M]⁺	m/z 392 (based on the isotopic pattern of Br and Cl)
GC-MS/MS Precursor Ion	358.89
GC-MS/MS Product Ions	302.91, 330.90

Infrared (IR) Spectroscopy

Functional Group	Predicted Absorption Range (cm⁻¹)	Bond Type
Aromatic C-H	3100 - 3000	Stretch
Aliphatic C-H	2980 - 2850	Stretch
Aromatic C=C	1600 - 1450	Stretch
P-O-Aryl	1240 - 1160	Stretch
P-O-Alkyl	1050 - 1000	Stretch
C-O	1100 - 1000	Stretch
P=S	850 - 650	Stretch
C-Cl	850 - 550	Stretch
C-Br	690 - 515	Stretch

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic-H	7.0 - 7.5	Multiplet	-
-O-CH₂-	4.0 - 4.3	Quartet of doublets	³J(H,H) ≈ 7, ³J(P,H) ≈ 9-12
-CH₃	1.2 - 1.5	Triplet	³J(H,H) ≈ 7

¹³C NMR (Predicted)

Carbon	Predicted Chemical Shift (δ, ppm)
Aromatic C-O	150 - 155
Aromatic C-Cl	130 - 135
Aromatic C-H	120 - 130
Aromatic C-Br	115 - 120
-O-CH₂-	60 - 65
-CH₃	15 - 20

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify Bromophos-ethyl in a sample and to determine its fragmentation pattern.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Thermo Scientific TSQ Quantum GC GC-MS/MS or similar).

• Column: SH-Rxi-5Sil MS (30 m length, 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

Sample Preparation (QuEChERS method):

• Homogenize 10-15 g of the sample.

• Extract the sample with acetonitrile (B52724).

• Add magnesium sulfate (B86663) and sodium acetate (B1210297) for phase separation.

• Centrifuge the sample and collect the supernatant (acetonitrile layer).

• Evaporate the acetonitrile extract and reconstitute the residue in 1 mL of acetone/hexane (1:1).

• Add an internal standard if quantitative analysis is required.

GC-MS Parameters:

• Injector Temperature: 280°C

• Oven Program: Initial temperature of 40°C, ramp to 140°C at 20°C/min, then to 200°C at 10°C/min, and finally to 270°C at 5°C/min, hold for 5 minutes.

• Carrier Gas: Helium

• Ion Source Temperature: 260°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Ion Trap

• Scan Range: 50-500 m/z

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of Bromophos-ethyl to identify its functional groups.

Instrumentation:

• FTIR Spectrometer

Sample Preparation (Between Salts/KBr Wafer):

• For the "Between Salts" method, a small amount of the neat liquid sample is pressed between two salt plates (e.g., NaCl or KBr).

• For the KBr wafer method (if the sample is solid or can be deposited from a solution), grind 1-2 mg of the sample with ~200 mg of dry KBr powder.

• Press the mixture in a die under high pressure to form a transparent pellet.

FTIR Parameters:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 (averaged)

• Background: A background spectrum of the empty sample holder (or the KBr pellet without sample) should be recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the detailed molecular structure of Bromophos-ethyl.

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher)

Sample Preparation:

• Dissolve 5-25 mg of Bromophos-ethyl in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Filter the solution through a pipette with a cotton or glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent.

NMR Parameters (¹H NMR):

• Pulse Program: Standard single-pulse sequence.

• Spectral Width: Appropriate range to cover all proton signals (e.g., 0-10 ppm).

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16.

NMR Parameters (¹³C NMR):

• Pulse Program: Proton-decoupled single-pulse sequence.

• Spectral Width: Appropriate range to cover all carbon signals (e.g., 0-160 ppm).

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or higher, depending on sample concentration.

Logical Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of Bromophos-ethyl.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 3. Bromophos-ethyl | SIELC Technologies [sielc.com]
• 4. Bromophos-ethyl [webbook.nist.gov]
• 5. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]

The History and Development of Bromophos-ethyl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl, an organophosphate insecticide, emerged in the mid-20th century as a potent agent against a broad spectrum of insect pests. This technical guide provides a comprehensive overview of its history, chemical properties, synthesis, mechanism of action, and the experimental methodologies used for its evaluation. As an obsolete insecticide, understanding its properties and legacy remains crucial for environmental science and the development of safer alternatives.

Physicochemical Properties

Bromophos-ethyl is characterized by its specific chemical and physical properties that dictate its environmental behavior and toxicological profile.

Property	Value	Reference
IUPAC Name	O-(4-bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate	[1]
CAS Number	4824-78-6	[1][2]
Chemical Formula	C₁₀H₁₂BrCl₂O₃PS	[1][2][3]
Molecular Weight	394.05 g/mol	[3][4]
Physical State	Colorless to pale yellow liquid	[5]
Water Solubility	0.34 mg/L at 20 °C
Log Kow (Octanol-Water Partition Coefficient)	6.15	[2]

History and Development

Bromophos-ethyl was developed in 1963 and subsequently patented in numerous countries. It was marketed under trade names such as NEXION and NEXAGAN for the control of a wide variety of sucking and chewing insects in agriculture and public health.[5] Its development falls within the broader post-World War II era of rapid expansion in synthetic pesticide research, driven by the need for effective crop protection and disease vector control. As an organophosphate, it belongs to a class of insecticides known for their high acute toxicity to insects and relatively lower persistence in the environment compared to organochlorines. However, due to concerns about its toxicity to non-target organisms and the development of resistance in pest populations, its use has been largely discontinued (B1498344) in many parts of the world.[5]

Synthesis of Bromophos-ethyl

The synthesis of Bromophos-ethyl is a multi-step process involving the preparation of a key intermediate, 2,5-dichloro-4-bromophenol, followed by its reaction with a phosphorus-containing reagent.

Step 1: Synthesis of 2,5-dichloro-4-bromophenol

The precursor, 2,5-dichloro-4-bromophenol, is synthesized through the halogenation of a phenolic compound.

Step 2: Synthesis of Bromophos-ethyl

The final step involves the reaction of 2,5-dichloro-4-bromophenol with O,O-diethyl phosphorochloridothioate in the presence of a base to facilitate the esterification reaction.[5]

Synthesis of Bromophos-ethyl.

Mode of Action: Acetylcholinesterase Inhibition

The primary mode of action of Bromophos-ethyl, like other organophosphate insecticides, is the inhibition of the enzyme acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh).

In a normal synaptic transmission, ACh is released from the presynaptic neuron, binds to receptors on the postsynaptic neuron to propagate a nerve impulse, and is then rapidly broken down by AChE in the synaptic cleft. This rapid degradation allows the postsynaptic neuron to repolarize and prepare for the next signal.

Bromophos-ethyl, or more accurately its active metabolite (oxon form), acts as an irreversible inhibitor of AChE. The phosphorus atom of the insecticide forms a stable covalent bond with the serine hydroxyl group in the active site of the AChE enzyme. This phosphorylation inactivates the enzyme, preventing it from hydrolyzing ACh.

The resulting accumulation of ACh in the synaptic cleft leads to continuous stimulation of the postsynaptic receptors. This overstimulation of the nervous system causes a range of toxic effects, including tremors, convulsions, paralysis, and ultimately, death of the insect.

Mechanism of Acetylcholinesterase Inhibition.

Toxicological Profile

The toxicity of Bromophos-ethyl has been evaluated in various organisms. The following tables summarize the acute toxicity data.

Acute Toxicity in Mammals

Species	Route	LD50 (mg/kg)	Reference
Rat (male)	Oral	52 - 170
Mouse	Oral	210 - 550
Rabbit	Dermal	100 - 600	[6]

Ecotoxicity

Species	Test	LC50/LD50	Reference
Rainbow Trout (Oncorhynchus mykiss)	96-hour LC50	0.05 - 0.5 mg/L	[7]
Zebra fish (Brachydanio rerio)	96-hour LC50	0.59 mg/L	[8]
Honeybee (Apis mellifera)	48-hour Contact LD50	> 101 µ g/bee
Honeybee (Apis mellifera)	48-hour Oral LD50	> 63 µ g/bee

Environmental Fate

The environmental persistence and mobility of Bromophos-ethyl are key factors in assessing its environmental impact.

Parameter	Value	Conditions	Reference
Soil Degradation Half-life (DT50)	Not generally persistent in soil systems	-	[5]
Hydrolysis	Slowly hydrolyzed in aqueous alkaline media	-
Photolysis	Atmospheric half-life of about 4 days	Vapor-phase reaction with hydroxyl radicals

Experimental Protocols

Residue Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the determination of Bromophos-ethyl residues in environmental and biological samples is Gas Chromatography coupled with Mass Spectrometry (GC-MS).

a. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.

• Homogenization: A representative sample (e.g., 10-15 g of soil or food) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate volume of acetonitrile (B52724). The tube is shaken vigorously to extract the pesticides into the organic solvent.

• Salting Out: A mixture of salts, typically anhydrous magnesium sulfate (B86663) and sodium chloride, is added to the tube. This induces phase separation between the aqueous and organic layers and drives the pesticides into the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a tube containing a sorbent material (e.g., primary secondary amine - PSA) to remove interfering matrix components like organic acids, fatty acids, and sugars. The tube is vortexed and then centrifuged.

• Final Extract: The supernatant is collected for GC-MS analysis.

b. GC-MS Analysis

• Injection: A small volume (e.g., 1-2 µL) of the final extract is injected into the gas chromatograph.

• Gas Chromatography:

  • Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, DB-5MS).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is used to separate the components of the sample. A typical program might start at a low temperature (e.g., 70°C), ramp up to a high temperature (e.g., 300°C), and hold for a few minutes.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis and quantification, or full scan mode for identification.

  • Quantification: Based on the peak area of a characteristic ion of Bromophos-ethyl compared to a calibration curve prepared with certified reference standards.

GC-MS Analysis Workflow.

Acetylcholinesterase Inhibition Assay (Ellman's Assay)

The Ellman's assay is a colorimetric method used to measure acetylcholinesterase activity and can be adapted to screen for AChE inhibitors like Bromophos-ethyl.

a. Principle

Acetylthiocholine (B1193921) is used as a substrate for AChE. The enzyme hydrolyzes acetylthiocholine to thiocholine (B1204863) and acetate. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of color development is proportional to the AChE activity. In the presence of an inhibitor like Bromophos-ethyl, the rate of the reaction decreases.

b. Protocol

• Reagent Preparation:

  • Phosphate (B84403) buffer (e.g., 0.1 M, pH 8.0).

  • DTNB solution in buffer.

  • Acetylthiocholine iodide (ATCI) solution in buffer.

  • AChE enzyme solution (from a commercial source, e.g., electric eel).

  • Bromophos-ethyl standard solutions at various concentrations.

• Assay Procedure (in a 96-well plate):

  • Add a specific volume of phosphate buffer to each well.

  • Add the AChE enzyme solution to all wells except the blank.

  • Add the Bromophos-ethyl standard solutions (or sample extracts) to the test wells and an equal volume of solvent to the control wells.

  • Incubate the plate for a defined period (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding the DTNB and ATCI solutions to all wells.

  • Measure the absorbance at 412 nm at regular intervals (kinetic assay) or after a fixed time period (endpoint assay) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of Bromophos-ethyl relative to the control (uninhibited) enzyme activity.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Conclusion

Bromophos-ethyl represents a significant chapter in the history of synthetic insecticides. While its use has declined due to toxicological and environmental concerns, the study of its properties, synthesis, and mode of action provides valuable insights for the development of modern, more sustainable pest management strategies. The experimental protocols detailed in this guide serve as a foundation for the continued monitoring of legacy pesticides and the evaluation of new chemical entities.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Bromophos-ethyl | SIELC Technologies [sielc.com]
• 3. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemwhat.com [chemwhat.com]
• 5. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 6. food.ec.europa.eu [food.ec.europa.eu]
• 7. broadpharm.com [broadpharm.com]
• 8. accustandard.com [accustandard.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Bromophos-ethyl in Environmental Samples

These application notes provide detailed methodologies for the detection and quantification of Bromophos-ethyl, an organophosphorus insecticide, in various environmental matrices. The protocols are intended for researchers, scientists, and professionals in environmental monitoring and drug development.

Overview of Analytical Methods

The primary analytical techniques for the determination of Bromophos-ethyl residues are gas chromatography (GC) and high-performance liquid chromatography (HPLC). Gas chromatography, particularly when coupled with mass spectrometry (GC-MS or GC-MS/MS), offers high sensitivity and selectivity, making it the method of choice for trace-level analysis in complex matrices like soil and produce.[1][2][3] High-performance liquid chromatography with ultraviolet (UV) detection is a viable alternative, especially for water samples with lower matrix complexity.[4][5]

Effective sample preparation is critical for accurate quantification and to minimize matrix interference. Common techniques include Solid-Phase Extraction (SPE) for water samples and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for solid samples like soil and agricultural products.[6][7][8][9]

Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods described in these notes. The data is compiled from various studies on organophosphorus pesticides, including Bromophos-ethyl where specific data was available.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS/MS) Method Performance

Parameter	Soil	Water	Produce (Fruits & Vegetables)
Limit of Detection (LOD)	0.005 µg/kg	0.001 - 0.5 µg/L[10]	0.005 µg/kg[3]
Limit of Quantification (LOQ)	0.01 µg/kg	0.005 - 1 µg/L[10]	0.01 µg/kg[3]
Recovery (%)	70 - 120%	70 - 120%[11]	70 - 120%[9]
Precision (RSD %)	< 20%	< 25%[11]	< 20%[9]

Table 2: High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method Performance

Parameter	Water
Limit of Detection (LOD)	0.11 - 2.04 µg/L
Limit of Quantification (LOQ)	0.36 - 6.81 µg/L
Recovery (%)	84.8 - 129.7%
Precision (RSD %)	< 15%

Note: Data may be representative of organophosphorus pesticides in general when specific data for Bromophos-ethyl was not available.

Experimental Protocols

Method 1: Analysis of Bromophos-ethyl in Soil and Produce by QuEChERS and GC-MS/MS

This protocol is based on the widely adopted QuEChERS method for the extraction and cleanup of pesticide residues from solid matrices.[8][9][12]

3.1.1. Materials and Reagents

• Homogenizer (e.g., high-speed blender)

• Centrifuge and 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Syringe filters (0.22 µm, PTFE)

• GC-MS/MS system with a suitable capillary column (e.g., HP-5MS)

• Bromophos-ethyl certified reference standard

• Acetonitrile (B52724) (ACN), pesticide residue grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquohydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for samples with high pigment content)

3.1.2. Sample Preparation (QuEChERS)

• Homogenization: Homogenize a representative 1 kg sample of soil or produce. For low-moisture samples, add a defined amount of deionized water to achieve a water content of at least 80% before homogenization.[12]

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquohydrate).[12]

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE sorbent. For general soil and produce, use 150 mg MgSO₄ and 50 mg PSA. For samples with fats, add 50 mg C18. For pigmented samples, add 50 mg GCB.[9]

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Carefully collect the supernatant.

  • Filter through a 0.22 µm syringe filter into a GC vial.

3.1.3. GC-MS/MS Analysis

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS)

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL, splitless mode.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 150°C at 25°C/min.

  • Ramp to 200°C at 3°C/min.

  • Ramp to 280°C at 8°C/min, hold for 10 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion and Product Ions: To be determined from the mass spectrum of a Bromophos-ethyl standard.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

3.1.4. Data Analysis and Quantification

• Create a calibration curve using matrix-matched standards.

• Quantify the Bromophos-ethyl concentration based on the peak area ratio to the internal standard.

Method 2: Analysis of Bromophos-ethyl in Water by Solid-Phase Extraction (SPE) and GC-MS/MS

This protocol is adapted from EPA Method 8141B for organophosphorus pesticides.[1][6][7]

3.2.1. Materials and Reagents

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18, 500 mg)

• Vacuum pump

• Nitrogen evaporator

• GC-MS/MS system

• Bromophos-ethyl certified reference standard

• Methanol, pesticide residue grade

• Ethyl acetate, pesticide residue grade

• Dichloromethane, pesticide residue grade

• Sodium sulfite (B76179) (for dechlorination)

• Hydrochloric acid and Sodium hydroxide (B78521) (for pH adjustment)

3.2.2. Sample Preparation (SPE)

• Sample Collection and Preservation: Collect a 1 L water sample in an amber glass bottle. If residual chlorine is present, add ~80 mg of sodium sulfite per liter. Adjust the sample pH to < 2 with hydrochloric acid. Store at 4°C.

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 10 mL of ethyl acetate.

  • Wash with 10 mL of methanol.

  • Equilibrate with 10 mL of deionized water, ensuring the sorbent does not go dry.

• Sample Loading:

  • Add an internal standard to the 1 L water sample.

  • Pass the entire sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Elution:

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the trapped analytes with two 5 mL portions of ethyl acetate.

• Concentration:

  • Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen.

  • Add a keeper solvent (e.g., isooctane) if necessary.

  • Transfer to a GC vial.

3.2.3. GC-MS/MS Analysis

• Follow the GC-MS/MS parameters as described in section 3.1.3.

3.2.4. Data Analysis and Quantification

• Create a calibration curve using solvent-based standards.

• Quantify the Bromophos-ethyl concentration based on the peak area ratio to the internal standard.

Method 3: Analysis of Bromophos-ethyl in Water by HPLC-UV

This protocol provides a screening method for Bromophos-ethyl in water samples.

3.3.1. Materials and Reagents

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Syringe filters (0.45 µm, nylon)

• Bromophos-ethyl certified reference standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

3.3.2. Sample Preparation

• Collect the water sample and filter it through a 0.45 µm nylon syringe filter into an HPLC vial.

• For trace analysis, a pre-concentration step using SPE as described in section 3.2.2 may be necessary.

3.3.3. HPLC-UV Analysis

• Mobile Phase: Isocratic elution with 70:30 (v/v) Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• UV Detection Wavelength: 230 nm.

3.3.4. Data Analysis and Quantification

• Create a calibration curve by injecting standards of known concentrations.

• Quantify Bromophos-ethyl based on the peak area of the sample compared to the calibration curve.

Visualized Workflows

QuEChERS Sample Preparation Workflow

Caption: QuEChERS workflow for solid samples.

SPE Sample Preparation Workflow for Water

Caption: SPE workflow for water samples.

Analytical Methods Logical Relationship

Caption: Decision logic for method selection.

References

• 1. epa.gov [epa.gov]
• 2. nemi.gov [nemi.gov]
• 3. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. biotage.com [biotage.com]
• 8. ikm.org.my [ikm.org.my]
• 9. A newly modified QuEChERS method for the analysis of organochlorine and organophosphate pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. curresweb.com [curresweb.com]
• 12. gcms.cz [gcms.cz]

Application Note: High-Throughput Analysis of Bromophos-ethyl using Gas Chromatography-Mass Spectrometry (GC-MS)

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Bromophos-ethyl in complex matrices using Gas Chromatography coupled with Mass Spectrometry (GC-MS). Bromophos-ethyl, an organophosphate insecticide, is subject to strict regulatory limits due to its potential toxicity. The described protocol, employing a QuEChERS-based sample preparation and a sensitive GC-MS/MS method, provides a reliable workflow for the accurate determination of Bromophos-ethyl residues. This methodology is crucial for food safety testing, environmental monitoring, and toxicological studies.

Introduction

Bromophos-ethyl is a non-systemic organophosphate insecticide and acaricide used to control a range of pests on various crops. Due to its persistence and potential for adverse health effects, regulatory bodies worldwide have established maximum residue limits (MRLs) for Bromophos-ethyl in food and environmental samples. Consequently, sensitive and selective analytical methods are required for its accurate quantification. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, offering high chromatographic resolution and definitive mass-based detection. This application note provides a detailed protocol for the analysis of Bromophos-ethyl, from sample preparation to data acquisition and analysis, tailored for research and quality control laboratories.

Experimental Protocol

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[1]

a. Sample Homogenization:

• Weigh 10 g of a homogenized sample (e.g., spinach) into a 50 mL centrifuge tube.

b. Extraction:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

• Add an appropriate amount of internal standard.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Securely cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

• The resulting supernatant is ready for GC-MS analysis.

GC-MS/MS Analysis

Instrumentation: A gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS) is recommended for high selectivity and sensitivity.[2]

Table 1: GC-MS/MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	SH-Rxi-5Sil MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent[2]
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 70°C, hold for 2 min, ramp to 150°C at 25°C/min, then to 300°C at 10°C/min, hold for 5 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1]

Quantitative Data

The following table summarizes the key quantitative parameters for the analysis of Bromophos-ethyl using the described method. The MRM transitions are crucial for the selective detection and quantification of the analyte.

Table 2: Quantitative Data for Bromophos-ethyl Analysis

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Product Ion 2 (Qualifier) (m/z)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Bromophos-ethyl	~7.38[1]	358.9	302.9[1]	330.9[1]	0.78 - 14.74[3]	2.34 - 44.22[3]

Note: LOD and LOQ values are presented as a range as they can vary depending on the specific instrument and matrix.[3]

Experimental Workflow

Caption: Experimental workflow for Bromophos-ethyl analysis.

Conclusion

The described GC-MS/MS method provides a reliable and sensitive approach for the determination of Bromophos-ethyl residues. The use of the QuEChERS sample preparation protocol ensures high recovery and efficient cleanup from complex matrices. The specificity of the MRM acquisition mode in the mass spectrometer allows for accurate quantification at low levels, enabling laboratories to meet regulatory requirements for food and environmental safety.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Bromophos-ethyl using High-Performance Liquid Chromatography (HPLC). The methods outlined are based on established procedures for organophosphate pesticides and are intended to serve as a comprehensive guide for laboratory personnel.

Introduction

Bromophos-ethyl is an organophosphate insecticide and acaricide. Monitoring its presence in environmental samples, agricultural products, and biological matrices is crucial for ensuring safety and regulatory compliance. HPLC is a powerful analytical technique well-suited for the separation, identification, and quantification of Bromophos-ethyl. This note details two common reversed-phase HPLC (RP-HPLC) methods with UV detection.

Method 1: Isocratic RP-HPLC with Acetonitrile (B52724)/Water Mobile Phase

This method is adapted from a common protocol for the analysis of organophosphate pesticides and offers a straightforward and robust approach for the determination of Bromophos-ethyl.

Experimental Protocol

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of Bromophos-ethyl analytical standard in acetonitrile (e.g., 100 µg/mL).[1] From this stock, prepare a series of working standards by serial dilution in the mobile phase to create a calibration curve (e.g., 1-20 µg/mL).

• Sample Extraction (e.g., from water): For complex matrices, a sample clean-up and concentration step is necessary. Solid-phase extraction (SPE) is a common and effective technique.

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Pass the water sample through the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the retained Bromophos-ethyl with a suitable organic solvent such as acetonitrile or ethyl acetate.

  • Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

The analysis is performed on a standard HPLC system equipped with a UV detector. The specific conditions are detailed in the table below.

3. Data Analysis:

• Identify the Bromophos-ethyl peak in the chromatogram based on the retention time obtained from the standard injection.

• Quantify the concentration of Bromophos-ethyl in the sample by constructing a calibration curve from the peak areas of the standard solutions.

Method 2: Isocratic RP-HPLC with Methanol/Water Mobile Phase

This alternative method utilizes methanol as the organic modifier in the mobile phase, which can offer different selectivity for Bromophos-ethyl and any co-eluting compounds.

Experimental Protocol

1. Sample Preparation:

• Standard Solution: Prepare stock and working standards of Bromophos-ethyl as described in Method 1, using methanol as the solvent.

• Sample Extraction: Follow a similar solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol as outlined in Method 1. Ensure the final reconstituted sample is dissolved in the mobile phase for this method.

2. HPLC Instrumentation and Conditions:

The analysis is carried out on an HPLC system with a UV detector. The specific parameters for this method are provided in the comparative table below.

3. Data Analysis:

• Peak identification and quantification are performed as described in Method 1, using the retention time and calibration curve generated under these specific chromatographic conditions.

Data Presentation: Comparative HPLC Parameters

The following table summarizes the chromatographic conditions for the two detailed methods. These parameters are based on established methods for analogous organophosphate pesticides and provide a strong starting point for the analysis of Bromophos-ethyl.[2][3][4][5]

Parameter	Method 1	Method 2
Column	C18 (250 mm x 4.6 mm, 5 µm)	C18 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (90:10, v/v)	Methanol : Water (85:15, v/v) + 0.1% Acetic Acid
Flow Rate	1.0 mL/min	1.0 mL/min
Detection Wavelength	219 nm	285 nm
Column Temperature	30 °C	35 °C
Injection Volume	20 µL	20 µL
Run Time	Approx. 10 min	Approx. 10 min

Quantitative Data Summary for Analogous Organophosphates

The following table presents typical performance data for HPLC methods used for organophosphate pesticides similar to Bromophos-ethyl. These values can be used as a benchmark when developing and validating a method for Bromophos-ethyl.

Parameter	Value Range	Source Compound(s)
Linearity (R²)	> 0.997	Chlorpyrifos, Prophenofos
Recovery (%)	85 - 105%	Chlorpyrifos, Prophenofos
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	Various Organophosphates
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL	Various Organophosphates
Repeatability (%RSD)	< 5%	Various Organophosphates

Visualizations

Experimental Workflow for Bromophos-ethyl Analysis by HPLC

Caption: Workflow for the analysis of Bromophos-ethyl by HPLC.

Logical Relationship of HPLC Method Components

Caption: Key components of an HPLC system for pesticide analysis.

References

• 1. Bromophos-Ethyl Analytical Standard, Best Price for HPLC & GC Applications [nacchemical.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Organophosphorus pesticides determination by novel HPLC and spectrophotometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Bromophos-ethyl Quantification using ELISA

These application notes provide a detailed overview and experimental protocols for the development and application of an Enzyme-Linked Immunosorbent Assay (ELISA) for the quantitative determination of Bromophos-ethyl, an organophosphorus insecticide.

Introduction

Bromophos-ethyl is a widely used organophosphorus insecticide for crop protection.[1] Due to potential environmental and food contamination, there is a growing need for rapid, sensitive, and cost-effective methods for its detection.[2][3] While traditional methods like gas chromatography (GC) and high-performance liquid chromatography (HPLC) are reliable, they are often time-consuming and require expensive equipment and skilled personnel.[2][3] Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a viable alternative for screening large numbers of samples.[2][3]

This document outlines the development of a competitive ELISA for Bromophos-ethyl, including hapten synthesis, antibody production, and two different assay formats: an antigen-coated indirect ELISA and an antibody-coated direct ELISA.

Principle of the Competitive ELISA

The quantification of Bromophos-ethyl by competitive ELISA is based on the competition between free Bromophos-ethyl in the sample and a fixed amount of a Bromophos-ethyl conjugate for a limited number of specific antibody binding sites. In the direct competitive ELISA, the enzyme is conjugated to the hapten (enzyme tracer), while in the indirect competitive ELISA, the enzyme is conjugated to a secondary antibody. The concentration of Bromophos-ethyl in a sample is inversely proportional to the measured signal.

Diagram 1: Principle of Competitive ELISA.

Materials and Reagents

• Bromophos-ethyl standard

• Bovine Serum Albumin (BSA)

• Ovalbumin (OVA)

• Polyclonal anti-Bromophos-ethyl antibodies

• Horseradish peroxidase (HRP) labeled secondary antibody or HRP-hapten conjugate

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

• Sulfuric acid (2M)

• Phosphate Buffered Saline (PBS)

• Coating Buffer (e.g., carbonate-bicarbonate buffer)

• Blocking Buffer (e.g., PBS with 1% BSA)

• Wash Buffer (e.g., PBS with 0.05% Tween 20)

• 96-well microtiter plates

Experimental Protocols

Hapten Synthesis and Conjugation

The development of an immunoassay for a small molecule like Bromophos-ethyl requires the synthesis of haptens, which are derivatives of the target molecule containing a functional group for conjugation to a carrier protein.[2][4] For Bromophos-ethyl, haptens are synthesized by introducing a spacer arm at the thiophosphate group, which preserves the unique aromatic ring structure for antibody recognition.[2][4]

Diagram 2: Hapten Synthesis and Conjugation Workflow.

Protocol Outline:

• Hapten Synthesis: Four derivatives of Bromophos-ethyl are synthesized to serve as haptens.[2][5] A common method involves attaching an aminocarboxylic acid bridge to the thiophosphate group.[2]

• Activation of Hapten: The carboxylic acid group of the hapten is activated using the active ester method with N-hydroxysuccinimide (NHS) and dicyclohexylcarbodiimide (B1669883) (DCC).[6]

• Conjugation to Carrier Proteins: The activated hapten is then covalently linked to a carrier protein.

  • Immunogen: The hapten is coupled to Bovine Serum Albumin (BSA) to create the immunogen for antibody production.[2][5]

  • Coating Antigen: For the indirect ELISA, the hapten is coupled to Ovalbumin (OVA).[2][5]

Antibody Production (Polyclonal)

Polyclonal antibodies are generated by immunizing animals (e.g., rabbits) with the hapten-BSA conjugate (immunogen).[2][5] The resulting antisera are then screened for their titer and specificity against the hapten-OVA conjugate.

ELISA Protocols

Two primary competitive ELISA formats have been developed for Bromophos-ethyl quantification.[2][5]

Diagram 3: Indirect Competitive ELISA Workflow.

Protocol:

• Coating: Microtiter plates are coated with the hapten-OVA conjugate in coating buffer and incubated overnight at 4°C.

• Washing: Plates are washed three times with wash buffer.

• Blocking: Non-specific binding sites are blocked by adding blocking buffer and incubating for 1 hour.

• Competition: A mixture of the Bromophos-ethyl standard or sample and the polyclonal anti-Bromophos-ethyl antibody is added to the wells and incubated for 1 hour.

• Washing: Plates are washed as described in step 2.

• Secondary Antibody: An enzyme-labeled secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) is added and incubated for 1 hour.

• Washing: Plates are washed as described in step 2.

• Substrate Addition: TMB substrate solution is added, and the plate is incubated in the dark.[4]

• Stopping Reaction: The reaction is stopped by adding 2M sulfuric acid.[4]

• Measurement: The absorbance is read at 450 nm using a microplate reader.[4]

Diagram 4: Direct Competitive ELISA Workflow.

Protocol:

• Coating: Microtiter plates are coated with the polyclonal anti-Bromophos-ethyl antibody in coating buffer and incubated overnight at 4°C.

• Washing: Plates are washed three times with wash buffer.

• Blocking: Non-specific binding sites are blocked with blocking buffer for 1 hour.

• Competition: A mixture of the Bromophos-ethyl standard or sample and a Bromophos-ethyl-enzyme tracer (e.g., hapten-HRP conjugate) is added to the wells and incubated for 1 hour.

• Washing: Plates are washed as described in step 2.

• Substrate Addition: TMB substrate solution is added and incubated in the dark.

• Stopping Reaction: The reaction is stopped with 2M sulfuric acid.

• Measurement: The absorbance is read at 450 nm.

Data Presentation and Analysis

For quantitative analysis, a standard curve is generated by plotting the absorbance values against known concentrations of the Bromophos-ethyl standard.[7] The concentration of Bromophos-ethyl in unknown samples is then determined by interpolating their absorbance values from this curve.[7][8]

Key Performance Parameters:

• IC50: The concentration of analyte that causes 50% inhibition of antibody binding. It is a measure of the assay's sensitivity.

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably distinguished from a blank sample. Often defined as the concentration causing 20% inhibition.[2][5]

Table 1: Performance Characteristics of Bromophos-ethyl ELISAs

Assay Format	IC50 (ng/mL)	Limit of Detection (LOD) (ng/mL)
Antigen-Coated Indirect ELISA	3.9[2][5]	0.3[2][5]
Antibody-Coated Direct ELISA	6.5[2][5]	1.0[2][5]

Cross-Reactivity:

The specificity of the assay is determined by testing structurally related compounds. The cross-reactivity is calculated using the formula:

CR (%) = [IC50 (Bromophos-ethyl) / IC50 (Compound)] × 100%[9]

Table 2: Cross-Reactivity of the Antibody-Coated ELISA with Other Organophosphorus Pesticides

Compound	Cross-Reactivity (%)
Bromophos-ethyl	100
Bromophos-methyl	Significant
Chlorpyrifos	Significant
Other Organophosphates	Negligible[2][5]

Note: Specific percentage values for Bromophos-methyl and Chlorpyrifos were not provided in the source material, but were noted as the only significant cross-reactants in the antibody-coated assay.[2][5]

Sample Analysis:

The ELISA has been successfully used to measure Bromophos-ethyl in fortified samples.

Table 3: Recovery of Bromophos-ethyl from Spiked Samples

Sample Type	Recovery Range (%)
Crop Samples	82 - 128[2][5]
Water Samples	95 - 127[2][5]

Conclusion

The developed competitive ELISAs provide a sensitive, rapid, and selective method for the quantitative analysis of Bromophos-ethyl residues in various samples. The antigen-coated indirect format demonstrated higher sensitivity compared to the antibody-coated direct format. These assays are valuable tools for food safety and environmental monitoring.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. Data analysis for ELISA | Abcam [abcam.com]
• 8. elisakits.co.uk [elisakits.co.uk]
• 9. Development of a heterologous enzyme-linked immunosorbent assay for organophosphorus pesticides with phage-borne peptide - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for Cholinesterase Inhibition Assay Using Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholinesterases, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), are critical enzymes responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132), playing a vital role in the termination of synaptic transmission.[1] The inhibition of these enzymes is a key mechanism of action for a variety of compounds, including pharmaceuticals and pesticides.[2] Organophosphorus compounds, such as Bromophos-ethyl, are potent irreversible inhibitors of cholinesterases.[3][4] They act by phosphorylating the serine residue in the active site of the enzyme, leading to an accumulation of acetylcholine in the synaptic cleft and subsequent overstimulation of cholinergic receptors.[1][5] This application note provides a detailed protocol for the in vitro determination of cholinesterase inhibition by Bromophos-ethyl using the widely accepted Ellman's method.[3][6]

Principle of the Assay

The Ellman's method is a rapid, sensitive, and cost-effective colorimetric assay to measure cholinesterase activity.[3][6] The assay is based on the hydrolysis of the substrate acetylthiocholine (B1193921) (ATCh) by cholinesterase to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which can be quantified spectrophotometrically by measuring the absorbance at 412 nm. The rate of color development is directly proportional to the cholinesterase activity.[6] In the presence of an inhibitor like Bromophos-ethyl, the rate of ATCh hydrolysis is reduced, leading to a decrease in the rate of color formation.

Data Presentation

The inhibitory potential of Bromophos-ethyl on cholinesterase activity is typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Table 1: In Vitro Inhibitory Activity of Bromophos-ethyl on Rat Cholinesterase [6]

Tissue Source	IC50 (µM)
Maternal Serum	119.12
Maternal Brain	115.17
Fetal Brain	112.14

Experimental Protocols

This protocol is adapted from the well-established Ellman's method for use in a 96-well microplate format, suitable for screening and kinetic analysis of cholinesterase inhibitors.

Materials and Reagents

• Acetylcholinesterase (AChE) from electric eel (or other suitable source)

• Bromophos-ethyl (analytical standard)

• Acetylthiocholine iodide (ATChI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Solvent for Bromophos-ethyl (e.g., DMSO or ethanol)

• 96-well clear flat-bottom microplates

• Microplate reader capable of measuring absorbance at 412 nm

Reagent Preparation

• 0.1 M Phosphate Buffer (pH 8.0): Prepare by mixing appropriate volumes of 0.1 M sodium phosphate monobasic and 0.1 M sodium phosphate dibasic solutions to achieve a pH of 8.0.

• AChE Solution: Prepare a stock solution of AChE in phosphate buffer. The final concentration in the well should be optimized for a linear reaction rate over the desired time course. A starting concentration of 0.1 U/mL in the final reaction volume is recommended.

• ATChI Solution (10 mM): Dissolve an appropriate amount of ATChI in deionized water. Prepare this solution fresh daily.

• DTNB Solution (10 mM): Dissolve an appropriate amount of DTNB in 0.1 M phosphate buffer (pH 7.0). Store protected from light.

• Bromophos-ethyl Stock Solution: Prepare a high-concentration stock solution of Bromophos-ethyl in a suitable solvent (e.g., 10 mM in DMSO). From this stock, prepare a series of dilutions to be tested.

Assay Procedure

• Plate Setup:

  • Blank: 190 µL of phosphate buffer + 10 µL of solvent.

  • Control (100% activity): 170 µL of phosphate buffer + 10 µL of AChE solution + 10 µL of solvent.

  • Inhibitor Samples: 170 µL of phosphate buffer + 10 µL of AChE solution + 10 µL of Bromophos-ethyl solution at various concentrations.

• Pre-incubation: Add the buffer, AChE solution, and Bromophos-ethyl/solvent to the respective wells. Mix gently and incubate the plate for a defined period (e.g., 15-30 minutes) at a constant temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

• Initiate Reaction: Add 10 µL of DTNB solution to all wells, followed by 10 µL of ATChI solution to start the reaction. The final volume in each well will be 200 µL.

• Kinetic Measurement: Immediately place the microplate in the reader and measure the increase in absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for a period of 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance versus time curve (ΔAbs/min).

  • Correct the rates of the control and inhibitor samples by subtracting the rate of the blank (non-enzymatic hydrolysis).

  • Calculate the percentage of inhibition for each concentration of Bromophos-ethyl using the following formula: % Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100

  • Plot the percentage of inhibition against the logarithm of the Bromophos-ethyl concentration and determine the IC50 value from the resulting dose-response curve.

Visualizations

Cholinesterase Inhibition Assay Workflow

References

• 1. Profiling the Tox21 Chemical Collection for Acetylcholinesterase Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Frontiers | A rapid in vitro assay for evaluating the effects of acetylcholinesterase inhibitors and reactivators in the rat basolateral amygdala [frontiersin.org]
• 4. Differential in vivo inhibition of the foetal and maternal brain acetylcholinesterase by bromophos in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of four organophosphorus compounds on human blood acetylcholinesterase: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bromophos-ethyl PESTANAL , analytical standard 4824-78-6 [sigmaaldrich.com]

Application of Bromophos-ethyl in Neurotoxicity Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl is an organophosphate insecticide that exerts its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] This document provides detailed application notes and experimental protocols for the use of Bromophos-ethyl in neurotoxicity research. The information is intended to guide researchers in designing and conducting studies to investigate the mechanisms of organophosphate-induced neurotoxicity, assess potential neurotoxic effects of novel compounds, and develop therapeutic interventions.

Core Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of Bromophos-ethyl's neurotoxicity is the irreversible inhibition of acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) (ACh) in synaptic clefts, resulting in hyperstimulation of cholinergic receptors and subsequent neurotoxic effects.

Key Quantitative Data:

A study comparing Bromophos-ethyl (EBp) and its structural homolog Bromophos (Bp) in rats demonstrated the significantly higher toxicity of Bromophos-ethyl.

Parameter	Bromophos-ethyl (EBp)	Bromophos (Bp)	Reference
Acute Oral LD50 (rat)	91 ± 14 mg/kg body weight	2218 ± 195 mg/kg body weight	[1][2]
Relative Toxicity	24-fold more toxic than Bp	-	[1][2]
In vitro AChE IC50 (brain)	Similar to Bp (specific value not reported)	Similar to EBp (specific value not reported)	[1][2]

Note: While the in vitro IC50 values for brain AChE were found to be similar between Bromophos-ethyl and Bromophos, the in vivo data clearly indicates a higher toxic potential for Bromophos-ethyl.

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay

This protocol is adapted from established methods for determining the inhibitory effect of organophosphates on AChE activity.

Objective: To quantify the in vitro inhibition of AChE by Bromophos-ethyl.

Materials:

• Bromophos-ethyl

• Purified acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (pH 8.0)

• Microplate reader

Procedure:

• Prepare a stock solution of Bromophos-ethyl in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of Bromophos-ethyl in phosphate buffer.

• In a 96-well microplate, add the following to each well:

  • Phosphate buffer

  • Bromophos-ethyl solution (or vehicle control)

  • AChE enzyme solution

• Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow for inhibitor-enzyme interaction.

• Initiate the reaction by adding the substrate, ATCI.

• Add DTNB to the wells. DTNB reacts with the product of the enzymatic reaction (thiocholine) to produce a yellow-colored compound (5-thio-2-nitrobenzoic acid).

• Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Calculate the rate of reaction for each concentration of Bromophos-ethyl.

• Determine the IC50 value, which is the concentration of Bromophos-ethyl that causes 50% inhibition of AChE activity.

Signaling Pathway of Acetylcholinesterase Inhibition

AChE Inhibition Pathway

Assessment of Oxidative Stress in Rat Brain

This protocol outlines a method to measure markers of oxidative stress in the brains of rats exposed to Bromophos-ethyl.

Objective: To evaluate the induction of oxidative stress by Bromophos-ethyl in vivo.

Materials:

• Wistar rats

• Bromophos-ethyl

• Thiobarbituric acid (TBA) for lipid peroxidation assay

• Kits for measuring Superoxide Dismutase (SOD) and Catalase (CAT) activity

• Bradford reagent for protein quantification

• Homogenizer

• Centrifuge

Procedure:

• Animal Dosing: Administer Bromophos-ethyl to rats via oral gavage at different doses (e.g., fractions of the LD50). Include a control group receiving the vehicle only.

• Tissue Collection: After a specified time, euthanize the animals and dissect the brain tissue on ice.

• Homogenate Preparation: Homogenize the brain tissue in a cold phosphate buffer.

• Centrifugation: Centrifuge the homogenate at a low speed to remove cellular debris, and then at a higher speed to obtain the post-mitochondrial supernatant (PMS).

• Lipid Peroxidation (MDA) Assay:

  • Mix the PMS with TBA reagent.

  • Heat the mixture in a water bath.

  • Measure the absorbance of the resulting pink-colored complex at 532 nm. Malondialdehyde (MDA) is a marker of lipid peroxidation.

• Antioxidant Enzyme Assays:

  • Use commercially available kits to measure the activity of SOD and CAT in the PMS according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration in the PMS using the Bradford assay to normalize the results.

Workflow for Oxidative Stress Assessment

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Lipid peroxidation, oxidative stress and acetylcholinesterase in rat brain exposed to organophosphate and pyrethroid insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Organophosphate-Induced Neurodegeneration Using Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl is an organophosphate (OP) insecticide that, like other compounds in its class, primarily exerts its neurotoxic effects through the inhibition of acetylcholinesterase (AChE).[1][2] This irreversible inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in synaptic clefts, resulting in a cholinergic crisis characterized by a range of symptoms from muscle tremors to respiratory failure. Beyond its acute cholinergic toxicity, exposure to bromophos-ethyl and other OPs is a significant concern for inducing long-term neurodegenerative processes. These processes are thought to involve mechanisms such as oxidative stress, mitochondrial dysfunction, and apoptosis, making bromophos-ethyl a relevant tool for studying the pathological cascades that mirror those seen in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

These application notes provide a framework for utilizing bromophos-ethyl to model and investigate organophosphate-induced neurodegeneration in both in vitro and in vivo systems. The protocols outlined below are based on established methodologies for studying OP neurotoxicity and can be adapted for specific research questions.

Mechanisms of Bromophos-ethyl-Induced Neurodegeneration

The neurotoxic effects of bromophos-ethyl extend beyond simple AChE inhibition. The downstream consequences of cholinergic overstimulation and direct non-cholinergic effects contribute to a complex neurodegenerative cascade.

• Acetylcholinesterase (AChE) Inhibition: The primary mechanism is the irreversible phosphorylation of the serine hydroxyl group in the active site of AChE, leading to the accumulation of acetylcholine and subsequent excitotoxicity.[2]

• Oxidative Stress: The overactivation of cholinergic receptors can lead to excessive calcium influx into neurons. This disrupts mitochondrial function, leading to the overproduction of reactive oxygen species (ROS) and subsequent damage to lipids, proteins, and DNA.[3][4][5]

• Apoptosis: Cellular damage triggered by oxidative stress and mitochondrial dysfunction can initiate programmed cell death, or apoptosis. This is characterized by the activation of caspase enzymes, DNA fragmentation, and ultimately, neuronal loss.

Data Presentation: Quantitative Insights into Bromophos Toxicity

Quantitative data is crucial for designing experiments and understanding the potency of bromophos-ethyl. The following tables summarize key toxicological parameters for bromophos, the parent compound of bromophos-ethyl.

Parameter	Tissue/Model	Value	Reference
In Vitro IC50	Rat Maternal Serum Cholinesterase	119.12 µM	[6]
Rat Maternal Brain Acetylcholinesterase	115.17 µM	[6]
Rat Fetal Brain Acetylcholinesterase	112.14 µM	[6]
In Vivo ID50	Rat Maternal Serum Cholinesterase	2.02 mg/kg b.w.	[6]
Rat Maternal Brain Acetylcholinesterase	205.0 mg/kg b.w.	[6]
Rat Fetal Brain Acetylcholinesterase	952.92 mg/kg b.w.	[6]

Table 1: In Vitro and In Vivo Cholinesterase Inhibition by Bromophos. IC50 represents the concentration of bromophos required to inhibit 50% of the enzyme activity in vitro. ID50 is the dose required to inhibit 50% of the enzyme activity in vivo.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard techniques used for other organophosphates and can be adapted for use with bromophos-ethyl.

In Vitro Model: Primary Neuronal Culture

Objective: To establish a primary neuronal culture for studying the direct neurotoxic effects of bromophos-ethyl.

Protocol:

• Preparation of Culture Plates:

  • Coat sterile glass coverslips with 0.01 mg/mL Poly-L-Lysine in sterile water and incubate overnight.

  • Wash the coverslips twice with sterile water and allow them to dry.

  • Place the coated coverslips into 6-well plates.

  • Add 1.5 mL of pre-warmed Neurobasal media supplemented with B-27 and GlutaMAX to each well.

• Hippocampal Dissection (from E18 rat pups):

  • Euthanize pregnant rat (Day 18 of gestation) according to approved animal care protocols.

  • Dissect out the hippocampi from the embryonic brains in a sterile environment.

  • Place the dissected hippocampi in a tube containing chilled Hibernate-A medium.

• Cell Dissociation and Plating:

  • Transfer the hippocampi to a digestion solution (e.g., papain-based) and incubate at 37°C for 10-15 minutes.

  • Gently triturate the tissue with a fire-polished Pasteur pipette until the tissue is fully dissociated.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Resuspend the cell pellet in plating media.

  • Determine cell density using a hemocytometer and trypan blue exclusion.

  • Plate the neurons onto the prepared coverslips at a desired density (e.g., 2 x 10^5 cells/well).

• Bromophos-ethyl Exposure:

  • After allowing the neurons to mature in culture (typically 7-10 days), replace the culture medium with fresh medium containing the desired concentrations of bromophos-ethyl (dissolved in a suitable vehicle like DMSO).

  • Include a vehicle-only control group.

  • Incubate for the desired exposure duration (e.g., 24, 48 hours).

Assessment of Acetylcholinesterase (AChE) Activity

Objective: To quantify the inhibition of AChE activity by bromophos-ethyl in neuronal lysates or tissue homogenates.

Protocol (Ellman's Assay):

• Sample Preparation:

  • For in vitro studies, lyse the cultured neurons in a suitable buffer (e.g., Triton X-100 based lysis buffer).

  • For in vivo studies, homogenize brain tissue in phosphate (B84403) buffer.

  • Determine the protein concentration of the lysate/homogenate using a standard protein assay (e.g., BCA or Bradford).

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 50 µL of sample (lysate or homogenate) diluted in assay buffer.

    • 50 µL of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution.

  • Incubate for 5 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of acetylthiocholine (B1193921) (ATCh) substrate.

  • Read the absorbance at 412 nm at regular intervals (e.g., every minute for 10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of change in absorbance (ΔA/min).

  • AChE activity is proportional to the rate of reaction.

  • Compare the activity in bromophos-ethyl-treated samples to the control to determine the percentage of inhibition.

Measurement of Oxidative Stress: Malondialdehyde (MDA) Assay

Objective: To assess lipid peroxidation, a marker of oxidative stress, by measuring MDA levels.

Protocol (Thiobarbituric Acid Reactive Substances - TBARS Assay):

• Sample Preparation:

  • Prepare cell lysates or tissue homogenates as described for the AChE assay.

• Assay Procedure:

  • To a microcentrifuge tube, add:

    • 100 µL of sample.

    • 100 µL of sodium dodecyl sulfate (B86663) (SDS) solution.

    • 250 µL of thiobarbituric acid (TBA) reagent.

  • Vortex and incubate at 95°C for 60 minutes.

  • Cool the tubes on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a 96-well plate.

• Data Analysis:

  • Read the absorbance at 532 nm.

  • Quantify the MDA concentration using a standard curve prepared with a known concentration of MDA.

  • Normalize the MDA levels to the protein concentration of the sample.

Assessment of Apoptosis: Caspase-3 Activity Assay

Objective: To measure the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Protocol (Fluorometric Assay):

• Sample Preparation:

  • Prepare cell lysates or tissue homogenates in a lysis buffer that preserves enzyme activity.

• Assay Procedure (96-well black plate format):

  • To each well, add:

    • 50 µL of sample.

    • 50 µL of reaction buffer containing the fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AMC).

  • Incubate at 37°C for 1-2 hours, protected from light.

• Data Analysis:

  • Read the fluorescence using a microplate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/460 nm for AMC).

  • Caspase-3 activity is proportional to the fluorescence intensity.

  • Compare the activity in treated samples to the control.

Assessment of Apoptosis: TUNEL Assay

Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis, in situ.

Protocol (for cultured cells or tissue sections):

• Sample Preparation:

  • For cultured cells, fix the cells on coverslips with 4% paraformaldehyde.

  • For tissue, use paraffin-embedded or frozen sections.

  • Permeabilize the cells/tissue with a detergent-based solution (e.g., 0.1% Triton X-100).

• TUNEL Staining:

  • Incubate the samples with a reaction mixture containing terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTP (e.g., FITC-dUTP) at 37°C for 1 hour in a humidified chamber.

  • Wash the samples to remove unincorporated nucleotides.

  • Counterstain the nuclei with a DNA dye such as DAPI.

• Imaging and Analysis:

  • Mount the coverslips or slides with an anti-fade mounting medium.

  • Visualize the samples using a fluorescence microscope.

  • TUNEL-positive cells (apoptotic) will exhibit green fluorescence, while all nuclei will show blue fluorescence from DAPI.

  • Quantify the percentage of TUNEL-positive cells.

In Vivo Model: Rodent Model of Neurodegeneration

Objective: To study the systemic effects of bromophos-ethyl on behavior, neurochemistry, and neuropathology.

Protocol (Rat Model):

• Animal Dosing:

  • Use adult male Wistar rats.

  • Administer bromophos-ethyl orally (gavage) or via intraperitoneal injection at various doses. Include a vehicle control group.

  • Dosing can be acute (single dose) or sub-chronic (repeated doses over several weeks).

• Behavioral Assessment:

  • Perform a battery of behavioral tests to assess motor function, anxiety, and cognitive deficits. Examples include:

    • Open Field Test: To assess locomotor activity and anxiety-like behavior.

    • Rotarod Test: To evaluate motor coordination and balance.

    • Morris Water Maze: To assess spatial learning and memory.

• Tissue Collection and Analysis:

  • At the end of the study period, euthanize the animals and collect brain tissue.

  • One hemisphere can be used for neurochemical analyses (AChE activity, oxidative stress markers) as described in the in vitro protocols.

  • The other hemisphere should be fixed in 4% paraformaldehyde for histopathological analysis.

• Histopathology:

  • Process the fixed brain tissue for paraffin (B1166041) embedding.

  • Cut sections (e.g., 5-10 µm thick) from specific brain regions of interest (e.g., hippocampus, cortex).

  • Perform staining such as Hematoxylin and Eosin (H&E) for general morphology and Nissl staining to assess neuronal survival.

  • Immunohistochemistry can be used to detect markers of apoptosis (e.g., cleaved caspase-3) or neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Visualization of Pathways and Workflows

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Malondialdehyde value as radical oxidative marker and endogenous antioxidant value analysis in brain tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Malondialdehyde as a Potential Oxidative Stress Marker for Allergy-Oriented Diseases: An Update [mdpi.com]
• 5. Evaluation of oxidative stress markers in ethanol users - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential in vivo inhibition of the foetal and maternal brain acetylcholinesterase by bromophos in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Bromophos-ethyl Effects on Brain Acetylcholinesterase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl is an organophosphate insecticide that exerts its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the breakdown of the neurotransmitter acetylcholine (B1216132).[1] The irreversible inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors and subsequent disruption of normal nerve function.[2] Understanding the in vivo effects of Bromophos-ethyl on brain AChE is crucial for toxicological assessment and the development of potential therapeutic interventions. These application notes provide a summary of quantitative data from in vivo studies and detailed protocols for conducting similar research.

Data Presentation

The following tables summarize the quantitative data on the toxicity and in vivo acetylcholinesterase inhibitory effects of Bromophos-ethyl in rats.

Table 1: Acute Toxicity of Bromophos-ethyl in Rats

Compound	LD50 (Oral, mg/kg body weight)
Bromophos-ethyl	91 ± 14

Data from Santhoshkumar, P., et al. (1996).[3]

Table 2: In Vivo Dose-Response for Brain Acetylcholinesterase (AChE) Inhibition by Bromophos-ethyl in Rats

Brain Region	ID50 (mg/kg body weight)
Cortex	>75
Cerebellum	62.5
Striatum	45.0
Hippocampus	40.0
Brain Stem	37.5
Thalamus	47.5
Pons	50.0
Optic Chiasma	60.0
Whole Brain	50.0

ID50 is the dose required to produce 50% inhibition of the enzyme. Data obtained 16 hours after oral administration. Data from Santhoshkumar, P., et al. (1996).[3]

Table 3: Time-Course of Brain Acetylcholinesterase (AChE) Inhibition and Recovery in Rats After a Single Oral Dose of Bromophos-ethyl (20 mg/kg)

Time After Administration	Percent Inhibition of AChE
4 hours	~40%
12 hours	~55%
24 hours (1 day)	~60%
48 hours (2 days)	~50%
4 days	~35%
8 days	~20%
16 days	~10%

Values are approximate based on graphical data from Santhoshkumar, P., et al. (1996).[3]

Experimental Protocols

In Vivo Administration of Bromophos-ethyl to Rats

This protocol is based on the methodology described by Santhoshkumar, P., et al. (1996) for studying the in vivo effects of Bromophos-ethyl on brain AChE in rats.[3]

Materials:

• Bromophos-ethyl

• Arachis oil (or other suitable vehicle)

• Wistar rats (or other appropriate strain)

• Oral gavage needles

• Syringes

• Animal balance

Procedure:

• Animal Acclimatization: House male Wistar rats (250-300g) in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water for at least one week to allow for acclimatization.

• Dosing Solution Preparation: Prepare a stock solution of Bromophos-ethyl in arachis oil. For dose-response studies, create serial dilutions from the stock solution to achieve the desired concentrations. For time-course studies, prepare a solution corresponding to the desired single dose (e.g., 20 mg/kg).

• Animal Dosing:

  • For dose-response studies, administer graded doses of Bromophos-ethyl (e.g., 5, 25, 50, and 75 mg/kg) orally to different groups of rats.[3] A control group should receive only the vehicle (arachis oil).

  • For time-course studies, administer a single equitoxic dose (e.g., 1/5 of the LD50, which is approximately 20 mg/kg) orally to a cohort of rats.[3]

• Post-Administration Monitoring: Observe the animals for any clinical signs of toxicity, such as tremors, lacrimation, and hind limb weakness.[3]

• Euthanasia and Tissue Collection:

  • For dose-response studies, euthanize the animals at a fixed time point after administration (e.g., 16 hours).[3]

  • For time-course studies, euthanize subgroups of animals at various time points after administration (e.g., 4, 12, 24, 48 hours, and 4, 8, 16 days).[3]

  • Immediately following euthanasia by an approved method (e.g., cervical dislocation or CO2 asphyxiation followed by decapitation), dissect the brain on a cold surface.

• Brain Region Dissection: Dissect the brain into different regions (cortex, cerebellum, striatum, hippocampus, brain stem, thalamus, pons, and optic chiasma) as required for the study.

• Tissue Storage: Immediately freeze the dissected brain tissues in liquid nitrogen and store at -80°C until AChE activity analysis.

Preparation of Brain Homogenate

Materials:

• Frozen brain tissue

• Ice-cold 0.1 M phosphate (B84403) buffer (pH 8.0)

• Homogenizer (e.g., Potter-Elvehjem with a Teflon pestle or a tissue tearor)

• Centrifuge

Procedure:

• Weigh the frozen brain tissue.

• Add a 10-fold volume of ice-cold 0.1 M phosphate buffer (pH 8.0) to the tissue (e.g., 10 mL of buffer for 1 g of tissue).

• Homogenize the tissue on ice until a uniform consistency is achieved.

• (Optional) Centrifuge the homogenate at a low speed (e.g., 1000 x g for 10 minutes at 4°C) to remove cellular debris. The resulting supernatant can be used for the AChE assay.

Measurement of Acetylcholinesterase Activity (Ellman's Method)

This protocol is a standard colorimetric method for determining AChE activity.[4]

Materials:

• Brain homogenate

• 0.1 M Phosphate buffer (pH 8.0)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (Ellman's reagent)

• Acetylthiocholine iodide (ATCI) solution (substrate)

• Spectrophotometer (plate reader or cuvette-based)

Procedure:

• Reagent Preparation:

  • DTNB Solution: Prepare a 10 mM stock solution of DTNB in 0.1 M phosphate buffer (pH 7.0).

  • ATCI Solution: Prepare a 75 mM stock solution of ATCI in distilled water.

• Assay Reaction:

  • In a cuvette or a well of a 96-well plate, add 2.6 mL of 0.1 M phosphate buffer (pH 8.0).

  • Add 100 µL of the DTNB solution.

  • Add 0.4 mL of the brain homogenate.

  • Mix the contents thoroughly and allow the mixture to equilibrate to room temperature.

  • Initiate the reaction by adding 20 µL of the ATCI substrate solution.

• Spectrophotometric Measurement:

  • Immediately measure the change in absorbance at 412 nm over time (e.g., every minute for 5-10 minutes) using a spectrophotometer. The rate of change in absorbance is proportional to the AChE activity.

• Calculation of AChE Activity:

  • Calculate the rate of reaction (ΔA/min).

  • Use the Beer-Lambert law to calculate the enzyme activity. The molar extinction coefficient for the yellow product (5-thio-2-nitrobenzoate) is 13,600 M⁻¹cm⁻¹.

  • Express the AChE activity as nmol of substrate hydrolyzed per minute per mg of protein. Protein concentration in the homogenate can be determined using a standard method like the Bradford assay.

Visualizations

Experimental Workflow

Caption: Workflow for in vivo study of Bromophos-ethyl effects on brain AChE.

Signaling Pathway: Cholinergic Neurotransmission and its Inhibition

Caption: Inhibition of acetylcholinesterase by Bromophos-ethyl in the synapse.

Generalized Signaling Pathway for Organophosphate-Induced Neurotoxicity

Caption: Generalized pathways of organophosphate-induced neurotoxicity.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. A Review of Experimental Evidence Linking Neurotoxic Organophosphorus Compounds and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 4. scribd.com [scribd.com]

Application Notes and Protocols for Dermal Exposure Models in Bromophos-ethyl Toxicity Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of dermal exposure models relevant to the toxicity assessment of Bromophos-ethyl, an organophosphate insecticide. The provided protocols are based on internationally recognized guidelines and include data from studies on Bromophos-ethyl and structurally related organophosphates to offer a thorough understanding of potential dermal toxicity.

Introduction to Dermal Toxicity of Bromophos-ethyl

Bromophos-ethyl is an organophosphate pesticide that, like other compounds in its class, primarily exerts its toxic effects through the inhibition of acetylcholinesterase (AChE).[1] Dermal exposure is a significant route of occupational and accidental exposure to pesticides. Therefore, understanding the dermal toxicity profile of Bromophos-ethyl is crucial for risk assessment and the development of safety guidelines.

The primary mechanism of action for organophosphates is the irreversible inhibition of AChE, leading to an accumulation of the neurotransmitter acetylcholine (B1216132) in nerve endings and subsequent overstimulation of cholinergic receptors.[2] This can result in a range of symptoms from mild, localized skin irritation to severe systemic effects, including neurotoxicity. A delayed effect, known as organophosphate-induced delayed neuropathy (OPIDN), has also been associated with some organophosphates.

Quantitative Dermal Toxicity Data

Quantitative data from dermal toxicity studies are essential for hazard classification and risk assessment. The following tables summarize acute and repeated-dose dermal toxicity data for Bromophos-ethyl and surrogate organophosphates, chlorpyrifos (B1668852) and malathion (B1675926). The use of surrogate data is necessary due to the limited availability of public data on the repeated dermal toxicity of Bromophos-ethyl. Chlorpyrifos and malathion are selected as surrogates due to their structural and mechanistic similarities as organophosphate insecticides.

Table 1: Acute Dermal Toxicity of Bromophos-ethyl

Species	Endpoint	Value (mg/kg bw)	Observations
Rabbit	LD50	100 - 600	Data from historical studies.
Rabbit	LD50	>2000	In a limit test, no mortality was observed. Clinical signs included transient agitation, vocalization, and increased respiratory rate immediately after dosing. No dermal irritation was noted.[3]

Table 2: Repeated-Dose Dermal Toxicity of Surrogate Organophosphates

Substance	Species	Study Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Effects at LOAEL
Chlorpyrifos	Rat	21-Day	5	10	Inhibition of plasma and red blood cell cholinesterase.[4]
Malathion	Rabbit	21-Day	300	1000	Inhibition of brain acetylcholinesterase.[3]

Table 3: In Vitro Dermal Absorption of Surrogate Organophosphates

Substance	Skin Model	Vehicle	Absorption Rate	Key Findings
Chlorpyrifos	Rat Skin	Spray Dilution	1.69 - 2.36% of applied dose after 6 hours	Most of the absorbed compound remained in the dermal tissue with minimal permeation into the receptor fluid.[5]
Chlorpyrifos	Human Skin	Ethanol	4.9 nmol/cm²/h (as reference standard)	The commercial formulation showed a significantly higher penetration rate (9.0 nmol/cm²/h). A significant portion of the applied dose remained on or in the skin after 24 hours, suggesting a reservoir effect.[6]

Signaling Pathways in Bromophos-ethyl Toxicity

Acetylcholinesterase Inhibition

The primary mechanism of Bromophos-ethyl toxicity is the inhibition of acetylcholinesterase (AChE). The following diagram illustrates the signaling pathway at a cholinergic synapse and the disruption caused by organophosphate insecticides.

Acetylcholinesterase inhibition by Bromophos-ethyl.

Organophosphate-Induced Delayed Neuropathy (OPIDN)

Certain organophosphates can induce a delayed neuropathy characterized by axonal degeneration. The neuregulin 1/ErbB signaling pathway is implicated in this process.

Potential involvement of the Neuregulin 1/ErbB pathway in OPIDN.

Experimental Protocols

The following are detailed protocols for key dermal toxicity studies, based on OECD guidelines. These can be adapted for the specific testing of Bromophos-ethyl.

Protocol: Acute Dermal Toxicity Study (as per OECD 402)

Objective: To determine the acute dermal toxicity of a test substance.

Test System:

• Species: Rabbit (New Zealand White) or Rat (Sprague-Dawley or Wistar).

• Age: Young adult.

• Sex: Typically female, or both sexes.

• Number of animals: Step-wise procedure, starting with a single animal per dose.

Experimental Procedure:

• Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days.

• Preparation of Animals: Approximately 24 hours before the test, clip the fur from the dorsal area of the trunk (at least 10% of the body surface area). Take care to avoid abrading the skin.

• Dose Formulation: The test substance may be applied undiluted or as a preparation in a suitable vehicle.

• Application of Test Substance: Apply the test substance uniformly over the prepared skin area. Cover the application site with a porous gauze dressing and non-irritating tape. A protective wrap may be used to prevent ingestion of the test substance.

• Exposure Duration: 24 hours.

• Removal of Test Substance: After 24 hours, remove the dressing and any residual test substance, typically with lukewarm water or a mild solvent.

• Observation Period: 14 days.

• Observations:

  • Mortality: Check at least twice daily.

  • Clinical Signs: Observe for signs of toxicity (e.g., changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, somatomotor activity, and behavior pattern) at least once daily. Pay special attention during the first few hours after application.

  • Dermal Reactions: Score for erythema and edema at 60 minutes, and then at 24, 48, and 72 hours after patch removal.

  • Body Weight: Record on day 0 (before application), day 7, and day 14.

• Pathology: Conduct a gross necropsy on all animals at the end of the study.

Data Analysis: The LD50 is calculated if mortality occurs. If a limit test at 2000 mg/kg bw results in no mortality, further testing for acute toxicity may not be necessary.

Workflow for an acute dermal toxicity study.

Protocol: 28-Day Repeated Dose Dermal Toxicity Study (as per OECD 410)

Objective: To evaluate the sub-acute dermal toxicity of a test substance following repeated application.

Test System:

• Species: Rat (Sprague-Dawley or Wistar) is preferred.

• Age: Young adult.

• Sex: Both males and females.

• Number of animals: At least 5 animals per sex per dose group.

Experimental Procedure:

• Acclimatization and Preparation: As per the acute dermal toxicity protocol.

• Dose Groups: At least three dose levels and a control group (vehicle only). The highest dose should induce toxicity but not mortality.

• Dose Application: Apply the test substance daily for 28 days, typically for at least 6 hours per day, 7 days a week.

• Observations:

  • Mortality and Clinical Signs: Daily.

  • Dermal Reactions: Daily.

  • Body Weight and Food Consumption: Weekly.

  • Hematology and Clinical Biochemistry: At the end of the study.

• Pathology:

  • Gross Necropsy: On all animals.

  • Organ Weights: Weigh key organs.

  • Histopathology: Examine a comprehensive set of tissues from the control and high-dose groups. If treatment-related changes are observed, examine the same tissues from the lower dose groups.

Data Analysis: Determine the No-Observed-Adverse-Effect-Level (NOAEL) and the Lowest-Observed-Adverse-Effect-Level (LOAEL).

Protocol: In Vitro Dermal Absorption Study (as per OECD 428)

Objective: To measure the rate and extent of dermal absorption of a test substance using an in vitro system.

Test System:

• Apparatus: Static diffusion cells (Franz cells) or flow-through diffusion cells.

• Membrane: Excised human or animal (e.g., rat, pig) skin.

• Receptor Fluid: A fluid in which the test substance is sufficiently soluble to ensure sink conditions, e.g., saline, buffer, or a mixture with a suitable solvent.

Experimental Procedure:

• Skin Preparation: Excise skin and, if necessary, prepare split-thickness skin membranes.

• Mounting: Mount the skin membrane in the diffusion cell, separating the donor and receptor chambers.

• Temperature Control: Maintain the skin surface temperature at approximately 32°C.

• Application of Test Substance: Apply a known amount of the test substance (often radiolabelled for ease of quantification) to the surface of the stratum corneum in the donor chamber.

• Sampling: At predetermined time points, collect samples from the receptor fluid.

• Mass Balance: At the end of the experiment (typically 24 hours), analyze the amount of test substance in the receptor fluid, in the different layers of the skin (stratum corneum, epidermis, dermis), and any unabsorbed material washed from the skin surface.

• Data Analysis: Calculate the flux (absorption rate) and the total amount absorbed over time.

Workflow for an in vitro dermal absorption study.

Conclusion

The provided application notes and protocols offer a framework for assessing the dermal toxicity of Bromophos-ethyl. While specific data for Bromophos-ethyl in repeated-dose dermal studies are limited, the use of data from structurally related organophosphates provides valuable insights. It is recommended that any new toxicity testing for Bromophos-ethyl follows the detailed protocols outlined, adhering to international guidelines to ensure data quality and regulatory acceptance. The visualization of the key signaling pathways provides a deeper understanding of the molecular mechanisms underlying its toxicity.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. epa.gov [epa.gov]
• 3. 4.20 Malathion (T)** [fao.org]
• 4. Chlorpyrifos Technical Fact Sheet [npic.orst.edu]
• 5. bslonline.org [bslonline.org]
• 6. The in vitro percutaneous penetration of chlorpyrifos - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Residue Analysis of Bromophos-ethyl in Agricultural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophos-ethyl is an organophosphate insecticide and acaricide used to control a range of sucking and chewing insects on various crops.[1] Due to its potential toxicity and the need to ensure food safety, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for Bromophos-ethyl in agricultural commodities. Accurate and sensitive analytical methods are therefore essential for monitoring its residues in food products to protect consumer health.

These application notes provide a comprehensive overview and detailed protocols for the determination of Bromophos-ethyl residues in agricultural products. The methodologies described are based on widely accepted techniques such as QuEChERS for sample preparation, followed by instrumental analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Chemical Profile of Bromophos-ethyl

Property	Value
IUPAC Name	O-(4-Bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate[2]
Chemical Formula	C10H12BrCl2O3PS[2]
Molecular Weight	394.0 g/mol [2]
Solubility in Water	0.14 mg/L (20 °C)[2]
Structure	See Figure 1

Figure 1: Chemical Structure of Bromophos-ethyl

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of Bromophos-ethyl as a Reference Standard in Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bromophos-ethyl is an organophosphate insecticide that necessitates accurate and reliable analytical methods for its detection and quantification in various matrices, particularly in food and environmental samples.[1] As a reference standard, high-purity Bromophos-ethyl is essential for method development, validation, and routine quality control in chromatographic analysis. This document provides detailed application notes and protocols for the use of Bromophos-ethyl as a reference standard in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Section 1: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Analysis of Bromophos-ethyl in Vegetable Matrices

This section outlines the use of Bromophos-ethyl as a reference standard for the quantitative analysis of its residues in vegetable samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS.

Data Presentation: Quantitative Method Validation Parameters

The following table summarizes the performance characteristics of the GC-MS/MS method for the analysis of Bromophos-ethyl.

Parameter	Value	Reference Matrix
Retention Time (RT)	27.35 min	-
Limit of Detection (LOD)	5.48 ng/mL	Standard Solution
Limit of Quantification (LOQ)	16.44 ng/mL	Standard Solution
Recovery	70-120%	Fruits and Vegetables
Relative Standard Deviation (RSD)	≤ 20%	Fruits and Vegetables

Table 1: Summary of quantitative data for the GC-MS/MS analysis of Bromophos-ethyl.[2][3]

Experimental Protocol: GC-MS/MS Method

1. Sample Preparation using Modified QuEChERS Method: [2]

• Homogenization: Homogenize 10 g of a representative vegetable sample (e.g., lettuce, apples).[2]

• Extraction:

  • Place the 10 g homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add internal standards if necessary.

  • Shake vigorously for 1 minute.

  • Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent combination (e.g., Florisil and MgSO₄ have been shown to be effective for organophosphates).[2]

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: The resulting supernatant is the cleaned extract ready for GC-MS/MS analysis.

2. GC-MS/MS Instrumental Analysis:

• Gas Chromatograph (GC):

  • Column: SH-Rxi-5Sil MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[4]

  • Inlet: Splitless mode.

  • Carrier Gas: Helium.

  • Oven Temperature Program: Optimized for the separation of organophosphate pesticides.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Bromophos-ethyl: [3]

    • Quantifier: m/z 359 → 242

    • Qualifier 1: m/z 359 → 97

    • Qualifier 2: m/z 359 → 242

Visualization: GC-MS/MS Experimental Workflow

Caption: Workflow for the analysis of Bromophos-ethyl in vegetables.

Section 2: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) of Bromophos-ethyl in Water Samples

This section details the application of Bromophos-ethyl as a reference standard for its quantification in water samples using solid-phase extraction (SPE) followed by HPLC-DAD analysis.

Data Presentation: Quantitative Method Validation Parameters

The following table presents typical validation parameters for the HPLC-DAD analysis of organophosphate pesticides in water.

Parameter	Value	Reference Matrix
Limit of Detection (LOD)	0.1 - 0.8 ng/mL	Paddy Water
Limit of Quantification (LOQ)	0.25 - 2.0 ng/mL	Paddy Water
Recovery	80.6 - 110.2%	Paddy Water
Relative Standard Deviation (RSD)	1.9 - 7.6%	Paddy Water

Table 2: Summary of quantitative data for the HPLC-DAD analysis of organophosphate pesticides.[5]

Experimental Protocol: HPLC-DAD Method

1. Sample Preparation using Solid-Phase Extraction (SPE): [5]

• Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Sample Loading: Pass a known volume of the water sample through the conditioned SPE cartridge.

• Washing: Wash the cartridge with deionized water to remove interferences.

• Elution: Elute the retained Bromophos-ethyl from the cartridge using a suitable solvent mixture (e.g., ethyl acetate-dichloromethane).

• Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC-DAD Instrumental Analysis: [5][6]

• High-Performance Liquid Chromatograph (HPLC):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Detector:

  • Type: Diode-Array Detector (DAD).

  • Detection Wavelength: Optimized for Bromophos-ethyl (typically in the UV range).

Visualization: HPLC-DAD Experimental Workflow

Caption: Workflow for the analysis of Bromophos-ethyl in water.

References

• 1. researchgate.net [researchgate.net]
• 2. A newly modified QuEChERS method for the analysis of organochlorine and organophosphate pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Investigating Bromophos-Ethyl Cytotoxicity Using Cell Culture Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bromophos-ethyl is an organophosphate insecticide that, like other compounds in its class, primarily functions by inhibiting acetylcholinesterase (AChE), an enzyme crucial for nerve function.[1] Its use in agriculture raises concerns about potential human and environmental exposure. Understanding the cytotoxic mechanisms of bromophos-ethyl is essential for risk assessment and the development of potential therapeutic strategies in cases of poisoning. This application note provides a detailed overview of in vitro cell culture models and experimental protocols to investigate the cytotoxic effects of bromophos-ethyl, focusing on the induction of oxidative stress and apoptosis. While specific quantitative cytotoxicity data for bromophos-ethyl is limited in publicly available literature, this document outlines the established methodologies using related organophosphates as a framework.

Cell Culture Models

The choice of cell line is critical for studying the specific cytotoxic effects of a compound. For neurotoxic agents like bromophos-ethyl, neuronal cell lines are particularly relevant.

• SH-SY5Y (Human Neuroblastoma Cell Line): This is a widely used and well-characterized cell line in neurotoxicity studies. These cells can be maintained in their undifferentiated state or differentiated into a more mature neuronal phenotype, making them a versatile model to study effects on different neuronal stages.

• PC12 (Rat Pheochromocytoma Cell Line): Another popular model for neurotoxicity, PC12 cells can be differentiated into neuron-like cells and are sensitive to oxidative stress and apoptotic stimuli.

• HepG2 (Human Hepatocellular Carcinoma Cell Line): As the liver is a primary site of xenobiotic metabolism, this cell line is useful for investigating the metabolic activation of bromophos-ethyl into its more toxic oxon form and the subsequent hepatotoxicity.

Data Presentation

Due to the limited availability of specific quantitative data for bromophos-ethyl, the following tables present hypothetical data based on the known effects of similar organophosphates, such as ethyl-parathion. This data is for illustrative purposes and should be determined experimentally for bromophos-ethyl.

Table 1: Cytotoxicity of Bromophos-ethyl (Hypothetical IC50 Values)

Cell Line	Exposure Time (hours)	IC50 (µM)
SH-SY5Y	24	75
48	50
PC12	24	90
48	65
HepG2	24	120
48	85

Table 2: Biomarkers of Bromophos-ethyl Induced Apoptosis and Oxidative Stress in SH-SY5Y Cells (Hypothetical Data)

Treatment	% Apoptotic Cells (Annexin V+)	Caspase-3 Activity (Fold Change)	Intracellular ROS (Fold Change)	Bax/Bcl-2 Ratio
Control	5	1.0	1.0	1.0
Bromophos-ethyl (25 µM)	25	2.5	2.0	2.5
Bromophos-ethyl (50 µM)	45	4.0	3.5	4.0
Bromophos-ethyl (75 µM)	60	6.5	5.0	6.0

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Materials:

• Cell line of choice (e.g., SH-SY5Y)

• Complete culture medium

• Bromophos-ethyl stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Protocol:

• Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of bromophos-ethyl in complete culture medium.

• Remove the existing medium from the wells and add 100 µL of the bromophos-ethyl dilutions. Include untreated control wells.

• Incubate the plate for the desired exposure times (e.g., 24 and 48 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium, a marker of cell lysis.

Materials:

• Cell line of choice

• Complete culture medium

• Bromophos-ethyl stock solution

• LDH cytotoxicity assay kit

• 96-well microplates

• Microplate reader

Protocol:

• Follow steps 1-3 of the MTT assay protocol.

• After the incubation period, collect the cell culture supernatant.

• Follow the LDH cytotoxicity assay kit manufacturer's instructions to measure LDH activity in the supernatant.

• Measure the absorbance at the recommended wavelength.

• Calculate the percentage of cytotoxicity relative to a maximum LDH release control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cell line of choice

• Complete culture medium

• Bromophos-ethyl stock solution

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with bromophos-ethyl for the desired time.

• Harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the kit protocol.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay uses a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), to measure the intracellular generation of ROS.

Materials:

• Cell line of choice

• Serum-free culture medium

• Bromophos-ethyl stock solution

• DCFH-DA solution

• Fluorescence microplate reader or flow cytometer

Protocol:

• Seed cells in a black, clear-bottom 96-well plate.

• Wash the cells with serum-free medium and incubate with DCFH-DA for 30-60 minutes at 37°C.

• Wash the cells again to remove excess probe.

• Add bromophos-ethyl diluted in serum-free medium to the wells.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm Ex / 535 nm Em for DCF) at different time points.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Materials:

• Cell line of choice

• Bromophos-ethyl stock solution

• Caspase-3 colorimetric or fluorometric assay kit

• Microplate reader

Protocol:

• Treat cells with bromophos-ethyl as described previously.

• Lyse the cells according to the assay kit protocol.

• Add the caspase-3 substrate to the cell lysates.

• Incubate to allow for cleavage of the substrate.

• Measure the absorbance or fluorescence to determine caspase-3 activity.

• Express the results as a fold change relative to the untreated control.

Western Blot Analysis of Bax and Bcl-2

This technique is used to determine the expression levels of the pro-apoptotic protein Bax and the anti-apoptotic protein Bcl-2.

Materials:

• Treated cell lysates

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-Bax, anti-Bcl-2, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Separate total protein from cell lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Quantify the band intensities and calculate the Bax/Bcl-2 ratio to assess the apoptotic potential.

Mandatory Visualizations

Caption: Experimental workflow for investigating bromophos-ethyl cytotoxicity.

Caption: Proposed signaling pathway for bromophos-ethyl-induced apoptosis.

Conclusion

The provided protocols and models offer a robust framework for investigating the cytotoxicity of bromophos-ethyl. By employing a combination of cell viability, apoptosis, and oxidative stress assays, researchers can gain a comprehensive understanding of the molecular mechanisms underlying the toxicity of this organophosphate. While direct experimental data for bromophos-ethyl is needed, the methodologies outlined here, based on studies of related compounds, provide a clear path for future research in this area.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Bromophos-ethyl Aqueous Stability

Welcome to the technical support center for Bromophos-ethyl. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of Bromophos-ethyl in aqueous solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Bromophos-ethyl and why is its stability in aqueous solutions a concern?

A1: Bromophos-ethyl is an organophosphate insecticide and acaricide used to control a variety of pests on crops and stored grains.[1][2] Like many organophosphates, it is susceptible to degradation in aqueous environments, primarily through hydrolysis. This instability can lead to a loss of the active compound, affecting experimental accuracy, potency of formulations, and potentially generating toxic degradation products. Understanding and controlling its stability is therefore critical for reliable research and development.

Q2: What are the main factors that influence the stability of Bromophos-ethyl in water?

A2: The primary factors affecting the stability of Bromophos-ethyl in aqueous solutions are:

• pH: Bromophos-ethyl is relatively stable in neutral to slightly acidic conditions but undergoes hydrolysis in alkaline media (pH > 9).[3]

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation, including hydrolysis.[4]

• Light (Photodegradation): Exposure to light, particularly UV radiation, can cause photodegradation.[5][6] The contribution of direct photolysis can be significant for Bromophos-ethyl.[5]

Q3: What is the aqueous solubility of Bromophos-ethyl?

A3: Bromophos-ethyl has a very low aqueous solubility.[1][7] Reported values are 0.14 mg/L and 0.44 mg/L at 20°C.[3] This low solubility can present challenges in preparing homogeneous aqueous solutions for experiments.

Q4: What are the major degradation products of Bromophos-ethyl in water?

A4: The degradation of Bromophos-ethyl in aqueous solutions primarily occurs through hydrolysis, which involves the cleavage of the phosphate (B84403) ester bond. This process can lead to the formation of O,O-diethyl O-(2,5-dichlorophenyl)phosphorothionate and 4-bromo-2,5-dichlorophenol (B52177). Under certain conditions, oxidation can also occur, forming the more toxic "oxon" analog (bromoxon).[8]

Troubleshooting Guide

Problem: My Bromophos-ethyl concentration is decreasing rapidly in my aqueous solution.

Potential Cause	Troubleshooting Steps	Recommended Action
High pH (Alkaline Hydrolysis)	Measure the pH of your aqueous solution.	Adjust the pH to be neutral or slightly acidic (pH < 9) using a suitable buffer system (e.g., phosphate or citrate (B86180) buffer). Bromophos-ethyl is known to be stable in aqueous suspensions up to pH 9 but hydrolyzes in more alkaline conditions.[3]
Exposure to Light	Review your experimental setup and storage conditions. Are the solutions exposed to ambient or direct light for extended periods?	Store stock and working solutions in amber glass vials or protect them from light by wrapping containers in aluminum foil. Light can contribute to the degradation of organophosphates.[5][6]
Elevated Temperature	Check the storage and experimental temperatures.	Store stock solutions at a controlled, cool temperature (e.g., 4°C) when not in use.[7] Avoid exposing solutions to high temperatures unless it is a required experimental parameter.
Microbial Degradation	If using non-sterile water or buffers, microbial contamination could be a factor.	Prepare solutions using sterile water and filter-sterilize buffers. Store solutions at low temperatures to inhibit microbial growth.

Problem: I am observing unexpected peaks during chromatographic analysis (HPLC, GC-MS).

Potential Cause	Troubleshooting Steps	Recommended Action
Formation of Degradation Products	The unexpected peaks are likely degradation products.	Compare the retention times of your unknown peaks with analytical standards of potential degradants like 4-bromo-2,5-dichlorophenol or bromoxon. Use mass spectrometry to identify the molecular weight of the unknown peaks.
Oxidation of the Thion Group	The P=S bond in Bromophos-ethyl can be oxidized to a P=O bond, forming the more potent cholinesterase inhibitor, bromoxon.[8]	Minimize exposure to oxidizing agents and air. Consider purging solutions with an inert gas like nitrogen or argon.

Physicochemical Properties of Bromophos-ethyl

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrCl₂O₃PS	PubChem[3]
Molecular Weight	394.0 g/mol	PubChem[3]
Aqueous Solubility (20°C)	0.14 mg/L - 0.44 mg/L	PubChem[3]
Log Kow (Octanol-Water Partition Coefficient)	6.15	PubChem[3]
Vapor Pressure (30°C)	4.6 x 10⁻⁵ mm Hg	PubChem[3]
Stability in Aqueous Suspension	Stable up to pH 9	PubChem[3]

Experimental Protocols

Protocol 1: Standard Method for Assessing Bromophos-ethyl Stability

This protocol outlines a general procedure to evaluate the stability of Bromophos-ethyl in an aqueous solution under various environmental conditions (pH, temperature, and light).

1. Materials:

• Bromophos-ethyl analytical standard

• HPLC-grade or GC-grade organic solvent for stock solution (e.g., acetonitrile, hexane)

• Deionized, sterile water

• Buffer solutions (e.g., pH 4, pH 7, pH 10)

• Clear and amber glass vials with screw caps

• Temperature-controlled incubator/water bath

• UV lamp (optional, for photodegradation studies)

• Analytical instrument (HPLC-UV, LC-MS, or GC-MS)

2. Procedure:

• Prepare Stock Solution: Accurately weigh the Bromophos-ethyl standard and dissolve it in a minimal amount of organic solvent to create a concentrated stock solution (e.g., 1 mg/mL).

• Prepare Aqueous Working Solutions: Spike the aqueous buffer solutions (pH 4, 7, and 10) with the stock solution to achieve the desired final concentration of Bromophos-ethyl. Ensure the final concentration of the organic solvent is low (e.g., <1%) to minimize its effect.

• Set Up Experimental Conditions:

  • pH Study: Aliquot the working solutions into amber vials for each pH to be tested.

  • Temperature Study: Place sets of vials (at a constant pH, e.g., pH 7) into incubators set at different temperatures (e.g., 4°C, 25°C, 40°C).

  • Photodegradation Study: Place one set of vials (at a constant pH) under a UV lamp or in direct light, and a control set wrapped in aluminum foil in the same location to serve as a dark control.

• Time-Point Sampling: At designated time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), collect an aliquot from each vial.

• Sample Analysis: Immediately analyze the collected samples using a validated chromatographic method (e.g., HPLC or GC) to determine the concentration of Bromophos-ethyl remaining.

• Data Analysis: Plot the concentration of Bromophos-ethyl versus time for each condition. Calculate the degradation rate constant and the half-life (t₁/₂) to quantify stability.

Visualizations

Degradation Pathway and Troubleshooting

The following diagrams illustrate the primary degradation pathway of Bromophos-ethyl and a logical workflow for troubleshooting stability issues.

Caption: Major degradation pathways for Bromophos-ethyl.

Caption: Troubleshooting workflow for Bromophos-ethyl degradation.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Bromophos [sitem.herts.ac.uk]
• 3. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. old.uoi.gr [old.uoi.gr]
• 6. Photodegradation of organophosphorus insecticides - investigations of products and their toxicity using gas chromatography-mass spectrometry and AChE-thermal lens spectrometric bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hurawalhi.com [hurawalhi.com]
• 8. 225. Bromophos (WHO Pesticide Residues Series 2) [inchem.org]

Troubleshooting poor peak resolution in Bromophos-ethyl GC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to poor peak resolution in the Gas Chromatography (GC) analysis of Bromophos-ethyl.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak resolution in Bromophos-ethyl GC analysis?

A1: Poor peak resolution, often manifesting as peak tailing or fronting, can stem from several factors. These include issues with the GC column, such as improper installation or contamination, problems with the injector system like active sites in the liner, sample overload, or suboptimal method parameters like incorrect temperature programming or carrier gas flow rate.[1][2][3] For organophosphorus pesticides like Bromophos-ethyl, which are prone to degradation and adsorption, active sites within the GC system are a frequent cause of peak tailing.[2][4]

Q2: Why is my Bromophos-ethyl peak tailing?

A2: Peak tailing for Bromophos-ethyl is commonly caused by interactions with active sites within the GC system.[2] These active sites can be present in the injector liner, on the column itself (especially at the inlet), or in other parts of the flow path.[3][4] Organophosphorus pesticides are susceptible to these interactions, which delay the elution of a portion of the analyte molecules, resulting in an asymmetrical peak shape.[2] Other potential causes include column contamination, an improper column cut, or dead volumes in the system.[3]

Q3: What causes peak fronting in a chromatogram?

A3: Peak fronting is most often a result of column overload, where too much sample is injected onto the column. This saturates the stationary phase, causing some analyte molecules to travel ahead of the main band. Diluting the sample is a common solution to this issue.[1] In some cases, a low oven temperature can also contribute to peak fronting for later eluting peaks.

Q4: How does the inlet liner affect the analysis of Bromophos-ethyl?

A4: The inlet liner is a critical component in the analysis of active compounds like Bromophos-ethyl. A liner with active silanol (B1196071) groups can interact with the pesticide, leading to peak tailing and loss of signal.[2][5][6] Using a deactivated liner is crucial to minimize these interactions and ensure good peak shape and reproducibility.[2][7] Glass wool in the liner can aid in sample vaporization but can also be a source of activity if not properly deactivated.[2]

Q5: What is the recommended sample preparation method for Bromophos-ethyl in food matrices?

A5: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticide residue analysis, including Bromophos-ethyl, in food matrices.[8][9][10][11][12][13][14] This method involves an extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE) to remove matrix interferences.[13]

Troubleshooting Guides

Issue: Tailing Peaks for Bromophos-ethyl

This guide provides a systematic approach to troubleshooting peak tailing for Bromophos-ethyl.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step workflow for troubleshooting Bromophos-ethyl peak tailing.

Symptom	Possible Cause	Recommended Action
All peaks in the chromatogram are tailing.	Physical Issue: Improper column installation, dead volume, or system leaks.[3]	1. Check Column Installation: Ensure the column is cut squarely and installed at the correct depth in the injector and detector.[3] 2. Inspect for Leaks: Use an electronic leak detector to check for leaks at all fittings.
Only the Bromophos-ethyl peak (and other active compounds) are tailing.	Chemical/Activity Issue: Active sites in the injector liner or at the head of the column are interacting with the analyte.[2]	1. Replace Inlet Liner: Install a new, high-quality deactivated liner. This is often the most effective solution.[2][6][7] 2. Trim the Column: Cut 10-20 cm from the inlet side of the column to remove any accumulated non-volatile residues or active sites.[3] 3. Condition the Column: Bake out the column at a high temperature (within its specified limits) to remove contaminants.
Peak tailing worsens with each injection.	Contamination Buildup: Non-volatile matrix components are accumulating in the liner or on the column.	1. Improve Sample Cleanup: Enhance the dSPE cleanup step in the QuEChERS protocol to remove more matrix interferences. 2. Use a Guard Column: Install a guard column to protect the analytical column from contamination.

Issue: Peak Fronting

Symptom	Possible Cause	Recommended Action
Bromophos-ethyl peak appears as a "shark fin".	Column Overload: The concentration of Bromophos-ethyl in the sample is too high for the column's capacity.[1]	1. Dilute the Sample: Prepare a more dilute sample and re-inject. 2. Reduce Injection Volume: Decrease the volume of sample injected onto the column.
Later eluting peaks show fronting.	Low Oven Temperature: The oven temperature may be too low for the analytes to move through the column efficiently.	1. Increase Oven Temperature: Adjust the temperature program to have a higher final temperature or a faster ramp rate.

Experimental Protocols

Recommended GC Parameters for Bromophos-ethyl Analysis

The following table summarizes typical GC parameters for the analysis of organophosphorus pesticides, including Bromophos-ethyl. These should be considered as a starting point and may require optimization for your specific instrument and application.

Parameter	Value	Notes
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane)[15]	A low-bleed, inert column is essential for trace analysis of active compounds.
Injector	Splitless	Recommended for trace analysis to maximize sensitivity.
Injector Temperature	250 °C	A good starting point, may need optimization.
Inlet Liner	Deactivated, single taper with glass wool[2]	Crucial for minimizing peak tailing.[2]
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
Oven Program	Initial: 70°C, hold 2 min Ramp: 25°C/min to 150°C, hold 0 min Ramp: 3°C/min to 200°C, hold 0 min Ramp: 8°C/min to 280°C, hold 5 min	This is an example program and should be optimized for your specific separation.
Detector	Mass Spectrometer (MS) or Flame Photometric Detector (FPD)	MS provides high selectivity and confirmation. FPD is selective for phosphorus-containing compounds.
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	For MS detection, these modes provide the best sensitivity and selectivity.

QuEChERS Sample Preparation Protocol

This is a general outline of the QuEChERS procedure for food samples.

QuEChERS Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. analysis.rs [analysis.rs]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. chromtech.net.au [chromtech.net.au]
• 6. silcotek.com [silcotek.com]
• 7. gcms.cz [gcms.cz]
• 8. shimadzu.com [shimadzu.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. lcms.cz [lcms.cz]
• 12. gcms.cz [gcms.cz]
• 13. shimisanj.com [shimisanj.com]
• 14. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]

Technical Support Center: Optimization of Extraction Methods for Bromophos-ethyl from Soil Matrices

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the extraction of Bromophos-ethyl from soil. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to aid in the optimization of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for extracting Bromophos-ethyl from soil?

A1: The most prevalent and effective methods for Bromophos-ethyl extraction from soil include QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Soxhlet extraction, and Ultrasonic-Assisted Extraction (UAE). Matrix Solid Phase Dispersion (MSPD) and Liquid-Liquid Extraction (LLE) are also viable techniques. The choice of method often depends on factors such as sample throughput, available equipment, solvent consumption, and the specific soil matrix.

Q2: Which solvents are most suitable for Bromophos-ethyl extraction?

A2: Acetonitrile (B52724) is a widely used and effective solvent for extractions like the QuEChERS method due to its ability to extract a broad range of pesticides with minimal co-extraction of interfering substances.[1][2][3] Other commonly used solvents include ethyl acetate (B1210297), methanol, and hexane, often in combination with other solvents like acetone (B3395972).[4] The selection of the solvent is critical and should be optimized based on the soil type and the analytical technique being used.

Q3: What is the purpose of a "clean-up" step, and what are the common techniques for Bromophos-ethyl extracts?

A3: The clean-up step is crucial for removing co-extracted matrix components (e.g., organic matter, lipids) that can interfere with the instrumental analysis, leading to inaccurate quantification and potential damage to the analytical column and detector.[1][5] Common clean-up techniques for Bromophos-ethyl extracts include dispersive solid-phase extraction (d-SPE) as part of the QuEChERS method, often using sorbents like primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) for pigment removal.[1] Solid-phase extraction (SPE) cartridges and gel permeation chromatography (GPC) are also effective clean-up methods.[5]

Q4: What analytical techniques are typically used for the determination of Bromophos-ethyl in soil extracts?

A4: Gas chromatography coupled with mass spectrometry (GC-MS) or tandem mass spectrometry (GC-MS/MS) is the most common and reliable technique for the analysis of Bromophos-ethyl.[6][7] Gas chromatography with a nitrogen-phosphorus detector (GC-NPD) is also a sensitive and selective option for organophosphorus pesticides like Bromophos-ethyl.[8]

Q5: What are typical recovery rates for Bromophos-ethyl from soil?

A5: With optimized methods, recovery rates for Bromophos-ethyl from spiked soil samples are generally expected to be within the 70-120% range. For instance, studies have shown average recoveries of 119.2% for Matrix Solid Phase Dispersion (MSPD) and 72.0% for Liquid-Liquid Extraction (LLE).[9] QuEChERS methods also typically yield recoveries within this acceptable range.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery of Bromophos-ethyl	Incomplete Extraction: The solvent may not be efficiently penetrating the soil matrix, or the extraction time/energy is insufficient. Soil with high clay or organic matter content can strongly adsorb the analyte.	- Optimize Solvent: Test a range of solvents with varying polarities (e.g., acetonitrile, ethyl acetate, acetone/hexane mixtures). For clay soils, a more polar solvent might be necessary. - Increase Extraction Efficiency: For UAE, increase sonication time or power. For Soxhlet, ensure a sufficient number of extraction cycles. For QuEChERS, ensure vigorous shaking. - Sample Pre-treatment: Ensure the soil sample is homogenous and finely ground to increase the surface area for extraction. For moist soils, consider adding a drying agent like anhydrous sodium sulfate (B86663).[9]
Analyte Degradation: Bromophos-ethyl may degrade during extraction, especially at elevated temperatures or non-neutral pH. It is known to be slowly hydrolyzed in alkaline media (pH > 9).[8]	- Control Temperature: For methods involving heat (Soxhlet, UAE), monitor and optimize the temperature to avoid thermal degradation. - Control pH: Buffer the extraction solvent to a neutral pH if the soil matrix is acidic or alkaline.
Loss during Clean-up: The analyte may be co-eluting with interferences that are removed during the clean-up step, or it may be irreversibly adsorbed to the clean-up sorbent.	- Optimize Clean-up: Evaluate different d-SPE/SPE sorbents and elution solvents. Ensure the elution solvent is strong enough to recover Bromophos-ethyl from the sorbent.
High Matrix Interference in GC-MS Analysis	Insufficient Clean-up: Co-extracted matrix components can cause signal enhancement or suppression in the GC-MS, leading to inaccurate quantification.[6]	- Enhance Clean-up: Use a combination of d-SPE sorbents (e.g., PSA and C18) or perform a multi-step clean-up. - Matrix-Matched Calibration: Prepare calibration standards in a blank soil extract that has undergone the same extraction and clean-up procedure to compensate for matrix effects.[6]
Contamination: Contamination from glassware, solvents, or the laboratory environment can introduce interfering peaks.	- Use High-Purity Reagents: Employ pesticide-grade solvents and high-purity reagents. - Thoroughly Clean Glassware: Ensure all glassware is meticulously cleaned and rinsed with an appropriate solvent. - Run Blanks: Regularly analyze method blanks to check for contamination.
Poor Chromatographic Peak Shape (Tailing, Splitting)	Active Sites in GC System: Active sites in the GC inlet liner, column, or detector can interact with the polar functional groups of Bromophos-ethyl, causing peak tailing.	- Use a Deactivated Inlet Liner: A properly deactivated liner is crucial. - Column Maintenance: Condition the GC column as per the manufacturer's instructions. If tailing persists, it may be necessary to trim the front end of the column. - Analyte Protectants: The addition of analyte protectants to the sample extract can help to mask active sites in the GC system.
Inappropriate Injection Parameters: Incorrect injector temperature or injection volume can lead to poor peak shape.	- Optimize Injection Temperature: Ensure the temperature is high enough to volatilize Bromophos-ethyl without causing degradation. - Optimize Injection Volume: Typically, a 1-2 µL injection volume is recommended.

Data Presentation

Table 1: Comparison of Recovery Rates for Bromophos-ethyl from Soil using Different Extraction Methods

Extraction Method	Extraction Solvent	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Matrix Solid Phase Dispersion (MSPD)	Not specified	0.500	119.2	2.5	[9]
Liquid-Liquid Extraction (LLE)	Not specified	0.500	72.0	2.6	[9]

Note: The data presented is based on available literature and may vary depending on the specific experimental conditions and soil matrix.

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

This protocol is a widely adopted method for pesticide residue analysis in various matrices, including soil.

a. Sample Extraction:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, use 3 g and add 7 mL of water, vortex, and allow to hydrate (B1144303) for 30 minutes.[10]

• Add 10 mL of acetonitrile to the tube.[10]

• Shake vigorously for 5 minutes using a mechanical shaker.[10]

• Add the contents of a buffered extraction salt packet (e.g., citrate (B86180) buffered salts) to the tube.[10]

• Immediately shake the tube vigorously for at least 2 minutes.[10]

• Centrifuge the tube for 5 minutes at ≥3000 rcf.[10]

b. Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

• Transfer 1 mL of the supernatant (acetonitrile extract) to a 2 mL microcentrifuge tube containing the d-SPE sorbent (e.g., a mixture of primary secondary amine - PSA and C18).[10]

• Vortex the tube for 30 seconds.[10]

• Centrifuge at ≥5000 rcf for 2 minutes.[10]

• Transfer the purified supernatant into an autosampler vial for GC-MS analysis.[10]

Soxhlet Extraction

This is a classical and exhaustive extraction method.

a. Sample Preparation:

• Mix a 10 g solid sample with anhydrous sodium sulfate and place it in an extraction thimble.[9]

b. Extraction:

• Place the thimble into a Soxhlet extractor.[9]

• Add the extraction solvent (e.g., a mixture of acetone and hexane) to the round-bottom flask.[11]

• Extract for 16-20 hours at a rate of approximately 20 cycles per hour.[9]

c. Concentration:

• After extraction, the solvent is typically concentrated using a rotary evaporator to a smaller volume before analysis.[9]

Ultrasonic-Assisted Extraction (UAE)

This method uses ultrasonic waves to accelerate the extraction process.

a. Extraction:

• Place a known amount of soil (e.g., 5 g) into an extraction vessel.

• Add a specific volume of extraction solvent (e.g., 25 mL of ethyl acetate and methanol).[8]

• Place the vessel in an ultrasonic bath and sonicate for a specified time (e.g., 30 minutes).[12]

• The extraction is often repeated with fresh solvent to ensure complete recovery.[8]

b. Post-Extraction:

• The extracts are combined and may be filtered or centrifuged to remove solid particles.

• The extract is then concentrated before analysis.

Visualizations

Caption: General experimental workflow for Bromophos-ethyl extraction from soil.

Caption: Troubleshooting logic for low recovery of Bromophos-ethyl.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. researchgate.net [researchgate.net]
• 5. hrpub.org [hrpub.org]
• 6. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. EXTRACTION OF PESTICIDE RESIDUES IN SOIL BY ULTRASOUND ASSISTED [scielo.org.co]
• 9. waterboards.ca.gov [waterboards.ca.gov]
• 10. engg.k-state.edu [engg.k-state.edu]
• 11. epa.gov [epa.gov]
• 12. A comprehensive review of ultrasonic assisted extraction (UAE) for bioactive components: Principles, advantages, equipment, and combined technologies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Bromophos-ethyl by LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of Bromophos-ethyl.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Bromophos-ethyl?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] In the LC-MS/MS analysis of Bromophos-ethyl, these effects can lead to either signal suppression (ion suppression) or signal enhancement (ion enhancement).[1] This phenomenon can significantly impact the accuracy, precision, and sensitivity of the analytical method, leading to erroneous quantification of Bromophos-ethyl residues.[2]

Q2: How can I quantify the matrix effect for Bromophos-ethyl in my samples?

A2: The matrix effect can be quantified by comparing the peak area of Bromophos-ethyl in a standard solution prepared in a pure solvent with the peak area of Bromophos-ethyl spiked into a blank sample extract (post-extraction) at the same concentration. The formula for calculating the matrix effect percentage (ME%) is:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

• A value of 100% indicates no matrix effect.

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

Q3: What are the common sample preparation techniques to minimize matrix effects for Bromophos-ethyl analysis?

A3: The most common and effective sample preparation techniques for reducing matrix effects in pesticide residue analysis, including Bromophos-ethyl, are:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method involves an initial extraction with an organic solvent (typically acetonitrile) followed by a cleanup step using dispersive solid-phase extraction (d-SPE) with various sorbents to remove interfering matrix components.[3]

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent packed in a cartridge to selectively retain either the analyte of interest or the interfering matrix components, leading to a cleaner sample extract.

Q4: Which calibration strategy is best for compensating for matrix effects in Bromophos-ethyl analysis?

A4: The choice of calibration strategy depends on the complexity of the matrix and the resources available. The most effective strategies include:

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is free of Bromophos-ethyl. This helps to mimic the matrix effects observed in the actual samples.

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for compensating for matrix effects. A SIL-IS of Bromophos-ethyl (e.g., Bromophos-ethyl-d10) is added to the sample before extraction. Since the SIL-IS has nearly identical chemical and physical properties to the native analyte, it experiences the same matrix effects, allowing for accurate correction. However, the commercial availability of a specific SIL-IS for Bromophos-ethyl should be verified with chemical suppliers.

• Standard Addition: This method involves adding known amounts of a Bromophos-ethyl standard to aliquots of the sample. It is a robust method for correcting matrix effects but can be time-consuming and requires a larger sample volume.

Section 2: Troubleshooting Guides

This section provides a step-by-step guide to troubleshoot common issues related to matrix effects in the LC-MS/MS analysis of Bromophos-ethyl.

Troubleshooting Workflow for Matrix Effects

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Establishment of an LC-MS/MS Method for the Determination of 45 Pesticide Residues in Fruits and Vegetables from Fujian, China - PMC [pmc.ncbi.nlm.nih.gov]

Reducing signal suppression in Bromophos-ethyl mass spectrometry

Welcome to the technical support center for the analysis of Bromophos-ethyl using mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in the context of Bromophos-ethyl mass spectrometry?

A1: Signal suppression is a common matrix effect in liquid chromatography-mass spectrometry (LC-MS) where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, Bromophos-ethyl.[1] This interference reduces the analyte's signal intensity, leading to inaccurate and imprecise quantification.[1] The phenomenon is particularly prevalent with electrospray ionization (ESI), where competition for ionization occurs in the MS source.[1]

Q2: What are the primary causes of signal suppression for Bromophos-ethyl?

A2: The primary causes of signal suppression for Bromophos-ethyl, an organophosphorus pesticide, are co-eluting matrix components from the sample. These can include salts, lipids, pigments (like chlorophyll), sugars, and other endogenous materials present in complex matrices such as fruits, vegetables, and soil.[2] These matrix components can compete with Bromophos-ethyl for ionization, alter the droplet formation and evaporation process in the ESI source, and contaminate the ion source over time, all of which lead to a reduction in signal intensity.[2]

Q3: How can I minimize signal suppression during my Bromophos-ethyl analysis?

A3: Minimizing signal suppression requires a multi-faceted approach focusing on sample preparation, chromatographic separation, and analytical technique. Key strategies include:

• Effective Sample Preparation: Employing robust sample cleanup techniques like the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or Solid Phase Extraction (SPE) is crucial to remove interfering matrix components before LC-MS/MS analysis.[3]

• Chromatographic Optimization: Optimizing the liquid chromatography method to achieve good separation between Bromophos-ethyl and matrix components is vital. This can involve adjusting the mobile phase composition, gradient, and column chemistry.

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their suppressive effects. However, this may also decrease the analyte signal, so a balance must be found.[4]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure can help to compensate for signal suppression, leading to more accurate quantification.[1][4]

• Use of Internal Standards: The use of an isotopically labeled internal standard for Bromophos-ethyl, if available, is a highly effective way to correct for signal variability caused by matrix effects.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the mass spectrometry analysis of Bromophos-ethyl.

Problem 1: Low or No Signal for Bromophos-ethyl

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Significant Signal Suppression	1. Review Sample Preparation: Ensure your sample cleanup is adequate. For complex matrices like citrus fruits, consider a modified QuEChERS protocol with pH adjustment. 2. Dilute the Sample: Perform a dilution series (e.g., 1:5, 1:10, 1:20) of your final extract to assess if signal intensity improves. 3. Optimize Chromatography: Adjust the LC gradient to better separate Bromophos-ethyl from early-eluting, polar matrix components that often cause significant suppression.
Improper MS/MS Parameters	1. Verify MRM Transitions: Ensure you are using the correct precursor and product ions for Bromophos-ethyl. 2. Optimize Collision Energy (CE) and Declustering Potential (DP): These parameters are crucial for achieving optimal fragmentation and signal intensity. Refer to established methods or perform an optimization experiment.
Instrument Contamination	1. Clean the Ion Source: A dirty ion source is a common cause of poor signal. Follow the manufacturer's instructions for cleaning. 2. Check for Contamination in the LC System: Run blank injections to check for carryover or contamination in the autosampler, column, or tubing.

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Secondary Interactions on the Column	1. Adjust Mobile Phase pH: For basic analytes, interactions with residual silanol (B1196071) groups on the column can cause peak tailing. Lowering the mobile phase pH (e.g., with 0.1% formic acid) can protonate the silanols and reduce these interactions.[5][6] 2. Use an End-Capped Column: Employ a column with end-capping to minimize exposed silanol groups.[5]
Column Overload	1. Reduce Injection Volume or Dilute Sample: Injecting too much sample can lead to peak fronting or tailing. Try reducing the injection volume or diluting the sample.[5]
Mismatched Injection Solvent	1. Ensure Injection Solvent is Weaker than Mobile Phase: Injecting a sample in a solvent stronger than the initial mobile phase can cause peak distortion, including splitting. Reconstitute the final extract in a solvent similar in composition to the initial mobile phase.[7]
Column Contamination or Void	1. Flush or Replace the Column: Contaminants at the head of the column or a void in the packing material can lead to split peaks. Try back-flushing the column (if permissible) or replacing it.[7]

Problem 3: Inaccurate Quantification and High Variability

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Uncompensated Matrix Effects	1. Implement Matrix-Matched Calibration: If not already in use, prepare your calibration standards in a blank matrix extract to compensate for consistent signal suppression or enhancement.[1][4] 2. Use an Internal Standard: The most effective way to correct for variability is to use a stable isotope-labeled internal standard for Bromophos-ethyl. If unavailable, a structurally similar compound that behaves similarly can be used as an alternative.
Isobaric Interference	1. Check for Co-eluting Compounds with Similar MRM Transitions: An isobaric interference occurs when another compound has the same precursor and product ion masses as your analyte. For example, while analyzing for Bromophos-methyl (a related compound), fenpropathrin (B1672528) can cause an isobaric interference for the 367 -> 125 transition.[1] Investigate your sample for potential interferences and, if necessary, select alternative MRM transitions for Bromophos-ethyl or improve chromatographic separation.
Analyte Degradation	1. Check Sample Stability: Bromophos-ethyl may be unstable under certain pH or temperature conditions. Ensure proper storage and handling of samples and standards.

Quantitative Data

The following tables summarize key quantitative parameters for the analysis of Bromophos-ethyl by LC-MS/MS.

Table 1: Bromophos-ethyl Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₂BrCl₂O₃PS
Molecular Weight	394.05 g/mol
LogP	6.15

Source: PubChem CID 20965

Table 2: Recommended LC-MS/MS Parameters for Bromophos-ethyl

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	392.9
Product Ion 1 (Quantifier) (m/z)	302.9
Product Ion 2 (Qualifier) (m/z)	284.9
Collision Energy (CE) for 302.9	16 eV
Collision Energy (CE) for 284.9	18 eV
Declustering Potential (DP)	184 V

Note: These are starting parameters and may require optimization on your specific instrument.

Table 3: Representative Recovery Data for Organophosphorus Pesticides using QuEChERS in Various Matrices

Matrix	Spiking Level (mg/kg)	Recovery Range (%)
Fruits & Vegetables	0.01 - 0.1	70 - 120
Beef	0.02 - 0.2	75 - 107
Herbal Potions	0.01 - 0.25	71 - 120

Note: This data represents the general performance for organophosphorus pesticides and specific recovery for Bromophos-ethyl may vary depending on the matrix and exact methodology used.[8][9]

Experimental Protocols

Detailed QuEChERS Protocol for Bromophos-ethyl in Citrus Fruits

This protocol is adapted from a method for pesticide residue analysis in citrus fruits and is suitable for preparing samples for LC-MS/MS analysis.[10]

1. Sample Homogenization:

• Homogenize the citrus fruit sample (e.g., orange, lemon) to a uniform consistency. For dry samples like peels, rehydration may be necessary.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile (B52724).
• For acidic matrices like lemon, adjust the pH by adding 600 µL of 5 N sodium hydroxide (B78521) solution.[10]
• Shake vigorously for 1 minute.
• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).
• Shake vigorously for another 1 minute.
• Centrifuge at ≥3000 g for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.
• The d-SPE tube should contain 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), and 25 mg C18.[10]
• Vortex for 30 seconds.
• Centrifuge at high speed for 5 minutes.

4. Final Extract Preparation:

• Take the supernatant and dilute it (e.g., 10-fold) with deionized water or an appropriate solvent compatible with your LC mobile phase.[10]
• The sample is now ready for injection into the LC-MS/MS system.

Visualizations

Caption: QuEChERS experimental workflow for Bromophos-ethyl analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]
• 3. gcms.cz [gcms.cz]
• 4. Quantitative analysis of pesticide residues in vegetables and fruits by liquid chromatography quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. gcms.cz [gcms.cz]
• 9. jfda-online.com [jfda-online.com]
• 10. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Hydrolysis and degradation pathways of Bromophos-ethyl under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the hydrolysis and degradation pathways of Bromophos-ethyl under experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Bromophos-ethyl in aqueous solutions at different pH levels?

A1: Bromophos-ethyl is generally stable in aqueous solutions up to pH 9.[1] Above pH 9, it undergoes slow hydrolysis. While specific kinetic data for Bromophos-ethyl across a wide pH range is limited, data for its methyl analog, Bromophos, shows that hydrolysis is significantly faster in alkaline conditions. The half-life of Bromophos is reported to be 167.5 days at pH 5, 54.82 days at pH 7, and 1.61 days at pH 9.[2] A similar trend is expected for Bromophos-ethyl. One study reports a half-life of 27 days for Bromophos-ethyl at 20°C and pH 7.[3]

Q2: What are the primary degradation pathways for Bromophos-ethyl?

A2: The primary degradation pathways for Bromophos-ethyl are hydrolysis, photodegradation, and microbial degradation.

• Hydrolysis: In aqueous environments, Bromophos-ethyl is susceptible to hydrolysis, particularly under alkaline conditions.[1] This process involves the cleavage of the phosphate (B84403) ester bond.

• Photodegradation: Bromophos-ethyl can be degraded by light. Studies have shown that its photodegradation follows first-order kinetics and can be a significant pathway for its dissipation in the environment.[4]

• Microbial Degradation: While specific studies on Bromophos-ethyl are limited, organophosphorus compounds, in general, are known to be degraded by various microorganisms.[5][6]

Q3: What are the major degradation products of Bromophos-ethyl?

A3: Based on the degradation pathways of similar organophosphorus compounds, the expected major degradation products of Bromophos-ethyl are:

• 4-bromo-2,5-dichlorophenol: Formed through the hydrolysis of the P-O-aryl bond.

• O,O-diethyl phosphorothioate (B77711): The corresponding dialkyl phosphorothioate formed alongside the phenolic product during hydrolysis.

• Bromophos-ethyl oxon: Formed through oxidative desulfuration of the P=S bond to a P=O bond, a common transformation for organothiophosphate pesticides.[4] This oxon analog is often more toxic than the parent compound.

• Debrominated product: In some instances, debromination can occur, leading to the formation of O,O-diethyl-O-(2,5-dichlorophenyl) phosphorothioate.

Troubleshooting Experimental Issues

Issue 1: Inconsistent or unexpectedly rapid degradation of Bromophos-ethyl in control samples during hydrolysis studies.

• Possible Cause 1: Alkaline pH of the buffer solution.

  • Troubleshooting: Carefully check the pH of your buffer solutions before and during the experiment. Bromophos-ethyl is known to hydrolyze more rapidly at pH values above 9.[1] Ensure your buffers are properly prepared and have the intended pH.

• Possible Cause 2: Microbial contamination.

  • Troubleshooting: Ensure all glassware and solutions are properly sterilized. The OECD 111 guideline for hydrolysis studies specifies the use of sterile aqueous buffer solutions to prevent microbial degradation.[7][8][9][10][11]

• Possible Cause 3: Photodegradation.

  • Troubleshooting: Hydrolysis studies should be conducted in the dark to eliminate light as a degradation factor.[7][9][11] Use amber glassware or cover your reaction vessels with aluminum foil.

Issue 2: Difficulty in detecting and identifying degradation products.

• Possible Cause 1: Inadequate analytical methodology.

  • Troubleshooting: Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the analysis of Bromophos-ethyl and its degradation products.[12][13] Ensure your GC-MS method is optimized for the target analytes, including column selection, temperature programming, and mass spectrometer settings. Derivatization of the polar degradation products may be necessary to improve their chromatographic behavior.

• Possible Cause 2: Low concentrations of degradation products.

  • Troubleshooting: Concentrate your sample extracts before analysis. Solid-phase extraction (SPE) can be used to clean up and concentrate the analytes from aqueous samples.

Issue 3: High variability in photodegradation experiment results.

• Possible Cause 1: Inconsistent light source intensity.

  • Troubleshooting: Ensure a stable light source with a consistent output. The distance between the light source and the samples must be kept constant throughout the experiment. Regularly check the lamp intensity using a radiometer.

• Possible Cause 2: Changes in sample temperature.

  • Troubleshooting: Use a temperature-controlled setup for your photodegradation experiments, as temperature can influence reaction rates.

Experimental Protocols

Hydrolysis Study (based on OECD Guideline 111)[7][8][9][10][11]

Objective: To determine the rate of hydrolysis of Bromophos-ethyl as a function of pH.

Materials:

• Bromophos-ethyl (analytical standard)

• Sterile aqueous buffer solutions: pH 4, pH 7, and pH 9

• Sterile amber glass flasks or tubes with stoppers

• Constant temperature incubator/water bath

• Analytical instrumentation (e.g., GC-MS)

Procedure:

• Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Add a known concentration of Bromophos-ethyl to each buffer solution in separate sterile amber glass flasks. The concentration should not exceed half of its water solubility.

• Incubate the flasks in the dark at a constant temperature (e.g., 25°C or 50°C for accelerated testing).

• At predetermined time intervals, withdraw aliquots from each flask.

• Extract the aliquots with a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and acetone).

• Analyze the extracts for the concentration of Bromophos-ethyl and its degradation products using a validated analytical method.

• Calculate the first-order rate constants and half-lives for the hydrolysis at each pH.

Photodegradation Study

Objective: To determine the rate of photodegradation of Bromophos-ethyl in an aqueous solution.

Materials:

• Bromophos-ethyl (analytical standard)

• Quartz or borosilicate glass reaction vessels

• A stable light source (e.g., xenon arc lamp with filters to simulate sunlight, or UV lamps)

• Temperature-controlled chamber

• Analytical instrumentation (e.g., GC-MS)

Procedure:

• Prepare a solution of Bromophos-ethyl in sterile, purified water.

• Place the solution in the reaction vessels.

• Prepare dark controls by wrapping identical vessels in aluminum foil.

• Expose the samples to the light source in a temperature-controlled chamber.

• At selected time intervals, take samples from both the irradiated and dark control vessels.

• Extract and analyze the samples to determine the concentration of Bromophos-ethyl.

• Calculate the photodegradation rate constant and half-life, correcting for any hydrolysis observed in the dark controls.

Quantitative Data Summary

Table 1: Hydrolysis Half-life of Bromophos-ethyl and Bromophos (methyl analog)

Compound	pH	Temperature (°C)	Half-life (days)	Reference
Bromophos-ethyl	7	20	27	[3]
Bromophos	5	Not Specified	167.5	[2]
Bromophos	7	Not Specified	54.82	[2]
Bromophos	9	Not Specified	1.61	[2]

Table 2: Photodegradation Half-life of Bromophos-ethyl

Experimental Condition	Light Source	Half-life (minutes)	Reference
Aqueous TiO2 suspension	Simulated solar light	10.2	[4]

Visualizations

Caption: Proposed primary hydrolysis pathway of Bromophos-ethyl.

Caption: Experimental workflows for hydrolysis and photodegradation studies.

Caption: Overall proposed degradation pathways of Bromophos-ethyl.

References

• 1. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromophos | C8H8BrCl2O3PS | CID 16422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 4. old.uoi.gr [old.uoi.gr]
• 5. Microbial degradation of organophosphorus compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. shimadzu.com [shimadzu.com]

Common interferences in the analytical detection of Bromophos-ethyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical detection of Bromophos-ethyl.

Troubleshooting Guide

This guide addresses common issues encountered during the analytical detection of Bromophos-ethyl, providing potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the GC system: Exposed silanols in the inlet liner, column, or packing material can interact with the polar functional groups of Bromophos-ethyl.[1][2] 2. Column contamination: Buildup of non-volatile matrix components at the head of the column. 3. Inappropriate solvent: Mismatch between the polarity of the injection solvent and the stationary phase.[1] 4. Incorrect flow rate: Carrier gas flow rate is too low or too high.	1. Deactivate the GC system: Use a deactivated inlet liner and packing material. Regularly condition the column. Consider using a pre-column (guard column).[1][3] 2. Column maintenance: Trim the first few centimeters of the analytical column. Bake out the column at a high temperature (within its limits). 3. Solvent selection: Ensure the solvent is compatible with the stationary phase. 4. Optimize flow rate: Adjust the carrier gas flow rate to the optimal linear velocity for the column dimensions.
Low Analyte Recovery	1. Matrix effects: Co-extracted matrix components can suppress the analyte signal in the ion source (for MS detection) or cause active site interactions in the GC system.[4][5] 2. Degradation of Bromophos-ethyl: Can occur during sample preparation (e.g., due to pH extremes) or in a hot GC inlet. 3. Inefficient extraction: The chosen extraction solvent or technique may not be optimal for the sample matrix. 4. Analyte loss during cleanup: The solid-phase extraction (SPE) or dispersive SPE (dSPE) sorbent may be too strong, leading to the retention of Bromophos-ethyl.	1. Use matrix-matched standards: Prepare calibration standards in a blank matrix extract to compensate for matrix effects.[4] 2. Optimize conditions: Ensure the pH of the sample extract is neutral. Use a lower GC inlet temperature if thermal degradation is suspected. 3. Method optimization: Evaluate different extraction solvents and techniques (e.g., modify the QuEChERS protocol). 4. Select appropriate sorbents: For dSPE cleanup in QuEChERS, use a combination of sorbents like PSA and C18. Avoid overly retentive sorbents.
High Signal Enhancement (Matrix-Induced Enhancement)	1. "Protecting effect" of matrix components: Co-extracted compounds can coat active sites in the GC inlet and column, preventing the degradation or adsorption of Bromophos-ethyl that would occur in a clean solvent, leading to an artificially high signal.[6][7]	1. Matrix-matched calibration: This is the most effective way to compensate for this effect. 2. Use of analyte protectants: Adding compounds to the sample and standards that have a similar protective effect can help to equalize the response.
Ghost Peaks	1. Carryover from previous injections: High concentrations of Bromophos-ethyl or matrix components from a previous run can elute in a subsequent analysis. 2. Contamination of the syringe or inlet: Residual sample on the injection syringe or in the GC inlet.	1. Solvent blanks: Run solvent blanks between samples to ensure the system is clean. 2. Thorough cleaning: Implement a rigorous syringe and inlet cleaning protocol.
Irreproducible Results	1. Inconsistent sample preparation: Variations in extraction time, solvent volume, or cleanup procedure. 2. Fluctuations in instrument performance: Drifting detector response or unstable GC conditions. 3. Sample heterogeneity: The subsample taken for analysis may not be representative of the entire sample.	1. Standardize protocols: Ensure all steps of the sample preparation are performed consistently. 2. Instrument maintenance and calibration: Regularly check and calibrate the instrument. Use an internal standard to correct for variations. 3. Homogenize samples thoroughly: Ensure the sample is well-mixed before taking a subsample for extraction.

Quantitative Data Summary

The following table summarizes recovery data for Bromophos-ethyl from various studies.

Matrix	Analytical Method	Sample Preparation	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Crop Samples	ELISA	Methanol Extraction	10 - 1000 ng/mL	82 - 128	Not Reported	[8][9][10]
Water Samples	ELISA	Direct Analysis	Not Specified	95 - 127	Not Reported	[8][9][10]
Red Wine	GC-MS	Membrane-assisted solvent extraction	Not Specified	47 - 100	22	[11]
White Wine	GC-MS	Membrane-assisted solvent extraction	Not Specified	47 - 100	22	[11]
Apple Juice	GC-MS	Membrane-assisted solvent extraction	Not Specified	47 - 100	22	[11]

Experimental Protocols

Modified QuEChERS Protocol for Bromophos-ethyl in a Food Matrix

This protocol is a general guideline based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis.[12][13][14]

1. Sample Extraction

• Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing dSPE sorbents (e.g., 900 mg MgSO₄, 150 mg Primary Secondary Amine (PSA), 150 mg C18).

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rpm for 5 minutes.

3. Final Extract Preparation

• Transfer an aliquot of the cleaned supernatant (e.g., 1 mL) to a clean tube.

• The extract is now ready for analysis by GC or LC. An internal standard can be added at this stage.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Bromophos-ethyl analysis?

A1: The most common interferences are matrix effects from co-extracted compounds in the sample, which can cause signal suppression or enhancement.[4][5] Other sources include contamination from sample containers, solvents, and instrument components, as well as the degradation of the analyte during sample preparation or analysis.

Q2: How can I minimize matrix effects when analyzing Bromophos-ethyl?

A2: The most effective method to compensate for matrix effects is the use of matrix-matched standards for calibration.[4] This involves preparing your calibration standards in a blank matrix extract that is free of the analyte. Additionally, optimizing the sample cleanup step (e.g., using appropriate dSPE sorbents) can help to remove interfering matrix components.

Q3: My Bromophos-ethyl peak is tailing. What should I do?

A3: Peak tailing for organophosphate pesticides like Bromophos-ethyl is often caused by active sites in the GC system.[1][2] First, try routine inlet maintenance: replace the liner, septum, and O-ring. If the problem persists, you may need to trim the front end of your analytical column to remove contamination. Using a deactivated liner and a guard column can also help to prevent peak tailing.[1][3]

Q4: What is the expected recovery for Bromophos-ethyl using the QuEChERS method?

A4: The recovery of Bromophos-ethyl can vary depending on the matrix and the specific QuEChERS protocol used. However, recoveries in the range of 70-120% are generally considered acceptable for pesticide residue analysis.[15] For example, studies on crop and water samples have shown recoveries for Bromophos-ethyl ranging from 82% to 128%.[8][9][10]

Q5: Can Bromophos-ethyl be analyzed by both GC and LC?

A5: Yes, Bromophos-ethyl is amenable to analysis by both gas chromatography (GC) and liquid chromatography (LC). GC coupled with a nitrogen-phosphorus detector (NPD) or a mass spectrometer (MS) is a common and sensitive method. LC-MS/MS is also a powerful technique for the analysis of Bromophos-ethyl, especially in complex matrices.

Q6: Are there any known cross-reactivity issues with immunoassays for Bromophos-ethyl?

A6: Yes, some immunoassays for Bromophos-ethyl may show cross-reactivity with other structurally similar organophosphorus pesticides. For instance, some antibodies have shown cross-reactivity with bromophos-methyl and chlorpyrifos.[8][9][10] It is crucial to check the specificity of the immunoassay being used.

Visualizations

Caption: Troubleshooting workflow for peak tailing issues.

Caption: Experimental workflow for the QuEChERS method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of an enzyme-linked immunosorbent assay for the organophosphorus insecticide bromophos-ethyl. | Sigma-Aldrich [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Determination of organophosphorus pesticides using membrane-assisted solvent extraction combined with large volume injection-gas chromatography-mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quick, Easy, Cheap, Effective, Rugged, and Safe Approach for Determining Pesticide Residues | Springer Nature Experiments [experiments.springernature.com]
• 13. LABTips: Hi-Tech Techniques for Pesticide Analysis | Labcompare.com [labcompare.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Residual Pesticides Analysis of Botanical Ingredients Using Gas Chromatography Triple Quadrupole Mass Spectrometry [restek.com]

Technical Support Center: Enhancing Bromophos-ethyl Detection Sensitivity

Welcome to the technical support center dedicated to enhancing the detection limits of Bromophos-ethyl. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for detecting Bromophos-ethyl?

A1: The most prevalent methods for the detection and quantification of Bromophos-ethyl are Gas Chromatography-Mass Spectrometry (GC-MS/MS), High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), and Enzyme-Linked Immunosorbent Assay (ELISA). Each technique offers distinct advantages in terms of sensitivity, selectivity, and throughput.

Q2: How can I improve the sensitivity of my Bromophos-ethyl analysis?

A2: Enhancing sensitivity depends on the chosen analytical technique. For GC-MS/MS, optimizing injection parameters, using a high-efficiency column, and employing Multiple Reaction Monitoring (MRM) are key. For HPLC-DAD, adjusting the mobile phase composition, optimizing the flow rate, and using a highly sensitive detector are crucial. In ELISA, the choice of assay format (e.g., competitive vs. sandwich), antibody affinity, and substrate selection significantly impact sensitivity.

Q3: What are typical Limit of Detection (LOD) and Limit of Quantification (LOQ) values for Bromophos-ethyl?

A3: LOD and LOQ values for Bromophos-ethyl can vary significantly based on the analytical method, sample matrix, and instrument sensitivity. The table below summarizes typical ranges found in the literature.

Data Presentation: Quantitative Detection Limits for Bromophos-ethyl

Analytical Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS/MS	Spinach	0.1 ppb	-	[1]
GC-MS/MS	Various Foods	0.005 µg/kg	-	[2]
GC-MS/MS	Grapes	-	< 2 ng/g	[3]
HPLC-DAD	Water	0.07 µg/L	-	[4]
Antigen-Coated ELISA	Water/Crops	0.3 ng/mL	-
Antibody-Coated ELISA	Water/Crops	1.0 ng/mL	-

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

Issue: Poor Peak Shape or Tailing for Bromophos-ethyl

• Possible Cause: Active sites in the GC inlet or column. Organophosphorus pesticides like Bromophos-ethyl can interact with active sites, leading to peak tailing.

• Solution:

  • Use a deactivated inlet liner and change it regularly.

  • Ensure the use of a high-quality, low-bleed GC column suitable for pesticide analysis.

  • Perform regular column conditioning.

  • Consider using analyte protectants to minimize interactions with active sites.[5]

Issue: Low Sensitivity or Inconsistent Results

• Possible Cause: Suboptimal injection parameters or matrix effects.

• Solution:

  • Optimize the injector temperature and injection volume.

  • Employ a pulsed splitless injection to enhance the transfer of the analyte to the column.

  • Utilize matrix-matched standards to compensate for matrix effects.[3][5]

  • Implement a robust sample cleanup procedure, such as dispersive solid-phase extraction (dSPE) in the QuEChERS method, to remove interfering matrix components.[2]

Issue: No or Low Signal for Bromophos-ethyl

• Possible Cause: Incorrect MRM transitions or ion source contamination.

• Solution:

  • Verify the precursor and product ions for Bromophos-ethyl. Commonly used transitions are m/z 358.7 -> 302.8 and 358.7 -> 284.7.[5]

  • Clean the ion source of the mass spectrometer regularly, as complex matrices can lead to contamination and reduced sensitivity.

High-Performance Liquid Chromatography with Diode-Array Detector (HPLC-DAD)

Issue: Poor Resolution or Co-elution of Peaks

• Possible Cause: Inappropriate mobile phase composition or gradient.

• Solution:

  • Optimize the mobile phase composition (e.g., acetonitrile (B52724) and water) and gradient elution program to achieve better separation.

  • Adjust the pH of the mobile phase, as it can influence the retention of ionizable compounds.

  • Ensure the column is properly equilibrated before each injection.

Issue: Low Sensitivity

• Possible Cause: Non-optimal detection wavelength or high background noise.

• Solution:

  • Determine the optimal wavelength for Bromophos-ethyl detection by scanning its UV spectrum.

  • Ensure the mobile phase components are of high purity and are properly degassed to reduce baseline noise.

  • Increase the injection volume or sample concentration if possible.

Issue: Retention Time Shifts

• Possible Cause: Changes in mobile phase composition, column temperature, or flow rate.

• Solution:

  • Ensure consistent and accurate preparation of the mobile phase.

  • Use a column oven to maintain a stable column temperature.

  • Regularly check the pump performance to ensure a constant flow rate.

Enzyme-Linked Immunosorbent Assay (ELISA)

Issue: High Background or Non-specific Binding

• Possible Cause: Insufficient blocking or washing, or high antibody concentrations.

• Solution:

  • Optimize the blocking buffer composition and incubation time. Common blocking agents include bovine serum albumin (BSA) or non-fat dry milk.[6][7]

  • Increase the number of washing steps and ensure efficient removal of unbound reagents.[6][7]

  • Titrate the primary and secondary antibody concentrations to find the optimal dilution that minimizes background while maintaining a strong signal.[6]

Issue: Low Signal or Poor Sensitivity

• Possible Cause: Low antibody affinity, suboptimal incubation times or temperatures, or inactive enzyme conjugate.

• Solution:

  • Use high-affinity monoclonal or polyclonal antibodies specific for Bromophos-ethyl.

  • Optimize incubation times and temperatures for each step (antigen coating, antibody binding, and substrate development).[7]

  • Ensure the enzyme conjugate and substrate are stored correctly and have not expired.[6]

Issue: High Variability Between Replicates

• Possible Cause: Inconsistent pipetting, uneven temperature across the plate, or improper mixing of reagents.

• Solution:

  • Use calibrated pipettes and ensure consistent pipetting technique.

  • Ensure uniform temperature across the microplate during incubations by avoiding stacking plates.

  • Thoroughly mix all reagents before use.

Experimental Protocols

QuEChERS Sample Preparation for GC-MS/MS Analysis of Bromophos-ethyl in Vegetables

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[2][8]

1. Sample Homogenization:

• Weigh 10 g of a representative homogenized vegetable sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the tube.
• Add an appropriate internal standard.
• Shake vigorously for 1 minute.
• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).
• Immediately shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing a cleanup sorbent mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).
• Vortex for 30 seconds.
• Centrifuge at a high speed for 2 minutes.

4. Analysis:

• Take the supernatant and inject it into the GC-MS/MS system.

Competitive Indirect ELISA for Bromophos-ethyl

This protocol outlines a general procedure for a competitive indirect ELISA.

1. Plate Coating:

• Coat a 96-well microtiter plate with a Bromophos-ethyl-protein conjugate (coating antigen) in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).
• Incubate overnight at 4°C.
• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

2. Blocking:

• Add a blocking buffer (e.g., 1% BSA in PBS) to each well to block non-specific binding sites.
• Incubate for 1-2 hours at room temperature.
• Wash the plate three times.

3. Competitive Reaction:

• Add a mixture of the sample (or standard) and a specific anti-Bromophos-ethyl antibody to each well.
• Incubate for 1-2 hours at room temperature. During this step, free Bromophos-ethyl in the sample competes with the coated antigen for antibody binding.
• Wash the plate three times.

4. Detection:

• Add an enzyme-conjugated secondary antibody that binds to the primary antibody.
• Incubate for 1 hour at room temperature.
• Wash the plate five times.

5. Substrate Addition and Measurement:

• Add a suitable substrate for the enzyme (e.g., TMB for HRP).
• Incubate in the dark until color development.
• Stop the reaction with a stop solution (e.g., 2M H₂SO₄).
• Read the absorbance at the appropriate wavelength using a microplate reader. The signal is inversely proportional to the concentration of Bromophos-ethyl in the sample.

Visualizations

Caption: QuEChERS experimental workflow for Bromophos-ethyl sample preparation.

Caption: Principle of competitive indirect ELISA for Bromophos-ethyl detection.

References

• 1. mdpi.com [mdpi.com]
• 2. cms.mz-at.de [cms.mz-at.de]
• 3. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pjoes.com [pjoes.com]
• 5. gcms.cz [gcms.cz]
• 6. Electrochemical (Bio)Sensors for the Detection of Organophosphorus Pesticides Based on Nanomaterial-Modified Electrodes: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ELISA Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. gcms.cz [gcms.cz]

Best practices for handling and storage of Bromophos-ethyl analytical standards

This technical support center provides best practices for the handling, storage, and use of Bromophos-ethyl analytical standards for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Bromophos-ethyl and what are its key properties?

A1: Bromophos-ethyl is an organophosphate insecticide.[1][2] As an analytical standard, it is a colorless to pale yellow liquid.[3] It is important to understand its chemical and physical properties for accurate and safe handling.

Summary of Bromophos-ethyl Properties

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₂BrCl₂O₃PS	[3]
Molecular Weight	394.05 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	122-133 °C at 0.001 mmHg	[3]
Solubility in Water	0.14 mg/L at 20°C	[3]
Solubility in Organic Solvents	Miscible with most common organic solvents, including acetone, ethanol, hexane, and acetonitrile (B52724).[4][5]	[4][5]
Storage Temperature	2-8°C is commonly recommended for neat standards.[6]	[6]

Q2: How should I properly store Bromophos-ethyl analytical standards?

A2: Proper storage is crucial to maintain the integrity of the standard. Store Bromophos-ethyl standards in a cool, dark, and secure location.[3] Refrigeration at 2-8°C is recommended for neat standards.[6] Always keep the container tightly sealed to prevent solvent evaporation and contamination. For solutions, store in amber vials to protect from light, which can cause degradation.

Q3: What are the essential safety precautions when handling Bromophos-ethyl?

A3: Bromophos-ethyl is toxic and should be handled with care in a well-ventilated fume hood.[3] Always wear appropriate Personal Protective Equipment (PPE), including:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: To protect from spills.

Avoid inhalation of vapors and contact with skin and eyes. In case of accidental exposure, consult the Safety Data Sheet (SDS) for specific first-aid measures.

Q4: How do I prepare stock and working solutions of Bromophos-ethyl?

A4: To prepare accurate standard solutions, follow a detailed protocol. The following is a general guideline that can be adapted to your specific needs.

Q5: What are the best practices for the disposal of Bromophos-ethyl waste?

A5: Expired Bromophos-ethyl standards and related chemical waste must be disposed of as hazardous waste.[7][8] Never pour them down the drain or discard them in regular trash.[8] Follow these steps for proper disposal:

• Segregate: Keep organophosphate pesticide waste separate from other chemical waste streams.

• Label: Clearly label the waste container as "Hazardous Waste: Bromophos-ethyl" and list the solvents.

• Containerize: Use a leak-proof and compatible container.

• Contact EHS: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[7]

For empty containers, rinse them three times with a suitable solvent. Collect the rinsate as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Common Issues and Solutions for GC-NPD Analysis of Bromophos-ethyl

Issue	Potential Cause(s)	Recommended Solution(s)	Source(s)
Peak Tailing	1. Active sites in the injector liner or column. 2. Column contamination. 3. Incompatible solvent.	1. Use a deactivated liner and/or a guard column. 2. Trim the first few centimeters of the column or bake it out at a high temperature. 3. Ensure the sample is dissolved in a solvent compatible with the GC phase.	[1][9]
Poor Peak Area Reproducibility	1. Leaks in the injection port septum. 2. Syringe issues (e.g., plunger wear). 3. Inconsistent injection volume.	1. Replace the septum. 2. Inspect and clean or replace the syringe. 3. Use an autosampler for consistent injections.	[1]
Loss of Sensitivity / No Peaks	1. Detector bead has lost sensitivity or is expired. 2. Incorrect detector gas flows (H₂, air, makeup gas). 3. Leak in the system.	1. Replace the NPD bead. 2. Check and optimize detector gas flow rates according to the manufacturer's recommendations. 3. Perform a leak check of the entire system.	[9]
Ghost Peaks	1. Carryover from a previous injection. 2. Contaminated syringe or solvent.	1. Run a solvent blank after a high-concentration sample. 2. Clean the syringe and use fresh, high-purity solvent.	[1]
Analyte Degradation	1. Inlet temperature is too high. 2. Active sites in the GC system.	1. Lower the inlet temperature. 2. Deactivate the liner and column, or use a more inert column.	[6]

High-Performance Liquid Chromatography (HPLC) Analysis

Although GC is more common for organophosphate analysis, HPLC can also be used.

Common Issues and Solutions for HPLC Analysis of Bromophos-ethyl

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing or Fronting	1. Mismatch between sample solvent and mobile phase. 2. Column aging or contamination. 3. Secondary interactions with the stationary phase.	1. Dissolve the standard in the initial mobile phase. 2. Flush the column with a strong solvent or replace it. 3. Adjust mobile phase pH or use a different column chemistry.
Variable Retention Times	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Pump malfunction or leaks.	1. Prepare fresh mobile phase and ensure proper mixing. 2. Use a column oven for stable temperature control. 3. Check for leaks and ensure the pump is properly primed.
Loss of Resolution	1. Column degradation. 2. Change in mobile phase composition.	1. Replace the analytical column. 2. Prepare fresh mobile phase.

Experimental Protocols

Protocol: Preparation of a 100 µg/mL Stock Solution in Acetonitrile

• Preparation: Allow the neat Bromophos-ethyl standard to equilibrate to room temperature before opening.

• Weighing: Accurately weigh approximately 10 mg of the neat standard into a clean 100 mL Class A volumetric flask. Record the exact weight.

• Dissolving: Add a small amount of high-purity acetonitrile to the flask and swirl to dissolve the standard completely.

• Dilution: Once dissolved, dilute to the 100 mL mark with acetonitrile.

• Mixing: Stopper the flask and invert it several times to ensure a homogenous solution.

• Storage: Transfer the stock solution to a labeled amber glass vial and store it at 2-8°C. This solution should be stable for several months, but its stability should be periodically checked against a freshly prepared standard.

Protocol: Preparation of Calibration Standards

Prepare a series of calibration standards by serially diluting the 100 µg/mL stock solution with acetonitrile. For example, to prepare a 10 µg/mL standard, transfer 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with acetonitrile.

Disclaimer: This document is intended for informational purposes only and should not be substituted for the detailed information provided in the Safety Data Sheet (SDS) of the product or your institution's specific safety and disposal protocols. Always refer to the manufacturer's certificate of analysis for the exact purity of the analytical standard.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. hpc-standards.com [hpc-standards.com]
• 3. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 5. Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. "Comprehensive Guide to Safe Disposal of Expired Laboratory... [ryzechemie.com]
• 8. SOP for Disposal of Expired Chemicals, Reagents, Solvents and Micro-biological Medium | Pharmaguideline [pharmaguideline.com]
• 9. nyc.gov [nyc.gov]

Technical Support Center: Overcoming Challenges in Bromophos-ethyl Sample Preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the sample preparation of Bromophos-ethyl for analytical determination.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental workflow, offering potential causes and solutions to ensure accurate and reliable results.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Incomplete Extraction: The chosen solvent may not be optimal for the sample matrix, or the extraction time and agitation may be insufficient.	- Test a range of solvents with varying polarities (e.g., acetonitrile (B52724), ethyl acetate, acetone). - Increase the extraction time or employ more vigorous shaking or sonication. - Ensure the sample is thoroughly homogenized before extraction.
Analyte Loss During Cleanup: Bromophos-ethyl may be retained by the solid-phase extraction (SPE) sorbent, or the elution solvent may be too weak.	- Verify that the SPE cartridge is correctly conditioned. - Experiment with different elution solvents or increase the elution volume. - If using Florisil, ensure it is properly activated.
Analyte Degradation: Bromophos-ethyl is susceptible to hydrolysis, especially under alkaline conditions. Exposure to high temperatures can also cause degradation.	- Perform extraction and solvent evaporation steps at reduced temperatures. - Buffer the extraction solvent to a neutral or slightly acidic pH. - Analyze extracts as soon as possible after preparation.[1] - Store samples at -20°C or lower in the dark to minimize degradation.[1]
High Background Noise or Matrix Interferences	Ineffective Cleanup: The cleanup step may not be adequately removing co-extractive compounds from the sample matrix.	- Optimize the cleanup step by testing different SPE sorbents such as Primary Secondary Amine (PSA), C18, or Graphitized Carbon Black (GCB). - For matrices with high lipid content, consider a freeze-out step to precipitate fats before cleanup. - A liquid-liquid partitioning step prior to SPE can also help remove interferences.
Matrix Effects in GC Analysis: Co-eluting matrix components can enhance or suppress the analyte signal in the gas chromatograph's injector port or on the column.	- Use matrix-matched standards for calibration to compensate for matrix effects. - Employ a deactivated injector liner and ensure regular maintenance of the injector port. - Optimize the injection volume and temperature to ensure complete volatilization without degradation.
Poor Chromatographic Peak Shape (Tailing or Splitting)	Active Sites in the GC System: Active sites in the injector liner, column, or detector can interact with Bromophos-ethyl, leading to poor peak shape.	- Use a deactivated injector liner. - Regularly condition the GC column according to the manufacturer's instructions. - Perform routine maintenance on the injector and detector.
Inappropriate Injection Parameters: Injecting too large a volume or using a suboptimal injector temperature can adversely affect peak shape.	- Optimize the injection volume, typically 1-2 µL for capillary columns. - Adjust the injector temperature to ensure efficient and complete volatilization of Bromophos-ethyl.
Inconsistent or Irreproducible Results	Sample Inhomogeneity: The subsample taken for analysis may not be representative of the entire sample.	- Ensure the entire sample is thoroughly homogenized before taking a subsample. For solid samples, grinding to a fine powder is recommended.
Variability in Sample Storage: Inconsistent storage conditions can lead to varying degrees of analyte degradation between samples.	- Maintain a consistent and appropriate storage temperature (≤ -20°C) for all samples.[1] - Avoid repeated freeze-thaw cycles.
Inconsistent Sample Preparation Procedure: Minor variations in the execution of the sample preparation protocol can introduce variability.	- Adhere strictly to the validated standard operating procedure (SOP). - Ensure accurate measurement of all reagents and solvents.

Frequently Asked Questions (FAQs)

Q1: What is the recommended initial extraction solvent for Bromophos-ethyl from a complex matrix?

A1: Acetonitrile is a commonly recommended starting solvent for the extraction of Bromophos-ethyl from various matrices, particularly within the context of QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods. Acetonitrile is effective at extracting a broad range of pesticides and can minimize the co-extraction of lipids and other nonpolar interferences compared to other solvents like ethyl acetate.

Q2: How can I effectively remove lipids from fatty matrices during sample preparation?

A2: For fatty matrices, a modified QuEChERS protocol is often necessary. After the initial extraction with acetonitrile, a freeze-out step (also known as winterization) is highly effective. This involves placing the acetonitrile extract at a low temperature (e.g., -20°C to -80°C) for a period to precipitate the lipids. The supernatant can then be decanted for further cleanup. Additionally, using a combination of PSA and C18 sorbents during the dispersive SPE (dSPE) cleanup step can help in removing residual fats.

Q3: What are the best practices for storing Bromophos-ethyl samples and extracts to prevent degradation?

A3: To ensure the stability of Bromophos-ethyl, samples and extracts should be stored at or below -20°C in the dark.[1] Bromophos-ethyl is susceptible to hydrolysis, so it is crucial to avoid alkaline conditions during storage and preparation. If samples are not to be analyzed immediately, they should be frozen as quickly as possible after collection.

Q4: What is the "matrix effect" and how can I mitigate it in my Bromophos-ethyl analysis?

A4: The matrix effect is the alteration of an analyte's response due to the presence of co-eluting compounds from the sample matrix. In gas chromatography, this can lead to either enhancement or suppression of the signal, resulting in inaccurate quantification. The most effective way to mitigate this is by using matrix-matched calibration standards. This involves preparing your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to ensure that the standards and samples experience the same matrix effects.

Q5: Which cleanup sorbent should I use for Bromophos-ethyl analysis?

A5: The choice of cleanup sorbent depends on the sample matrix.

• Primary Secondary Amine (PSA): Effective for removing organic acids, fatty acids, and sugars. It is a common choice for many fruit and vegetable matrices.

• C18 (Octadecyl): Useful for removing nonpolar interferences, including lipids. It is often used in combination with PSA for fatty matrices.

• Graphitized Carbon Black (GCB): Effective for removing pigments like chlorophyll (B73375) and carotenoids, as well as sterols. However, it should be used with caution as it can retain planar pesticides.

Quantitative Data Summary

The following table provides an illustrative comparison of recovery data for organophosphate pesticides, including Bromophos-ethyl, using different sample preparation techniques. Actual recoveries can vary based on the specific matrix, fortification level, and analytical instrumentation.

Pesticide	Matrix	Extraction Method	Cleanup Sorbent	Average Recovery (%)	Reference
Bromophos-ethyl	Spinach	QuEChERS (EN 15662)	PSA + C18	85 - 110	Illustrative
Bromophos-ethyl	Walnut	QuEChERS (Modified)	PSA + C18	80 - 105	Illustrative
Chlorpyrifos	Vegetables	Acetonitrile Extraction	C18	86.7 - 111	[2]
Diazinon	Vegetables	Acetonitrile Extraction	SAX/NH2	92.0 - 115.0	[2]
Fenitrothion	Vegetables	Acetonitrile Extraction	C18	86.7 - 111	[2]

Experimental Protocols

Detailed Protocol: Modified QuEChERS for Bromophos-ethyl in a Food Matrix

This protocol provides a detailed methodology for the extraction and cleanup of Bromophos-ethyl from a representative food matrix (e.g., spinach) for subsequent analysis by GC-MS or LC-MS/MS.

1. Sample Homogenization:

• Weigh 10 g of a representative, homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add the appropriate internal standard(s).

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL dSPE tube containing the appropriate cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18 for a general-purpose cleanup).

• Shake vigorously for 30 seconds.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned extract (e.g., 1 mL) and transfer it to an autosampler vial.

• The extract is now ready for analysis by GC-MS or LC-MS/MS.

Visualizations

Caption: A typical QuEChERS workflow for Bromophos-ethyl analysis.

Caption: A decision tree for troubleshooting low recovery.

References

• 1. Considering degradation kinetics of pesticides in plant uptake models: proof of concept for potato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ukm.my [ukm.my]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Bromophos-ethyl in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the determination of Bromophos-ethyl, an organophosphate insecticide, in complex matrices. The following sections detail the performance of various methods, supported by experimental data, to assist researchers in selecting the most appropriate technique for their specific application.

Comparative Analysis of Analytical Method Performance

The selection of an analytical method for Bromophos-ethyl quantification is highly dependent on the matrix, required sensitivity, and available instrumentation. Gas chromatography coupled with mass spectrometry (GC-MS or GC-MS/MS) is a widely adopted technique due to its high sensitivity and selectivity.[1][2] The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a prevalent sample preparation approach for a variety of food matrices.[3][4][5][6]

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Modified QuEChERS with GC-MS/MS	Hawk Tea	0.001–0.02 mg/kg	0.005–0.05 mg/kg	70–120%	0.3–14.4%	[3]
QuEChERS with GC-MS/MS	Fruits and Vegetables	-	-	High recoveries and good reproducibility reported	-	[7]
Dispersive Liquid-Liquid Microextraction (DLLME) with GC-MS	Herbal-based Potions	0.014–0.812 µg/L	>10 times higher for some pesticides	70-120%	<20%
Solid-Phase Extraction (SPE) with GC-FPD	Bovine Muscle	-	-	59-109%	1-10%	[8][9]

Experimental Protocols

Modified QuEChERS Method for Hawk Tea

This method is suitable for the extraction and cleanup of Bromophos-ethyl from complex tea matrices.[3]

a. Sample Extraction:

• Weigh 10 g of homogenized hawk tea sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and shake for 30 seconds.

• Add 4 g of NaCl and vortex for 1 minute.

• Centrifuge at 5000 rpm for 10 minutes.

b. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer 3 mL of the upper acetonitrile layer to a 15 mL QuEChERS purification tube containing 1200 mg MgSO₄, 400 mg PSA, and 200 mg MWCNTs.

• Add 3 mL of toluene, vortex for 1 minute, and centrifuge at 8000 rpm for 10 minutes.

• Transfer 2 mL of the supernatant to a new tube and dry under a gentle stream of nitrogen.

• Re-dissolve the residue in 1 mL of ethyl acetate (B1210297) for GC-MS/MS analysis.

Solid-Phase Extraction (SPE) for Bovine Muscle

This protocol is designed for the analysis of organophosphorus pesticides in fatty matrices like bovine muscle.[8][9]

a. Sample Extraction:

• Homogenize 25 g of bovine muscle with 70 mL of ethyl acetate using an Ultra-Turrax for 3 minutes in an ice water bath.

• Add 14 g of Na₂SO₄ and continue the extraction for another 2 minutes.

• Centrifuge for 5 minutes at approximately 1300 g and filter the extract through 11 g of Na₂SO₄.

b. Fat Precipitation and Cleanup:

• Evaporate 50 mL of the extract at 30°C using a rotary evaporator.

• Transfer the residue to a test tube with small volumes of ethyl acetate-cyclohexane (1:1).

• Add ethyl acetate-acetone (1:1) and evaporate with nitrogen at 40°C to remove residual water.

• Re-dissolve the residue in 3 mL of methanol (B129727) and place in a freezer for at least 5 minutes to precipitate the fat.

• Centrifuge for 5 minutes at 2000 g.

• Transfer a 2.7 mL aliquot of the cold extract to an Isolute ENV+ SPE column for further cleanup before GC analysis.

Visualizing the Analytical Workflow

The following diagram illustrates a generalized workflow for the validation of an analytical method for Bromophos-ethyl.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rapid Analysis of Residues of 186 Pesticides in Hawk Tea Using Modified QuEChERS Coupled with Gas Chromatography Tandem Mass Spectrometry | MDPI [mdpi.com]
• 4. scispec.co.th [scispec.co.th]
• 5. food-safety.com [food-safety.com]
• 6. gcms.cz [gcms.cz]
• 7. gcms.cz [gcms.cz]
• 8. academic.oup.com [academic.oup.com]
• 9. Solid-phase extraction and cleanup of organophosphorus pesticide residues in bovine muscle with gas chromatographic detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Toxicity of Bromophos-ethyl and Bromophos-methyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of two organophosphate insecticides, Bromophos-ethyl and its methyl analogue, Bromophos-methyl. Both compounds are non-systemic insecticides and acaricides that have been used to control a broad spectrum of biting and sucking pests on various crops and stored grains.[1][2] Understanding the nuances of their toxicity is crucial for risk assessment, the development of safer alternatives, and for professionals in drug development studying acetylcholinesterase inhibitors.

Mechanism of Action: Acetylcholinesterase Inhibition

Both Bromophos-ethyl and Bromophos-methyl exert their toxic effects primarily through the inhibition of the enzyme acetylcholinesterase (AChE).[3][4] AChE is critical for the proper functioning of the nervous system, where it is responsible for breaking down the neurotransmitter acetylcholine (B1216132).

By inhibiting AChE, these organophosphates lead to an accumulation of acetylcholine at the synaptic cleft. This results in the continuous stimulation of cholinergic receptors, leading to a state of hyperexcitability, paralysis, and ultimately, death of the target organism.[3][4] The primary mode of action involves the phosphorylation of the serine hydroxyl group at the active site of AChE.[4]

Figure 1: Mechanism of Acetylcholinesterase Inhibition by Bromophos.

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the acute, chronic, reproductive, and ecotoxicity of Bromophos-ethyl and Bromophos-methyl.

Table 1: Acute Toxicity

Parameter	Species	Route	Bromophos-ethyl	Bromophos-methyl	Reference(s)
LD50	Rat (male)	Oral	52 - 170 mg/kg	1600 - 3750 mg/kg	[1][5]
LD50	Rat	Dermal	>2000 mg/kg	2188 mg/kg	[6]
LD50	Mouse	Oral	210 - 550 mg/kg	2150 mg/kg	[1]
LD50	Rabbit	Dermal	100 - 600 mg/kg	1250 mg/kg	[1]
LCLo	Rat	Inhalation	16.6 ppm (2h)	Data not available	[7]

Table 2: Chronic, Reproductive, and Developmental Toxicity

Parameter	Species	Study Type	Bromophos-ethyl	Bromophos-methyl	Reference(s)
NOAEL	Rat	2-Generation Reproduction	Data not available	1 mg/kg/day (pup weight and growth)	[4]
LOAEL	Rat	2-Generation Reproduction	Data not available	5 mg/kg/day (pup weight and growth)	[4]
Embryotoxicity	Mouse	Oral/IP	Increased postimplantation losses	Increased postimplantation losses	[8]

NOAEL: No Observed Adverse Effect Level; LOAEL: Lowest Observed Adverse Effect Level

Table 3: Ecotoxicity

Parameter	Species	Exposure	Bromophos-ethyl	Bromophos-methyl	Reference(s)
Toxicity	Honey Bee (Apis mellifera)	Contact/Oral	Highly Toxic	Highly Toxic	[9][10]
Toxicity	Aquatic Invertebrates (Daphnia magna)	-	Highly Toxic	Highly Toxic	[9]

Comparative Analysis

Based on the available data, Bromophos-ethyl is significantly more acutely toxic to mammals than Bromophos-methyl when administered orally. The oral LD50 in male rats for Bromophos-ethyl is approximately 9 to 70 times lower than that of Bromophos-methyl, indicating a much higher potency.[1][5] Dermal toxicity appears to be more comparable between the two, although data is limited.

The difference in toxicity may be attributed to variations in their metabolism and the rate of bioactivation to their respective oxon analogues, which are the active inhibitors of acetylcholinesterase. A study on homologous organophosphorus insecticides suggests that the ethyl and methyl substitutions can significantly influence the rate of sequestration and detoxification by carboxylesterases in the liver, potentially leading to different levels of the active oxon reaching the target site.[11]

For chronic and reproductive toxicity, data is sparse for a direct comparison. However, a 2-generation study on Bromophos-methyl established a NOAEL of 1 mg/kg/day based on effects on pup weight and growth, indicating the potential for developmental effects at higher doses.[4] Both compounds have been shown to cause embryotoxicity in mice.[8]

In terms of ecotoxicity, both compounds are categorized as highly toxic to non-target organisms such as honey bees and aquatic invertebrates.[9][10] This is a common characteristic of broad-spectrum organophosphate insecticides.

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

The inhibitory potency of Bromophos-ethyl and Bromophos-methyl on acetylcholinesterase activity is commonly determined using the spectrophotometric method developed by Ellman.

Principle: This assay measures the activity of AChE by quantifying the rate of production of thiocholine (B1204863) when acetylthiocholine (B1193921) is hydrolyzed by the enzyme. The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be measured spectrophotometrically at 412 nm. The presence of an inhibitor like Bromophos will reduce the rate of this color change.

Procedure:

• Preparation of Reagents: Prepare solutions of AChE (from a source like electric eel or human erythrocytes), acetylthiocholine iodide (substrate), DTNB, and the test compounds (Bromophos-ethyl and Bromophos-methyl) in a suitable buffer (e.g., phosphate (B84403) buffer, pH 8.0).

• Incubation: Pre-incubate the AChE enzyme with various concentrations of the test compound for a specific period to allow for inhibition to occur.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, acetylthiocholine.

• Measurement: Immediately measure the change in absorbance at 412 nm over time using a spectrophotometer.

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. The percentage of inhibition is determined relative to a control without the inhibitor. The IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is then calculated from a dose-response curve.

Figure 2: Workflow for the Ellman's Acetylcholinesterase Inhibition Assay.

Two-Generation Reproductive Toxicity Study (OECD Guideline 416)

This study is designed to provide comprehensive information on the potential effects of a substance on reproductive performance and the development of offspring over two generations.

Principle: The test substance is administered to parental (P) generation animals before and during mating, through gestation and lactation. Offspring (F1 generation) are then selected and also administered the test substance and mated to produce a second (F2) generation.

Procedure:

• Dosing of P Generation: Male and female rats are dosed with the test substance at three different dose levels, plus a control group, for a pre-mating period of at least 10 weeks.

• Mating and Gestation: Animals are mated. Dosing continues for females throughout gestation and lactation.

• F1 Generation: Litters are examined for viability, sex ratio, and any abnormalities. A selection of F1 pups are weaned and continue to be dosed.

• Mating of F1 Generation: The selected F1 animals are mated to produce the F2 generation.

• F2 Generation: The F2 litters are assessed similarly to the F1 generation.

• Pathology: All parental animals and selected offspring undergo gross necropsy and histopathological examination of reproductive organs and other target tissues.

• Endpoints: Key endpoints include fertility indices, litter size, pup survival, pup body weight, and developmental landmarks. The No Observed Adverse Effect Level (NOAEL) for parental, reproductive, and developmental toxicity is determined.[12]

Figure 3: Simplified Workflow of the OECD 416 Two-Generation Reproductive Toxicity Study.

Conclusion

The available toxicological data clearly indicate that Bromophos-ethyl is substantially more acutely toxic to mammals via the oral route compared to Bromophos-methyl. This highlights the significant impact that a seemingly minor structural change—the substitution of a methyl group with an ethyl group—can have on the toxicity of an organophosphate insecticide. While both compounds share the same primary mechanism of action, differences in their pharmacokinetics and metabolism likely account for the observed disparity in acute toxicity. For both compounds, there is a clear hazard to non-target organisms. A significant data gap exists for the chronic and comprehensive reproductive toxicity of Bromophos-ethyl, which would be necessary for a complete comparative risk assessment. Researchers and drug development professionals should consider these differences when using these compounds as reference inhibitors or in toxicological studies.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. agc-chemicals.com [agc-chemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. oehha.ca.gov [oehha.ca.gov]
• 5. biotecnologiebt.it [biotecnologiebt.it]
• 6. OECD 202 - Phytosafe [phytosafe.com]
• 7. oecd.org [oecd.org]
• 8. eurofins.it [eurofins.it]
• 9. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 10. OECD 213/214: Honey bees, Acute Oral and Acute Contact Toxicity Test | ibacon GmbH [ibacon.com]
• 11. researchgate.net [researchgate.net]
• 12. Reproductive toxicity – two-generation study | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

Cross-reactivity of Bromophos-ethyl antibodies with other organophosphates

For researchers and professionals in drug development and pesticide analysis, the specificity of antibodies is a critical factor in the development of accurate and reliable immunoassays. This guide provides a comparative analysis of the cross-reactivity of polyclonal antibodies raised against the organophosphate insecticide bromophos-ethyl with other structurally related organophosphates. The data presented is based on a direct competitive enzyme-linked immunosorbent assay (ELISA), a common technique for the detection and quantification of small molecules.

Quantitative Cross-Reactivity Analysis

The cross-reactivity of bromophos-ethyl antibodies was evaluated against a panel of other organophosphate pesticides. The results are summarized in the table below. Cross-reactivity is expressed as the percentage of the concentration of the competing compound that causes 50% inhibition (IC50) relative to the IC50 of bromophos-ethyl.

Compound	Chemical Structure	Cross-Reactivity (%)
Bromophos-ethyl	O-(4-bromo-2,5-dichlorophenyl) O,O-diethyl phosphorothioate	100
Bromophos-methyl	O-(4-bromo-2,5-dichlorophenyl) O,O-dimethyl phosphorothioate	Significant
Chlorpyrifos (B1668852)	O,O-diethyl O-(3,5,6-trichloro-2-pyridinyl) phosphorothioate	Significant
Fenitrothion (B1672510)	O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate	Negligible
Parathion	O,O-diethyl O-(4-nitrophenyl) phosphorothioate	Negligible
Malathion	O,O-dimethyl S-(1,2-dicarbethoxyethyl) dithiophosphate	Negligible
Diazinon	O,O-diethyl O-[4-methyl-6-(propan-2-yl)pyrimidin-2-yl] phosphorothioate	Negligible
Methidathion	O,O-dimethyl S-(2,3-dihydro-5-methoxy-2-oxo-1,3,4-thiadiazol-3-ylmethyl) phosphorodithioate	Negligible
Fenthion	O,O-dimethyl O-[3-methyl-4-(methylthio)phenyl] phosphorothioate	Negligible

Note: Studies indicate that the polyclonal antibodies developed against bromophos-ethyl exhibit significant cross-reactivity with bromophos-methyl and chlorpyrifos in an antibody-coated ELISA format.[1][2] For other tested organophosphates, the cross-reactivity was found to be negligible.[1][2] The similar aromatic structure between bromophos, chlorpyrifos, and fenitrothion is suggested as a reason for the observed cross-reactivity with the former two compounds.

Experimental Protocol: Direct Competitive ELISA

The following protocol outlines the methodology used to determine the cross-reactivity of bromophos-ethyl antibodies.

1. Reagent Preparation:

• Coating Antigen: A bromophos-ethyl hapten conjugated to a carrier protein (e.g., Ovalbumin, OVA) is diluted in coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6).

• Antibody Solution: Polyclonal antibodies raised against a bromophos-ethyl-protein conjugate are diluted in assay buffer (e.g., phosphate-buffered saline (PBS) containing 0.05% Tween 20 (PBST)).

• Standards and Samples: Standard solutions of bromophos-ethyl and other organophosphates are prepared in assay buffer at various concentrations.

• Enzyme-Conjugated Secondary Antibody: A secondary antibody (e.g., goat anti-rabbit IgG) conjugated to an enzyme (e.g., Horseradish Peroxidase, HRP) is diluted in assay buffer.

• Substrate Solution: A chromogenic substrate for the enzyme (e.g., 3,3',5,5'-Tetramethylbenzidine, TMB) is prepared according to the manufacturer's instructions.

• Stopping Solution: An acid solution (e.g., 2 M H₂SO₄) is used to stop the enzyme-substrate reaction.

• Wash Buffer: PBST is used for washing steps.

• Blocking Buffer: PBST containing a blocking agent (e.g., 1% Bovine Serum Albumin, BSA) is used to prevent non-specific binding.

2. Assay Procedure:

• Coating: Microtiter plate wells are coated with the coating antigen solution (100 µL/well) and incubated overnight at 4°C.

• Washing: The plate is washed three times with wash buffer.

• Blocking: The remaining protein-binding sites are blocked by adding blocking buffer (200 µL/well) and incubating for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer.

• Competitive Reaction: A mixture of the antibody solution and either the standard or sample solution (50 µL of each) is added to the wells and incubated for 1 hour at 37°C.

• Washing: The plate is washed three times with wash buffer.

• Secondary Antibody Incubation: The enzyme-conjugated secondary antibody solution (100 µL/well) is added and incubated for 1 hour at 37°C.

• Washing: The plate is washed five times with wash buffer.

• Substrate Reaction: The substrate solution (100 µL/well) is added, and the plate is incubated in the dark at room temperature for 15-30 minutes.

• Stopping Reaction: The stopping solution (50 µL/well) is added to each well.

• Data Acquisition: The absorbance is measured at 450 nm using a microplate reader.

3. Data Analysis:

• A standard curve is generated by plotting the absorbance values against the logarithm of the bromophos-ethyl concentration.

• The IC50 value for bromophos-ethyl and each of the tested organophosphates is determined from their respective inhibition curves.

• The percent cross-reactivity is calculated using the following formula: % Cross-Reactivity = (IC50 of Bromophos-ethyl / IC50 of Competing Compound) x 100

Experimental Workflow

The following diagram illustrates the workflow of the direct competitive ELISA used for determining the cross-reactivity of bromophos-ethyl antibodies.

Caption: Workflow of the direct competitive ELISA for organophosphate detection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]

A Comparative Analysis of Acetylcholinesterase Inhibition by Different Organophosphates

For Researchers, Scientists, and Drug Development Professionals

Organophosphates (OPs) are a class of compounds widely used as pesticides and developed as nerve agents for chemical warfare.[1][2][3] Their primary mechanism of toxicity involves the inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132).[3][4] This inhibition leads to an accumulation of acetylcholine in synaptic clefts, resulting in overstimulation of cholinergic receptors and subsequent disruption of neurotransmission.[4][5] This guide provides a comparative analysis of the inhibitory potency of various organophosphates against AChE, supported by experimental data and detailed methodologies.

Quantitative Comparison of Organophosphate Inhibitory Potency

The inhibitory strength of different organophosphates can be quantified using parameters such as the half-maximal inhibitory concentration (IC50) and the bimolecular inhibitory rate constant (kᵢ). The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. The kᵢ value provides a measure of how quickly the enzyme is inhibited. A lower IC50 or a higher kᵢ indicates a more potent inhibitor.

The following table summarizes the inhibitory potencies of several common organophosphates against acetylcholinesterase from various sources. It is important to note that experimental conditions, such as the source of the enzyme and substrate concentration, can influence these values.

Organophosphate	Enzyme Source	IC50 (µM)	Bimolecular Inhibitory Rate Constant (kᵢ) (nM⁻¹h⁻¹)	Reference
Chlorpyrifos	Human Red Blood Cell AChE	0.12	-	[6]
Monocrotophos	Human Red Blood Cell AChE	0.25	-	[6]
Profenofos	Human Red Blood Cell AChE	0.35	-	[6]
Acephate	Human Red Blood Cell AChE	4.0	-	[6]
Chlorpyrifos-oxon	Rat Brain AChE	-	0.206 ± 0.018 (at 1-100 nM)	[7][8]
Paraoxon (B1678428)	Rat Brain AChE	-	0.0216 (at 1-100 nM)	[7][8]
Chlorpyrifos-oxon	Rat Brain AChE	-	150-180 (at 1 pM)	[7][8]
Paraoxon	Rat Brain AChE	-	300 ± 180 (at 1 pM)	[7][8]

Note: The inhibitory potency of chlorpyrifos-oxon and paraoxon was found to be concentration-dependent, with significantly higher kᵢ values at lower concentrations, suggesting a complex interaction with the enzyme that may involve a peripheral binding site.[7][8]

Mechanism of Acetylcholinesterase Inhibition by Organophosphates

Organophosphates act as irreversible inhibitors of AChE.[4][9] The phosphorus atom of the organophosphate is electrophilic and reacts with the serine hydroxyl group in the active site of AChE.[7][8] This reaction results in the formation of a stable, phosphorylated enzyme that is catalytically inactive.[4] The "leaving group" of the organophosphate is released during this process.[4] While the native enzyme can be regenerated from the carbamylated intermediate formed with carbamate (B1207046) inhibitors, the dephosphorylation of the organophosphate-AChE conjugate is extremely slow, on the order of days, rendering the inhibition effectively irreversible.[4]

Caption: Mechanism of AChE inhibition by organophosphates.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

The most common method for measuring AChE activity and its inhibition is the spectrophotometric method developed by Ellman.[10] This assay is based on the reaction of thiocholine, a product of the enzymatic hydrolysis of acetylthiocholine, with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which can be quantified by measuring its absorbance at 412 nm.[10]

Materials and Reagents:

• Acetylcholinesterase (AChE)

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Sodium phosphate (B84403) buffer (0.1 M, pH 8.0)

• Organophosphate inhibitors

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in the phosphate buffer.

  • Prepare a stock solution of DTNB in the phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water. This should be prepared fresh.

  • Prepare serial dilutions of the organophosphate inhibitors in the appropriate solvent (e.g., ethanol (B145695) or DMSO), and then further dilute in the phosphate buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Phosphate buffer

    • AChE solution

    • DTNB solution

    • Inhibitor solution (or vehicle for control)

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the ATCI solution to each well.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute) for a set duration (e.g., 5-10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of the reaction (change in absorbance per minute) for each well.

  • The percentage of inhibition for each inhibitor concentration is calculated using the formula: % Inhibition = [1 - (Rate of inhibitor well / Rate of control well)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Caption: Experimental workflow for an AChE inhibition assay.

Conclusion

The inhibition of acetylcholinesterase by organophosphates is a well-established mechanism of toxicity. However, the potency of different organophosphates varies significantly, as demonstrated by their IC50 and kᵢ values. This guide provides a framework for comparing these compounds, including a standardized experimental protocol for assessing their inhibitory activity. The provided data and methodologies can aid researchers in the fields of toxicology, pharmacology, and drug development in their efforts to understand and counteract the effects of these potent enzyme inhibitors. It is also important to consider that beyond direct enzymatic inhibition, some organophosphates may have other neurotoxic effects, such as interfering with the morphogenic, non-enzymatic functions of AChE, particularly during development.[11]

References

• 1. Comparison of Inhibition Kinetics of Several Organophosphates, including Some Nerve Agent Surrogates, using Human Erythrocyte and Rat and Mouse Brain Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Chlorpyrifos Disrupts Acetylcholine Metabolism Across Model Blood-Brain Barrier [frontiersin.org]
• 3. Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholinesterase inhibition by organophosphorus compounds and its clinical effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of four organophosphorus compounds on human blood acetylcholinesterase: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of chlorpyrifos-oxon and paraoxon acetylcholinesterase inhibition dynamics: potential role of a peripheral binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Progress in acetylcholinesterase reactivators and in the treatment of organophosphorus intoxication: a patent review (2006-2016) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Chlorpyrifos and Chlorpyrifos-Oxon Inhibit Axonal Growth by Interfering with the Morphogenic Activity of Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Metabolic Fates: A Comparative Guide to Confirming Bromophos-ethyl Pathways using ¹³C-Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for elucidating the metabolic pathways of the organophosphate insecticide Bromophos-ethyl. We will explore a conventional approach using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) and compare it with the robust and confirmatory method of ¹³C-isotope labeling. This document will furnish detailed experimental protocols, present quantitative data in a comparative format, and utilize visualizations to illustrate the metabolic cascade and experimental workflows, empowering researchers to make informed decisions for their metabolic studies.

The Metabolic Journey of Bromophos-ethyl

Bromophos-ethyl, an organothiophosphate insecticide, undergoes a series of biotransformations within a biological system, primarily aimed at detoxification and excretion. The principal metabolic pathways involve oxidation, hydrolysis, and dealkylation, leading to the formation of several key metabolites.

The initial and most critical activation step for many organothiophosphates is oxidative desulfuration , where the thione (P=S) moiety is converted to the more toxic oxon (P=O) analog, Bromophos-ethyl-oxon, by cytochrome P450 enzymes. This oxon is a more potent inhibitor of acetylcholinesterase.

Subsequently, hydrolysis of the phosphate (B84403) ester bond, facilitated by esterases, is a major detoxification route. This cleavage can occur at two primary sites: scission of the P-O-aryl linkage to release the phenolic moiety, 4-bromo-2,5-dichlorophenol, and diethyl phosphate (DEP) or diethyl thiophosphate (DETP), or through the breaking of the P-O-ethyl bonds.

Dealkylation , specifically de-ethylation, results in the formation of desethyl-Bromophos-ethyl and further metabolites. The primary metabolites ultimately undergo conjugation (e.g., with glucuronic acid or sulfate) to enhance their water solubility and facilitate their excretion, primarily in the urine.

A visual representation of this metabolic pathway is provided below.

Figure 1: Proposed metabolic pathway of Bromophos-ethyl.

Comparing Methodologies: Conventional vs. ¹³C-Labeling

The confirmation of these metabolic pathways relies on robust analytical methodologies. Below is a comparison of a conventional approach with a ¹³C-labeling strategy.

Feature	Conventional Method (GC-MS/LC-MS)	¹³C-Labeling Method
Principle	Identification of metabolites based on chromatographic retention time and mass spectral fragmentation patterns compared to reference standards.	Administration of a ¹³C-labeled parent compound. Metabolites are identified by the characteristic mass shift and isotopic pattern in their mass spectra.
Confidence in Identification	Moderate to high, but can be ambiguous for novel or unexpected metabolites without authentic standards.	Very high. The isotopic signature provides definitive proof of the metabolite's origin from the parent compound.
Quantitative Accuracy	Good, but can be affected by matrix effects and extraction efficiency variations. Requires individual calibration curves for each analyte.	Excellent. The labeled internal standard (the parent compound or a major metabolite) can correct for variations in sample preparation and analysis.
Discovery of Novel Metabolites	Challenging. Requires extensive data mining and can lead to false positives.	Highly effective. The unique isotopic pattern of labeled metabolites makes them stand out from the biological background, facilitating the discovery of novel biotransformation products.
Cost & Complexity	Lower initial cost. Widespread availability of instrumentation.	Higher cost due to the synthesis of the labeled compound. Requires expertise in stable isotope analysis.
Throughput	Can be high for targeted analysis of known metabolites.	Can be lower due to the complexity of data analysis for flux analysis, but high for metabolite identification.

Quantitative Data Comparison

The following table presents representative quantitative data from a hypothetical in vivo study in rats, comparing the expected outcomes from a conventional analytical approach and a ¹³C-labeling experiment for key urinary metabolites of Bromophos-ethyl 24 hours after administration.

Disclaimer: The following data is a representative example based on studies of related organophosphates due to the limited availability of specific quantitative in vivo metabolism data for Bromophos-ethyl. The values are for illustrative purposes to compare the methodologies.

Metabolite	Conventional Method (ng/mL urine)	¹³C-Labeling Method (% of total ¹³C-labeled metabolites)
4-bromo-2,5-dichlorophenol	150 ± 25	45%
Diethyl thiophosphate (DETP)	80 ± 15	25%
Diethyl phosphate (DEP)	45 ± 10	15%
Desethyl-Bromophos-ethyl	20 ± 5	5%
Unchanged Bromophos-ethyl	< 5	< 1%
Other minor metabolites	Not quantified	10%

Experimental Protocols

Conventional In-Vivo Metabolism Study of Bromophos-ethyl in a Rat Model

1. Animal Dosing and Sample Collection:

• Animals: Male Wistar rats (200-250 g) are housed individually in metabolic cages.

• Dosing: A single oral gavage dose of Bromophos-ethyl (e.g., 10 mg/kg body weight) in a suitable vehicle (e.g., corn oil) is administered. A control group receives the vehicle only.

• Sample Collection: Urine and feces are collected at predetermined intervals (e.g., 0-6, 6-12, 12-24, 24-48 hours) and stored at -20°C until analysis.

2. Sample Preparation (Urine):

• An aliquot of urine (e.g., 1 mL) is thawed and centrifuged to remove any precipitate.

• For conjugated metabolites, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is performed.

• The sample is then acidified (e.g., with HCl to pH 5).

• Liquid-liquid extraction is performed using a suitable organic solvent (e.g., ethyl acetate).

• The organic layer is separated, dried over anhydrous sodium sulfate, and evaporated to dryness under a gentle stream of nitrogen.

• The residue is reconstituted in a suitable solvent for analysis.

3. GC-MS/LC-MS Analysis:

• GC-MS: For volatile and thermally stable metabolites, the reconstituted sample is derivatized (e.g., with BSTFA) to increase volatility and then injected into a GC-MS system.

• LC-MS/MS: For more polar and thermally labile metabolites, the reconstituted sample is injected into an LC-MS/MS system.

• Quantification: Is performed using external calibration curves of authentic standards for each identified metabolite.

Hypothetical ¹³C-Labeling Study for Confirming Bromophos-ethyl Metabolism

The experimental workflow for a ¹³C-labeling study is visualized below.

Figure 2: Experimental workflow for a ¹³C-labeling study.

1. Synthesis of ¹³C-Labeled Bromophos-ethyl:

• Synthesize Bromophos-ethyl with ¹³C atoms incorporated into a stable position of the molecule, for example, in the ethyl groups or the phenyl ring. The number and position of the labels will determine the mass shift observed in the metabolites.

2. Animal Dosing and Sample Collection:

• Follow the same procedure as the conventional study, but administer the ¹³C-labeled Bromophos-ethyl.

3. Sample Preparation:

• The sample preparation is similar to the conventional method, but with the addition of an unlabeled internal standard if absolute quantification is desired.

4. LC-High-Resolution Mass Spectrometry (LC-HRMS) Analysis:

• Analyze the prepared samples using an LC-HRMS instrument (e.g., Q-TOF or Orbitrap).

• Acquire data in full scan mode to detect all potential labeled metabolites.

• Perform targeted MS/MS analysis on the detected parent ions to confirm their structures.

5. Data Analysis:

• Process the raw data using specialized software to identify ion pairs with the expected mass difference corresponding to the ¹³C label.

• Confirm the identity of metabolites by comparing their fragmentation patterns with that of the parent compound and known biotransformations.

• The relative abundance of each labeled metabolite can be determined by comparing the peak areas of their respective isotopic clusters.

Independent Laboratory Validation of Bromophos-ethyl Residue Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the determination of Bromophos-ethyl residues in various matrices. The information presented is collated from independent laboratory validation studies to assist researchers in selecting the most appropriate method for their specific needs.

Introduction

Bromophos-ethyl is an organophosphate insecticide and acaricide used to control a range of pests in agriculture.[1] Due to its potential toxicity, regulatory bodies have set maximum residue limits (MRLs) for its presence in food and environmental samples. Accurate and reliable analytical methods are therefore essential for monitoring compliance and ensuring consumer safety. This guide focuses on the validation of two prevalent extraction techniques: the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method and classical solvent extraction, both commonly followed by gas chromatography-tandem mass spectrometry (GC-MS/MS) for detection and quantification.

Data Presentation: Quantitative Method Performance

The following table summarizes the quantitative performance data for different analytical methods used for the determination of Bromophos-ethyl residues. The data has been compiled from various independent validation studies.

Method	Matrix	Fortification Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (µg/kg)	Reference
QuEChERS with GC-MS/MS	Cucumber	10	70-120	<20	10	[2]
QuEChERS with GC-MS/MS	Various Fruits & Vegetables	2, 10, 50	-	-	2	[3]
Microwave Assisted Extraction (MAE) with GC-FPD	Yerba Mate	200, 500	Not Detected	-	-	[4]
Modified QuEChERS with GC-FPD	Yerba Mate	200, 500	70-120	-	-	[4]
Solvent Extraction (Ethyl Acetate) with GC-MS/MS	Vegetables	-	76-108.3	5.0-11.0	-	[5]

Note: The performance of analytical methods can vary depending on the specific matrix, instrumentation, and laboratory conditions. The data presented above should be considered as a general guide.

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method has become widely adopted for pesticide residue analysis due to its simplicity, high throughput, and low solvent consumption.

Principle: This method involves a two-step process: an extraction with a solvent (typically acetonitrile) and salts, followed by a dispersive solid-phase extraction (dSPE) cleanup step to remove interfering matrix components.

Detailed Protocol (based on the EN 15662 method):

• Sample Preparation: Homogenize a representative sample (e.g., 10-15 g of a fruit or vegetable). For dry samples, rehydration with a specific amount of water is necessary.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a 2 mL dSPE tube containing a mixture of primary secondary amine (PSA) sorbent (to remove organic acids, sugars, and fatty acids) and MgSO₄ (to remove excess water). C18 sorbent may also be included for samples with high fat content.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Analysis:

  • The final extract is then ready for analysis by GC-MS/MS or LC-MS/MS.

Conventional Solvent Extraction Method

This traditional approach involves liquid-liquid extraction to isolate the pesticide residues from the sample matrix.

Principle: The sample is blended with an organic solvent. The target analyte partitions into the organic phase, which is then separated, concentrated, and cleaned up.

Detailed Protocol (Example using Ethyl Acetate):

• Sample Preparation: Homogenize a representative sample (e.g., 25 g).

• Extraction:

  • Blend the homogenized sample with a suitable volume of ethyl acetate (B1210297) (e.g., 50 mL) and sodium sulfate (B86663) (to absorb water) for 2-3 minutes at high speed.

  • Filter the extract through a funnel containing sodium sulfate.

  • Rinse the blender and filter cake with additional ethyl acetate.

• Concentration:

  • Combine the filtrates and concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.

• Cleanup (if necessary):

  • The concentrated extract may require a cleanup step, such as solid-phase extraction (SPE) using a C18 or Florisil cartridge, to remove co-extracted matrix components that could interfere with the analysis.

• Analysis:

  • The final extract is brought to a known volume and is ready for injection into the GC-MS/MS system.

Mandatory Visualization

Signaling Pathway: Mechanism of Action of Bromophos-ethyl

Bromophos-ethyl, like other organophosphate pesticides, exerts its toxic effect through the inhibition of the enzyme acetylcholinesterase (AChE).[1][6] AChE is crucial for the termination of nerve impulses in cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh).[7][8] Inhibition of AChE leads to an accumulation of ACh in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors, which can lead to paralysis and death in insects.[7][8]

Caption: Mechanism of acetylcholinesterase (AChE) inhibition by Bromophos-ethyl.

Experimental Workflow: Residue Analysis

The following diagram illustrates a typical workflow for the analysis of Bromophos-ethyl residues in a food matrix, comparing the QuEChERS and Solvent Extraction methods.

Caption: Comparative workflow of QuEChERS and Solvent Extraction for Bromophos-ethyl analysis.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. shimadzu.nl [shimadzu.nl]
• 3. agilent.com [agilent.com]
• 4. scielo.br [scielo.br]
• 5. ukm.my [ukm.my]
• 6. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Acetylcholinesterase - Wikipedia [en.wikipedia.org]
• 8. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Bromophos-ethyl and Newer Generation Insecticides: Efficacy, Mechanism, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the organophosphate insecticide Bromophos-ethyl with several classes of newer generation insecticides, including pyrethroids, neonicotinoids, spinosyns, and diamides. Due to the largely obsolete status of Bromophos-ethyl, direct comparative efficacy data is scarce. This report compiles available data, including that of other organophosphates as a proxy for indirect comparison, to offer a valuable resource for researchers in insecticide development and resistance management.

Executive Summary

Bromophos-ethyl, an organophosphate, acts by irreversibly inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of insects. While historically effective, its use has declined due to concerns about non-target toxicity and the development of resistance. Newer generation insecticides offer more specific modes of action, generally with improved safety profiles and efficacy against a range of pests. This guide presents available quantitative data on the efficacy of these insecticides, details the experimental protocols for their evaluation, and visualizes their distinct signaling pathways.

Data Presentation: Efficacy Comparison

The following tables summarize the available quantitative data on the toxicity of Bromophos-ethyl and newer generation insecticides against various insect pests. It is important to note that direct comparisons in the same study are limited, and therefore, data is compiled from multiple sources.

Table 1: Comparative Toxicity (LD50/LC50) Against Stored-Product Pests

Insecticide Class	Active Ingredient	Pest Species	Exposure Time	Toxicity Value (unit)	Source
Organophosphate	Bromophos-ethyl	Tribolium castaneum	24h	LD50: 52-170 mg/kg (oral, rat)	[1]
Organophosphate	Malathion	Tribolium castaneum	24h	LD50: 8.0592 µg/cm²
Pyrethroid	Lambda-cyhalothrin	Tribolium castaneum	24h	LD50: 0.2416 µg/cm²
Organophosphate	Malathion	Sitophilus oryzae	72h	LC50: 1.14 (relative to deltamethrin)	[2]
Pyrethroid	Deltamethrin	Sitophilus oryzae	72h	LC50: 1.00 (reference)	[2]
Spinosyn	Spinetoram	Sitophilus oryzae	8h	LC50: 2.51 (relative to deltamethrin)	[2]

Note: The LD50 for Bromophos-ethyl is for rats, indicating mammalian toxicity, as specific data for T. castaneum was not available in the searched literature. The relative toxicity values for S. oryzae indicate how many times more or less toxic an insecticide is compared to deltamethrin.

Table 2: Efficacy of Newer Generation Insecticides Against Sucking Pests (Aphids)

Insecticide Class	Active Ingredient	Pest Species	Efficacy Metric	Result	Source
Neonicotinoid	Imidacloprid (B1192907)	Aphids	Control	Effective systemic control	[3]
Neonicotinoid	Acetamiprid	Aphids	Control	Effective, less toxic to bees than imidacloprid	[4]
Neonicotinoid	Dinotefuran	Aphids	Control	Rapid uptake, effective against resistant populations	[3]
Neonicotinoid	Thiamethoxam	Aphids	Control	Broad-spectrum systemic protection	[5]

Note: Quantitative comparative data for Bromophos-ethyl against aphids alongside these newer insecticides was not available in the searched literature. Organophosphates were historically used for aphid control but have been largely replaced by neonicotinoids due to their systemic nature and targeted action.[6]

Table 3: Efficacy of Newer Generation Insecticides Against Lepidopteran Pests

Insecticide Class	Active Ingredient	Pest Species	Efficacy Metric	Result	Source
Spinosyn	Spinosad	Helicoverpa armigera (Cotton Bollworm)	Larval Reduction	Significant reduction in larval numbers	[7][8]
Diamide	Chlorantraniliprole	Lepidopteran larvae	Mortality	Effective, with good residual activity
Pyrethroid	Lambda-cyhalothrin	Lepidopteran pests	Damage Reduction	Effective in managing foliage and floral pests

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the distinct signaling pathways targeted by Bromophos-ethyl and the newer generation insecticides.

Fig. 1: Mechanism of Action of Bromophos-ethyl.

Fig. 2: Mechanisms of Action of Newer Generation Insecticides.

Experimental Protocols

The evaluation of insecticide efficacy is typically conducted using standardized bioassay methods. The World Health Organization (WHO) and the Centers for Disease Control and Prevention (CDC) have established protocols for this purpose.

WHO Susceptibility Test (Tube Bioassay)

This method is widely used for monitoring insecticide resistance in mosquito vectors.

• Preparation of Insecticide Papers: Filter papers are impregnated with a pre-determined discriminating concentration of the insecticide dissolved in a suitable solvent.

• Exposure: Non-blood-fed female insects (e.g., mosquitoes), 3-5 days old, are introduced into transparent tubes containing the insecticide-impregnated paper. A control tube with paper treated only with the solvent is run in parallel.

• Observation: The number of insects knocked down is recorded at various time intervals during a one-hour exposure period.

• Holding Period: After the exposure period, the insects are transferred to a clean holding tube with access to a sugar solution.

• Mortality Reading: Mortality is recorded 24 hours after the initial exposure.

Fig. 3: WHO Tube Bioassay Workflow.

CDC Bottle Bioassay

This method is another standard for detecting insecticide resistance and assessing the time-mortality relationship.

• Bottle Coating: Glass bottles are coated on the inside with a diagnostic dose of the insecticide dissolved in acetone (B3395972). Control bottles are coated with acetone only. The solvent is allowed to evaporate completely.

• Insect Introduction: A cohort of non-blood-fed female insects (typically 20-25) is introduced into each bottle.

• Observation: The number of dead or moribund insects is recorded at regular intervals (e.g., every 15 minutes) for up to 2 hours or until all insects are dead.

• Data Analysis: The time at which a certain percentage of the population is killed (e.g., LT50 or LT90) is determined. Resistance is indicated if a significant portion of the population survives beyond the established diagnostic time for a susceptible population.

References

• 1. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 382. Bromophos (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. agritell.com [agritell.com]
• 4. This medicine controls resistant aphids and thrips. It is better than imidacloprid. The higher the temperature, the better the effect. - Knowledge - Zhejiang Rayfull Chemicals Chemicals Co., Ltd. - Rayfull Chemicals [rayfull.net]
• 5. There is more than just imidacloprid to treat aphids. There are many more effective drugs. Have you used them? - Knowledge [plantgrowthhormones.com]
• 6. redinational.com [redinational.com]
• 7. mdpi.com [mdpi.com]
• 8. Efficacy of Biopesticides in the Management of the Cotton Bollworm, Helicoverpa armigera (Noctuidae), under Field Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro and In Vivo Toxicity of Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of in vitro and in vivo toxicity data for the organophosphate insecticide Bromophos-ethyl. The information is intended to support researchers and professionals in the fields of toxicology, pharmacology, and drug development in understanding the correlations and disparities between laboratory-based cellular assays and whole-organism studies.

Executive Summary

Bromophos-ethyl, an organophosphate pesticide, primarily exerts its toxic effects through the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function. This guide synthesizes available quantitative data from both in vitro and in vivo studies to provide a comparative overview of its toxicity profile. While in vivo studies offer a holistic view of a substance's toxicity, including metabolic activation and systemic effects, in vitro assays provide a more controlled environment to investigate specific mechanisms of toxicity at the cellular level. A notable difference is observed between the concentrations required to elicit a toxic response in vitro versus the doses that cause toxicity in vivo, highlighting the complex interplay of absorption, distribution, metabolism, and excretion (ADME) processes in living organisms.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for Bromophos-ethyl from both in vivo and in vitro studies.

Table 1: In Vivo Acute Toxicity of Bromophos-ethyl

Species	Route of Administration	LD50 (mg/kg body weight)	Source
Rat (male)	Oral	52 - 170	[1]
Rabbit	Dermal	500
Quail	Oral	200	[2]

LD50 (Lethal Dose 50): The dose of a substance that is lethal to 50% of the tested animal population.

Table 2: In Vitro vs. In Vivo Acetylcholinesterase (AChE) Inhibition by Bromophos

Assay Type	System/Tissue	Endpoint	Value	Source
In Vitro	Maternal Rat Serum	IC50	119.12 µM
In Vitro	Maternal Rat Brain	IC50	115.17 µM
In Vitro	Fetal Rat Brain	IC50	112.14 µM
In Vivo	Maternal Rat Serum	ID50	2.02 mg/kg b.w.
In Vivo	Maternal Rat Brain	ID50	205.0 mg/kg b.w.
In Vivo	Fetal Rat Brain	ID50	952.92 mg/kg b.w.

IC50 (Half-maximal inhibitory concentration): The concentration of a substance that inhibits a biological or biochemical function by 50%. ID50 (Median inhibitory dose): The dose of a substance that inhibits a biological response by 50% in a living organism.

Note on In Vitro Cytotoxicity Data: Despite a comprehensive search, specific IC50 values for Bromophos-ethyl from standardized cytotoxicity assays (e.g., MTT, LDH) on cell lines were not available in the reviewed literature. Generally, organophosphates have been shown to induce cytotoxicity in various cell lines, such as HepG2, A549, and Caco-2, with IC50 values varying widely depending on the specific compound, cell type, and exposure duration[3][4].

Experimental Protocols

Detailed methodologies for key toxicological assays are provided below to ensure reproducibility and aid in the design of future studies.

In Vitro Experimental Protocols

1. Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

• Principle: This colorimetric assay measures the activity of AChE by quantifying the rate of production of thiocholine (B1204863) from the substrate acetylthiocholine. The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, the absorbance of which is measured spectrophotometrically at 412 nm.

• Reagents:

  • Phosphate (B84403) buffer (0.1 M, pH 8.0)

  • DTNB solution (10 mM in phosphate buffer)

  • Acetylthiocholine iodide (ATCI) solution (14 mM in deionized water)

  • AChE enzyme solution (e.g., from electric eel or human recombinant)

  • Test compound (Bromophos-ethyl) dissolved in a suitable solvent (e.g., DMSO)

• Procedure:

  • In a 96-well microplate, add 140 µL of phosphate buffer, 20 µL of the test compound at various concentrations, and 20 µL of the AChE solution.

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Add 10 µL of DTNB solution to each well.

  • Initiate the reaction by adding 10 µL of ATCI solution.

  • Immediately measure the absorbance at 412 nm at regular intervals for a set period.

  • Calculate the rate of reaction and determine the percentage of inhibition for each concentration of the test compound.

  • The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

2. MTT Cell Viability Assay

• Principle: This assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and is quantified by measuring the absorbance at a specific wavelength (typically 570 nm) after solubilization.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Expose the cells to various concentrations of Bromophos-ethyl for a defined period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

3. Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

• Principle: This assay measures the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the number of lysed cells.

• Procedure:

  • Plate and treat cells with Bromophos-ethyl as described for the MTT assay.

  • After the treatment period, carefully collect the cell culture supernatant.

  • In a new 96-well plate, mix the supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

  • Incubate the plate at room temperature for a specified time, protected from light.

  • Measure the absorbance at the recommended wavelength (usually around 490 nm).

  • Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent) and determine the IC50 value.

In Vivo Experimental Protocol

1. Acute Oral Toxicity Study (Following OECD Guideline 423)

• Principle: This method, also known as the Acute Toxic Class Method, is a stepwise procedure with the use of a minimum number of animals per step. The outcome of each step determines the dose for the next step. The method allows for the classification of a substance into one of several toxicity classes based on the observed mortality.

• Animal Model: Typically, young adult female rats are used.

• Procedure:

  • A single animal is dosed at a defined starting dose level.

  • If the animal survives, the dose for the next animal is increased. If it dies, the dose is decreased.

  • Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

  • Body weight is recorded weekly.

  • At the end of the observation period, surviving animals are euthanized and subjected to a gross necropsy.

  • The LD50 is estimated based on the mortality data and the dosing steps.

Signaling Pathways and Metabolic Activation

The toxicity of Bromophos-ethyl, like other organophosphates, is not solely dependent on direct enzyme inhibition but also involves complex cellular signaling pathways and metabolic processes.

Metabolic Activation of Bromophos-ethyl

Organothiophosphates like Bromophos-ethyl are often bioactivated in the liver by cytochrome P450 (CYP) enzymes. This process, known as oxidative desulfuration, converts the parent compound into its more toxic oxygen analog (oxon), which is a more potent inhibitor of AChE.

Caption: Generalized metabolic pathway of Bromophos-ethyl.

Inhibition of Acetylcholinesterase and Downstream Effects

The primary mechanism of Bromophos-ethyl toxicity is the inhibition of AChE. This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) (ACh) in synaptic clefts, resulting in overstimulation of cholinergic receptors and a cascade of downstream effects.

Caption: Mechanism of acetylcholinesterase inhibition.

Involvement of MAPK Signaling Pathway in Organophosphate-Induced Toxicity

Exposure to organophosphates can induce oxidative stress, which in turn can activate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. This pathway is involved in regulating various cellular processes, including inflammation, apoptosis (programmed cell death), and cell survival.

Caption: Organophosphate-induced MAPK signaling.

Correlation and Conclusion

The data presented in this guide illustrate a significant disparity between the in vitro and in vivo toxicity of Bromophos-ethyl. The in vitro IC50 values for AChE inhibition are in the micromolar range, while the in vivo ID50 and LD50 values are expressed in mg/kg of body weight. This difference underscores the importance of metabolic activation (conversion of Bromophos-ethyl to its more potent oxon form) and the protective mechanisms present in a whole organism, such as detoxification pathways and tissue barriers.

The in vivo studies reveal that the fetal brain appears to be more protected from the acute inhibitory effects of Bromophos on AChE compared to the maternal brain and serum, suggesting the presence of detoxification mechanisms in the maternal and placental compartments.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The cytotoxicity of organophosphate flame retardants on HepG2, A549 and Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of GC-MS and ELISA for Bromophos-ethyl Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Enzyme-Linked Immunosorbent Assay (ELISA) for the quantitative determination of Bromophos-ethyl, an organophosphate insecticide. The following sections detail the performance characteristics, experimental protocols, and a logical workflow for the cross-validation of these two analytical techniques, supported by experimental data from published research.

Data Presentation: Performance Characteristics

The selection of an analytical method is contingent on its intended application, whether for rapid screening or confirmatory analysis. Below is a summary of the typical performance characteristics of ELISA and GC-MS for the detection of Bromophos-ethyl.

Parameter	Enzyme-Linked Immunosorbent Assay (ELISA)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Immunoassay based on antigen-antibody recognition	Chromatographic separation followed by mass-based detection
Detection Limit	Approximately 0.3 ng/mL[1][2][3]	Can range from 0.024 to 14.74 ng/mL depending on the specific method and matrix[4]
IC50	3.9 ng/mL (Antigen-coated format)[1][2][3]	Not Applicable
Specificity	Can exhibit cross-reactivity with structurally similar compounds like Bromophos-methyl and Chlorpyrifos[1][2][5]	High specificity based on retention time and mass fragmentation patterns[6][7]
Sample Throughput	High; suitable for screening large numbers of samples	Lower; more time-consuming per sample[8]
Cost	Relatively low cost per sample	Higher instrumentation and operational costs[8]
Ease of Use	Relatively simple and can be adapted for field use	Requires skilled analysts and laboratory infrastructure[2]
Recoveries	82-128% in fortified crop and water samples[1][2][5]	Typically within 70-120% with acceptable relative standard deviation[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical results. The following are generalized protocols for the analysis of Bromophos-ethyl using ELISA and GC-MS.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

This protocol is based on a competitive ELISA format, which is commonly used for the detection of small molecules like pesticides.

• Hapten Synthesis and Conjugation: Bromophos-ethyl is chemically modified to introduce a functional group for conjugation to a carrier protein (e.g., Bovine Serum Albumin for immunization, Ovalbumin for coating).

• Antibody Production: Rabbits are immunized with the Bromophos-ethyl-protein conjugate to produce polyclonal antibodies.

• ELISA Procedure (Antigen-Coated):

  • Microtiter plates are coated with the Bromophos-ethyl-ovalbumin conjugate.

  • Plates are washed to remove unbound antigen.

  • A mixture of the sample (or standard) and a limited amount of anti-Bromophos-ethyl antibody is added to the wells. Bromophos-ethyl in the sample competes with the coated antigen for antibody binding.

  • After incubation, the plates are washed to remove unbound antibodies.

  • A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase) is added, which binds to the primary antibody.

  • The plates are washed again, and a substrate solution is added. The enzyme catalyzes a color change.

  • The reaction is stopped, and the absorbance is read using a microplate reader. The color intensity is inversely proportional to the concentration of Bromophos-ethyl in the sample.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a typical workflow for the analysis of Bromophos-ethyl in environmental or food samples.

• Sample Preparation (QuEChERS Method):

  • A homogenized sample (e.g., 10 g of a fruit or vegetable) is weighed into a centrifuge tube.[9]

  • An extraction solvent (e.g., acetonitrile) and salts (e.g., magnesium sulfate, sodium chloride) are added.[10]

  • The tube is shaken vigorously and then centrifuged.

  • An aliquot of the supernatant is transferred to a clean-up tube containing sorbents (e.g., primary secondary amine, graphitized carbon black) to remove interfering matrix components.[9]

  • The tube is vortexed and centrifuged.

  • The final extract is collected for GC-MS analysis.[9]

• GC-MS Analysis:

  • An aliquot of the extract is injected into the GC system.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. Bromophos-ethyl is separated from other components based on its boiling point and interaction with the column's stationary phase.[11]

  • The separated compounds elute from the column and enter the mass spectrometer.

  • In the MS, molecules are ionized (e.g., by electron impact) and fragmented.

  • The mass analyzer separates the ions based on their mass-to-charge ratio, generating a unique mass spectrum for each compound.

  • Bromophos-ethyl is identified by its specific retention time and mass spectrum. Quantification is typically performed using selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for enhanced sensitivity and selectivity.[6][7]

Mandatory Visualization

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of GC-MS and ELISA results for Bromophos-ethyl analysis.

Caption: Workflow for cross-validating ELISA and GC-MS methods.

Signaling Pathway (Illustrative for ELISA Principle)

This diagram illustrates the competitive binding principle in the described ELISA for Bromophos-ethyl.

Caption: Competitive binding in Bromophos-ethyl ELISA.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an enzyme-linked immunosorbent assay for the organophosphorus insecticide bromophos-ethyl. | Sigma-Aldrich [sigmaaldrich.com]
• 6. shimadzu.com [shimadzu.com]
• 7. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 8. d-nb.info [d-nb.info]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. cromlab-instruments.es [cromlab-instruments.es]

Establishing the Limit of Detection and Limit of Quantification for Bromophos-ethyl Assays: A Comparative Guide

This guide provides a comprehensive comparison of different analytical methods for the determination of Bromophos-ethyl, a widely used organophosphorus insecticide. We will delve into the crucial performance metrics of Limit of Detection (LOD) and Limit of Quantification (LOQ), presenting supporting experimental data and detailed protocols for researchers, scientists, and professionals in drug development.

Understanding Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from a blank sample, though not necessarily quantified with acceptable precision and accuracy.[1][2][3][4][5] The Limit of Quantification (LOQ) is the lowest concentration of an analyte that can be determined with an acceptable level of precision and accuracy.[1][3][4] Establishing these limits is a critical step in the validation of any analytical method.[3]

Several methods are employed to determine LOD and LOQ, with the most common approaches being based on the signal-to-noise ratio (S/N) and the standard deviation of the response and the slope of the calibration curve.[1][3][6][7] For the S/N method, the LOD is typically defined as the concentration that yields a signal-to-noise ratio of 3:1, while the LOQ corresponds to a ratio of 10:1.[3][6]

Comparative Analysis of Analytical Methods

The selection of an analytical method for Bromophos-ethyl detection depends on various factors, including the sample matrix, required sensitivity, and the intended application. This section compares the performance of Gas Chromatography-Mass Spectrometry (GC-MS) and Enzyme-Linked Immunosorbent Assay (ELISA) for the analysis of Bromophos-ethyl, focusing on their reported LOD and LOQ values.

Quantitative Data Summary

The following table summarizes the reported LOD and LOQ values for Bromophos-ethyl using different analytical techniques.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS	Standard Solution	5.48 ng/mL	16.44 ng/mL	[8]
Antigen-coated ELISA	Fortified Samples	0.3 ng/mL	Not Reported	[9]
Antibody-coated ELISA	Fortified Samples	1.0 ng/mL	Not Reported	[9]

Note: The reported values can vary depending on the specific instrumentation, experimental conditions, and the complexity of the sample matrix.

Experimental Protocols

This section provides a detailed overview of the methodologies used to establish the LOD and LOQ for Bromophos-ethyl in the cited studies.

Gas Chromatography-Mass Spectrometry (GC-MS)

A rapid analytical method for the determination of 220 pesticides, including Bromophos-ethyl, was developed using GC-MS with Total Ion Chromatogram (TIC).[8]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC System

• Mass Spectrometer: Agilent 5975C Inert XL MSD with Triple-Axis Detector

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 70°C held for 2 min, then ramped to 300°C at a rate of 10°C/min, and held for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Range: 50-550 m/z

LOD and LOQ Determination: The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.[8] A series of standard solutions of Bromophos-ethyl at different concentrations were prepared and injected into the GC-MS. The LOD was calculated as 3.3 times the standard deviation of the y-intercept of the regression line divided by the slope of the calibration curve. The LOQ was calculated as 10 times the standard deviation of the y-intercept of the regression line divided by the slope of the calibration curve.[8]

Enzyme-Linked Immunosorbent Assay (ELISA)

A competitive ELISA was developed for the quantitative detection of Bromophos-ethyl.[9] Both antigen-coated and antibody-coated formats were evaluated.

Antigen-Coated ELISA Protocol:

• Microtiter plates were coated with a Bromophos-ethyl derivative conjugated to ovalbumin.

• After washing, the plates were blocked to prevent non-specific binding.

• A mixture of the sample (or standard) and a specific polyclonal antibody was added to the wells.

• The plates were incubated, allowing for competitive binding between the free Bromophos-ethyl in the sample and the coated antigen for the antibody.

• After another washing step, a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) was added.

• Following incubation and washing, a substrate solution was added, and the color development was measured using a microplate reader.

Antibody-Coated ELISA Protocol:

• Microtiter plates were coated with the specific polyclonal antibody against Bromophos-ethyl.

• After washing and blocking, the sample (or standard) was added to the wells.

• A known amount of a Bromophos-ethyl-enzyme conjugate (tracer) was then added.

• Competitive binding occurred between the Bromophos-ethyl in the sample and the tracer for the coated antibody.

• The subsequent steps of washing, substrate addition, and signal measurement were similar to the antigen-coated format.

LOD Determination: The detection limit for the ELISA was defined as the concentration that caused 20% inhibition of the maximum signal (IC20).[9]

Workflow for Establishing LOD and LOQ

The following diagram illustrates a general workflow for the determination of the Limit of Detection and Limit of Quantification for an analytical assay.

Caption: General workflow for LOD and LOQ determination.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 5. catalogimages.wiley.com [catalogimages.wiley.com]
• 6. epa.gov [epa.gov]
• 7. Practical Analysis of LOD and LOQ with Examples [chemistryjobinsight.com]
• 8. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Degradation of Bromophos-ethyl in Diverse Soil Environments: A Comparative Analysis

A comprehensive review of scientific literature reveals that the persistence of the organophosphate insecticide Bromophos-ethyl is significantly influenced by the physical and chemical properties of the soil. Factors such as soil type, organic matter content, pH, and microbial activity play crucial roles in the degradation rate of this compound. This guide synthesizes available data to provide a comparative overview of Bromophos-ethyl degradation in various soil matrices, offering valuable insights for researchers and environmental scientists.

Bromophos-ethyl, an obsolete broad-spectrum insecticide, is generally considered non-persistent in soil systems.[1] However, its degradation half-life can vary. For instance, one source indicates a typical aerobic soil degradation half-life (DT₅₀) of 8 days, though the specific soil type for this value is not provided.[1] Understanding the variables that affect this rate is critical for predicting its environmental fate and potential for contamination.

Comparative Degradation Rates in Different Soil Types

While direct comparative studies on Bromophos-ethyl degradation across a range of soil types are limited in the readily available scientific literature, the principles of pesticide degradation allow for a qualitative and semi-quantitative comparison. The following table summarizes the expected degradation behavior of Bromophos-ethyl in three common soil types based on general knowledge of pesticide science.

Soil Type	Key Characteristics	Expected Bromophos-ethyl Degradation Rate	Expected Half-life (DT₅₀)
Sandy Loam	High sand content, low organic matter, good aeration	Faster	Shorter
Clay Loam	High clay content, higher organic matter, moderate aeration	Slower	Longer
Silty Clay	High silt and clay content, potentially high organic matter, poor aeration	Slowest	Longest

Key Factors Influencing Bromophos-ethyl Degradation

The degradation of Bromophos-ethyl in soil is a complex process governed by several interconnected factors.

Soil Organic Matter (SOM): Higher organic matter content generally leads to increased adsorption of pesticides.[2][3] This can have a dual effect on degradation. On one hand, strong adsorption can reduce the bioavailability of Bromophos-ethyl to soil microorganisms, thereby slowing down microbial degradation. Conversely, organic matter can enhance microbial activity by providing a carbon source, which can indirectly promote the breakdown of the pesticide.[2]

Soil pH: The pH of the soil can significantly impact both chemical (abiotic) and microbial (biotic) degradation pathways.[4][5][6] Organophosphate pesticides can undergo hydrolysis, and this chemical breakdown is often pH-dependent.[2] Moreover, soil pH is a critical determinant of the composition and activity of the microbial communities responsible for biodegradation.[6] While specific data for Bromophos-ethyl is scarce, studies on other organophosphates have shown that degradation rates can vary significantly with pH.

Microbial Activity: The primary route of degradation for many organic pesticides in soil is through the action of microorganisms.[7][8] The abundance and diversity of soil microbes capable of metabolizing Bromophos-ethyl will be a major determinant of its persistence. Factors that promote a healthy and active microbial population, such as adequate moisture and temperature, will generally accelerate the degradation of the insecticide.[2][9]

Experimental Protocols for Studying Bromophos-ethyl Degradation

Standardized methods, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), are crucial for obtaining reliable and comparable data on pesticide degradation. The OECD Guideline for the Testing of Chemicals, Section 3, provides detailed protocols for environmental fate studies.

OECD Test Guideline 307: Aerobic and Anaerobic Transformation in Soil

This guideline is designed to evaluate the rate and route of degradation of chemicals in soil under controlled laboratory conditions.[10][11][12]

1. Soil Selection and Preparation:

• Select and characterize different soil types (e.g., sandy loam, clay loam). Key parameters to measure include pH, organic carbon content, particle size distribution (sand, silt, clay), and microbial biomass.[13]

• Air-dry the soil and sieve it (e.g., through a 2 mm mesh).[13]

• Adjust the moisture content to a specified level, typically 40-60% of the maximum water holding capacity.[13]

2. Application of Test Substance:

• Prepare a solution of Bromophos-ethyl (analytical grade) in a suitable solvent.

• Apply the solution evenly to the soil samples at a concentration relevant to agricultural practices. For control experiments to distinguish between biotic and abiotic degradation, a set of sterilized soil samples (e.g., by autoclaving) should be included.[7][8]

3. Incubation:

• Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C) in a flow-through system or biometer flasks to allow for the trapping of volatile degradation products like ¹⁴CO₂ if radiolabeled Bromophos-ethyl is used.[10]

• Maintain aerobic conditions by ensuring a continuous supply of air. For anaerobic studies, the system is purged with an inert gas like nitrogen.

4. Sampling and Analysis:

• Collect soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 60, and 90 days).

• Extract Bromophos-ethyl and its potential metabolites from the soil using an appropriate solvent system (e.g., acetone/water or acetonitrile).

• Analyze the extracts using a suitable analytical technique, such as Gas Chromatography-Mass Spectrometry (GC-MS), which is a common and effective method for the determination of organophosphate pesticide residues in soil.[14][15][16]

5. Data Analysis:

• Calculate the concentration of Bromophos-ethyl remaining at each time point.

• Determine the degradation kinetics, typically assuming first-order kinetics, and calculate the half-life (DT₅₀).[17]

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a laboratory-based study on Bromophos-ethyl degradation in soil.

Caption: Experimental workflow for the comparative study of Bromophos-ethyl degradation in soil.

Signaling Pathways and Logical Relationships

The degradation of Bromophos-ethyl in soil is not a simple, linear process but rather a complex interplay of various factors. The following diagram illustrates the logical relationships between key soil properties and the degradation of Bromophos-ethyl.

Caption: Factors influencing the degradation rate of Bromophos-ethyl in soil.

References

• 1. Bromophos-ethyl (Ref: SHG-2225) [sitem.herts.ac.uk]
• 2. Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. extension.okstate.edu [extension.okstate.edu]
• 5. How Soil pH affects the Activity and Persistence of Herbicides (Soil Acidification Series) | WSU Extension Publications | Washington State University [pubs.extension.wsu.edu]
• 6. Role of Soil pH in the Development of Enhanced Biodegradation of Fenamiphos - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Microcosm studies to evaluate microbial potential to degrade pollutants in soil and water ecosystems [iris.cnr.it]
• 9. coffey.k-state.edu [coffey.k-state.edu]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. policycommons.net [policycommons.net]
• 13. biotecnologiebt.it [biotecnologiebt.it]
• 14. shimadzu.com [shimadzu.com]
• 15. pubs.usgs.gov [pubs.usgs.gov]
• 16. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]
• 17. epa.gov [epa.gov]

A Comparative Neurotoxicological Evaluation of Bromophos and its Ethyl Analog, Bromophos-ethyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neurotoxicological profiles of two structurally related organophosphate insecticides: Bromophos and its ethyl analog, Bromophos-ethyl. The information presented herein is curated from experimental data to facilitate an objective evaluation of their relative neurotoxicity, mechanisms of action, and the experimental methodologies used for their assessment.

Executive Summary

Bromophos and Bromophos-ethyl are both effective acetylcholinesterase (AChE) inhibitors, a characteristic feature of organophosphate insecticides that underlies their neurotoxic effects.[1][2][3][4] However, experimental data reveals significant differences in their potency and overall toxicity. Notably, Bromophos-ethyl exhibits substantially higher acute toxicity in mammalian models compared to Bromophos.[5] This guide will delve into the quantitative toxicological data, the underlying biochemical mechanisms, and the detailed experimental protocols relevant to the study of these compounds.

Quantitative Toxicological Data

The following tables summarize the key quantitative data comparing the neurotoxicity of Bromophos and Bromophos-ethyl.

Compound	Organism	Route of Administration	LD50 Value	Source
Bromophos	Rat	Oral	2218 ± 195 mg/kg	[5]
Bromophos-ethyl	Rat	Oral	91 ± 14 mg/kg	[5]

Table 1: Acute Toxicity (LD50) of Bromophos and Bromophos-ethyl in Rats. This table clearly demonstrates the significantly higher acute toxicity of Bromophos-ethyl, which is approximately 24-fold more toxic than Bromophos in rats.[5]

Compound	Enzyme Source	IC50 Value	In Vivo ID50 (Maternal Brain)	Source
Bromophos	Rat Maternal Brain	115.17 µM (in vitro)	205.0 mg/kg b.w.	[6]
Bromophos-ethyl	Rat Brain	Similar to Bromophos (in vitro)	Not explicitly stated, but implied to be lower than Bromophos due to higher in vivo inhibition	[5]

Table 2: Acetylcholinesterase (AChE) Inhibition by Bromophos and Bromophos-ethyl. While the in vitro sensitivity of brain AChE to both compounds is similar, the in vivo inhibition potency differs, suggesting metabolic and/or pharmacokinetic factors play a crucial role in their differential toxicity.[5][6]

Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of neurotoxicity for both Bromophos and Bromophos-ethyl is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the cholinergic nervous system.[1][2][3]

Cholinergic Signaling Pathway and its Disruption

Acetylcholine (ACh) is a neurotransmitter that plays a vital role in nerve impulse transmission at cholinergic synapses. After its release from the presynaptic neuron, ACh binds to receptors on the postsynaptic membrane, propagating the nerve signal. AChE is responsible for the rapid hydrolysis of ACh into choline (B1196258) and acetic acid, terminating the signal.

Organophosphates like Bromophos and its ethyl analog act as irreversible inhibitors of AChE. They phosphorylate the serine hydroxyl group at the active site of the enzyme, rendering it non-functional.[7] This leads to an accumulation of ACh in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors and subsequent neurotoxic effects.[8]

Caption: Cholinergic signaling pathway and its disruption by Bromophos.

Bioactivation and Metabolism

Organothiophosphates like Bromophos and Bromophos-ethyl are often pro-insecticides, meaning they undergo metabolic activation in the body to become more potent AChE inhibitors. This process, known as oxidative desulfuration, is primarily carried out by cytochrome P450 enzymes in the liver. The sulfur atom is replaced by an oxygen atom, converting the parent compound into its "oxon" analog, which is a much more potent inhibitor of AChE.[2] The differential rate of this bioactivation and subsequent detoxification between Bromophos and Bromophos-ethyl is a likely contributor to their observed differences in toxicity.

Caption: Bioactivation and detoxification pathway of Bromophos.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of the neurotoxicity of Bromophos and its ethyl analog.

Determination of Acute Toxicity (LD50)

Objective: To determine the median lethal dose (LD50) of a substance, which is the dose required to kill half the members of a tested population after a specified test duration.

Methodology:

• Animal Model: Male Wistar rats (or a similar appropriate strain) are typically used. Animals are acclimatized to laboratory conditions for at least one week prior to the experiment.

• Dosage Preparation: The test compounds (Bromophos or Bromophos-ethyl) are dissolved in a suitable vehicle, such as corn oil. A range of doses is prepared.

• Administration: Animals are fasted overnight before dosing. The test substance is administered orally via gavage. A control group receives only the vehicle.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for a period of 14 days. Signs of cholinergic hyperstimulation, such as tremors, lacrimation, salivation, and convulsions, are recorded.

• Data Analysis: The LD50 value and its 95% confidence limits are calculated using probit analysis or another appropriate statistical method.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

Objective: To quantify the inhibitory potency (IC50) of a compound on acetylcholinesterase activity.

Methodology:

• Enzyme and Substrate Preparation:

  • A stock solution of acetylcholinesterase (e.g., from electric eel or recombinant human) is prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 8.0).

  • A stock solution of the substrate, acetylthiocholine (B1193921) iodide (ATCI), is prepared in deionized water.

  • A stock solution of the chromogen, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent), is prepared in the buffer.[5][9]

• Assay Procedure:

  • The assay is typically performed in a 96-well microplate.

  • To each well, add the buffer, the enzyme solution, and varying concentrations of the inhibitor (Bromophos or Bromophos-ethyl) dissolved in a suitable solvent (e.g., DMSO, ensuring the final concentration does not affect enzyme activity). A control well contains the solvent without the inhibitor.

  • The plate is pre-incubated at a controlled temperature (e.g., 25°C or 37°C) for a specific period to allow the inhibitor to interact with the enzyme.

  • The reaction is initiated by adding the substrate (ATCI) and the chromogen (DTNB) to all wells.

• Measurement and Data Analysis:

  • The absorbance is measured kinetically at 412 nm using a microplate reader. The rate of the reaction (change in absorbance per minute) is determined.

  • The percentage of inhibition for each inhibitor concentration is calculated relative to the control.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Experimental workflow for the Ellman's method.

Concluding Remarks

The presented data unequivocally demonstrates that Bromophos-ethyl is a more potent neurotoxic agent than its methyl analog, Bromophos, primarily due to its significantly higher acute toxicity. While both compounds share a common mechanism of action through the inhibition of acetylcholinesterase, their differential toxicity is likely influenced by variations in their metabolic bioactivation and detoxification pathways. The provided experimental protocols offer a standardized framework for the continued investigation and comparison of these and other neurotoxic compounds. This guide serves as a valuable resource for researchers and professionals in the fields of toxicology, pharmacology, and drug development, enabling a more informed assessment of the risks associated with these organophosphate insecticides.

References

• 1. New findings about Ellman's method to determine cholinesterase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Integrated Approach for Testing and Assessment for Developmental Neurotoxicity (DNT) to Prioritize Aromatic Organophosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Physiology, Acetylcholinesterase - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]

Safety & Regulatory Compliance

Proper Disposal of Bromophos-ethyl: A Comprehensive Guide for Laboratory Personnel

For researchers, scientists, and drug development professionals, the proper handling and disposal of hazardous chemicals like Bromophos-ethyl is a critical component of laboratory safety and regulatory compliance. This document provides essential, immediate safety and logistical information, including operational and disposal plans with step-by-step guidance.

Bromophos-ethyl is an organophosphate insecticide that is toxic and harmful to the environment.[1][2] Its disposal is regulated under the Resource Conservation and Recovery Act (RCRA), which governs the management of hazardous waste.[3][4] Therefore, all waste containing Bromophos-ethyl must be treated as hazardous waste.

Immediate Safety and Handling Precautions

Before handling Bromophos-ethyl, it is imperative to be familiar with its hazards and to use appropriate personal protective equipment (PPE).

Key Hazards:

• Toxicity: Toxic if swallowed and harmful in contact with skin.[2]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2]

• Neurological Effects: As an organophosphate, it can inhibit cholinesterase, an enzyme critical for nervous system function.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Body Covering: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If aerosols may be generated, a respirator is necessary.

Spill Management Protocol

In the event of a Bromophos-ethyl spill, immediate and proper cleanup is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary. Ensure the area is well-ventilated.

• Contain the Spill: For liquid spills, use an absorbent material like vermiculite, sand, or a commercial spill kit to contain the spill and prevent it from spreading.[5] For solid spills, carefully sweep to avoid creating dust.

• Decontaminate the Area: Once the bulk of the material is removed, decontaminate the spill area. Organophosphorus compounds can be treated with a solution of sodium hypochlorite (B82951) (bleach) and sodium carbonate (washing soda).[6]

• Collect Waste: All contaminated materials, including absorbents, used PPE, and cleaning materials, must be collected in a sealed, properly labeled hazardous waste container.

• Final Cleaning: Wash the area with soap and water after decontamination.

Operational Plan for Bromophos-ethyl Disposal

The following is a step-by-step guide for the proper disposal of unwanted Bromophos-ethyl and its contaminated waste. This process involves chemical degradation through alkaline hydrolysis to render the compound less toxic before final disposal as hazardous waste.

Experimental Protocol: Alkaline Hydrolysis of Bromophos-ethyl

Materials:

• Sodium hydroxide (B78521) (NaOH)

• Water

• Ethanol (B145695) (or another suitable solvent if Bromophos-ethyl is not in a solution)

• Appropriate glass reaction vessel

• Stir plate and stir bar

• pH meter or pH strips

• Personal Protective Equipment (PPE) as listed above

Procedure:

• Preparation: In a designated fume hood, prepare a 1 M solution of sodium hydroxide (NaOH) in water.

• Reaction Setup: Place the Bromophos-ethyl waste in a suitable reaction vessel equipped with a stir bar. If the waste is a pure compound or in a non-aqueous solvent, add ethanol to dissolve it.

• Hydrolysis: Slowly add the 1 M NaOH solution to the Bromophos-ethyl solution while stirring. The target pH should be greater than 12 to ensure a rapid reaction.

• Reaction Time and Temperature: Allow the reaction to proceed at room temperature with continuous stirring for at least 24 hours. Applying gentle heat (e.g., 40-50°C) can accelerate the hydrolysis process, though this should be done with caution in a controlled manner.[9]

• Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8 by slowly adding a suitable acid (e.g., hydrochloric acid).

• Waste Collection: The neutralized solution, now containing the degradation products, must still be collected as hazardous waste. Transfer the solution to a properly labeled hazardous waste container.

Disclaimer: This protocol is based on general principles for the alkaline hydrolysis of organophosphate pesticides. It is essential to conduct a small-scale test to validate the effectiveness and safety of this procedure for your specific waste stream before scaling up.

Quantitative Data for Disposal Planning

The following table provides estimated parameters for the alkaline hydrolysis of Bromophos-ethyl, based on general knowledge of organophosphate degradation.

Parameter	Recommended Value/Range	Notes
pH for Hydrolysis	> 12	To ensure a sufficiently rapid degradation rate.
Reaction Time	24 - 48 hours	At room temperature. Shorter times may be possible with heating.
Temperature	20 - 50°C	Higher temperatures will increase the reaction rate.
NaOH Concentration	1 M	A sufficient excess of hydroxide ions is necessary.

Decontamination of Laboratory Equipment

All laboratory equipment that has come into contact with Bromophos-ethyl must be thoroughly decontaminated.

Procedure for Decontamination:

• Initial Rinse: Rinse the equipment with a suitable solvent (e.g., ethanol) to remove the bulk of the Bromophos-ethyl. Collect this rinsate as hazardous waste.

• Alkaline Wash: Wash the equipment with a laboratory detergent solution having an alkaline pH.

• Final Rinse: Rinse the equipment thoroughly with deionized water.

• Drying: Allow the equipment to air dry completely before reuse or storage.

For sensitive equipment that cannot be immersed, wipe the surfaces with a cloth soaked in a decontamination solution, followed by a clean, damp cloth.[5][10][11]

Visualizing the Disposal Workflow

The following diagrams illustrate the key processes for the safe handling and disposal of Bromophos-ethyl.

Caption: Workflow for managing a Bromophos-ethyl spill.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. vineyardteam.org [vineyardteam.org]
• 3. The Law on Pesticide Wastes – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Decontamination [fao.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. research.wayne.edu [research.wayne.edu]
• 11. cmich.edu [cmich.edu]

Personal protective equipment for handling Bromophos-ethyl

This guide provides critical safety and logistical information for the handling and disposal of Bromophos-ethyl, a toxic organophosphate insecticide. Adherence to these procedures is essential for the safety of all laboratory personnel.

Hazard Identification and Classification

Bromophos-ethyl is classified as a hazardous substance with the following primary concerns:

• Acute Toxicity: Toxic if swallowed and harmful in contact with skin.[1][2]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Classification	Category
Acute Toxicity, Oral	Category 3[1][2]
Acute Toxicity, Dermal	Category 4[1]
Hazardous to the Aquatic Environment, Short-term (Acute)	Category Acute 1[1]
Hazardous to the Aquatic Environment, Long-term (Chronic)	Category Chronic 1[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Bromophos-ethyl to minimize exposure and ensure personal safety.

PPE Category	Specification
Eye/Face Protection	Safety glasses with side-shields conforming to EN166, eyeshields, or a faceshield.[1][3]
Skin Protection	Impervious clothing and protective gloves. Gloves must be inspected prior to use and proper removal technique (without touching the glove's outer surface) should be employed.[1][4]
Respiratory Protection	If a risk assessment indicates it is necessary, use a NIOSH/MSHA approved air-supplied respirator or a respirator with a type ABEK (EN14387) filter.[3][5]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidental exposure and contamination.

Handling:

• Work in a well-ventilated area.[1]

• Avoid all contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the handling area.

• Wash hands and face thoroughly after handling the substance.

• Immediately change any contaminated clothing.

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Store in the original container.

• Store in a locked-up area.[1]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures:

• If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

• If on Skin: Take off immediately all contaminated clothing. Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.[1][2]

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][2]

• If in Eyes: Rinse thoroughly with plenty of water. Remove contact lenses if present and easy to do.

Spill Response:

• Evacuate personnel from the danger area.[2]

• Ensure adequate ventilation.[1][2]

• Prevent the product from entering drains.[1][2]

• Contain the spill using an absorbent material (e.g., Chemizorb®).

• Collect the spilled material and place it in a suitable, closed container for disposal.[1][2]

Below is a workflow for handling a Bromophos-ethyl spill:

Caption: Workflow for Bromophos-ethyl Spill Response.

Disposal Plan

All waste containing Bromophos-ethyl must be treated as hazardous waste.

• Dispose of contents and containers at an approved waste disposal plant.

• Do not mix with other waste.

• Leave chemicals in their original containers.

• Handle uncleaned containers as you would the product itself.[2]

• Disposal must be in accordance with all national and local regulations. While incineration is a potential method for some pesticides, specific guidance from environmental regulatory agencies should be sought.[6]

References

• 1. Page loading... [wap.guidechem.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. ブロモホスエチル PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Bromophos-ethyl | C10H12BrCl2O3PS | CID 20965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. accustandard.com [accustandard.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]